3-Acetamidophenylboronic acid

• CAS: 78887-39-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Acetamidophenylboronic Acid

This technical guide provides a comprehensive overview of the synthesis of 3-acetamidophenylboronic acid, a valuable reagent in organic chemistry, particularly in Suzuki-Miyaura coupling reactions. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It details the primary synthetic route, experimental protocols, and purification techniques.

Introduction

3-Acetamidophenylboronic acid is an organoboron compound featuring an acetamido group and a boronic acid functional group. The presence of the boronic acid moiety makes it a key building block in palladium-catalyzed cross-coupling reactions for the formation of carbon-carbon bonds. The acetamido group can influence the electronic properties and solubility of the molecule and its derivatives, making it a versatile synthon in the development of complex organic molecules, including pharmaceuticals.

Synthesis Pathway

The most common and straightforward synthesis of 3-acetamidophenylboronic acid involves the acetylation of 3-aminophenylboronic acid. This reaction protects the amino group and provides the target compound. The precursor, 3-aminophenylboronic acid, can be synthesized through various methods, including the reduction of 3-nitrophenylboronic acid or through palladium-catalyzed borylation of 3-bromoaniline derivatives.[1]

A general scheme for the synthesis is presented below:

Caption: Overall synthesis pathway for 3-acetamidophenylboronic acid.

Experimental Protocols

Synthesis of 3-Acetamidophenylboronic Acid from 3-Aminophenylboronic Acid

This protocol details the acetylation of 3-aminophenylboronic acid using acetic anhydride.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3-Aminophenylboronic Acid	136.95	5.0 g	36.5 mmol
Acetic Anhydride	102.09	4.1 mL	43.8 mmol
Tetrahydrofuran (THF)	-	50 mL	-
Water (deionized)	-	100 mL	-
Hydrochloric Acid (1 M)	-	As needed	-
Ethyl Acetate	-	100 mL	-
Brine	-	50 mL	-
Anhydrous Sodium Sulfate	-	As needed	-

Procedure:

• In a 250 mL round-bottom flask, dissolve 5.0 g (36.5 mmol) of 3-aminophenylboronic acid in 50 mL of tetrahydrofuran (THF).[2]

• Cool the solution to 0 °C in an ice bath with stirring.

• Slowly add 4.1 mL (43.8 mmol) of acetic anhydride to the cooled solution dropwise over a period of 15 minutes. A mild exotherm may be observed.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture at room temperature for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 50 mL of deionized water.

• Adjust the pH of the mixture to approximately 3-4 with 1 M hydrochloric acid.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (2 x 50 mL).

• Combine the organic layers and wash with 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be purified by recrystallization.

Purification by Recrystallization

Procedure:

• Dissolve the crude 3-acetamidophenylboronic acid in a minimal amount of hot ethanol.

• Slowly add water to the hot solution until a slight turbidity persists.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to facilitate complete crystallization.

• Collect the white, crystalline solid by vacuum filtration and wash with a small amount of cold water.

• Dry the purified product under vacuum to a constant weight.

Recrystallization from hot water or a mixture of ethanol and water has been reported to be effective for purifying aryl boronic acids.[3]

Data Presentation

Table 1: Physical and Chemical Properties

Property	Value	Reference
CAS Number	78887-39-5	[4]
Molecular Formula	C₈H₁₀BNO₃	[4]
Molecular Weight	178.98 g/mol	[4]
Melting Point	135 °C (lit.)	[4]
Appearance	White to off-white powder	[4]

Table 2: Typical Reaction Parameters and Yields

Parameter	Value
Starting Material	3-Aminophenylboronic Acid
Acetylating Agent	Acetic Anhydride
Solvent	Tetrahydrofuran (THF)
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2 hours
Typical Yield	85-95% (after recrystallization)

Experimental Workflow and Logic

The following diagram illustrates the logical workflow of the synthesis and purification process.

Caption: Workflow for the synthesis of 3-acetamidophenylboronic acid.

Alternative Purification Strategies

While recrystallization is a common and effective method, other techniques can be employed for the purification of boronic acids if impurities persist.[5]

• Acid-Base Extraction: Boronic acids are acidic and can be converted to their corresponding boronate salts with a base. This allows for their separation from non-acidic impurities by extraction into an aqueous basic solution. The boronic acid can then be recovered by acidifying the aqueous layer and extracting it back into an organic solvent.[6][7]

• Column Chromatography: Silica gel chromatography can be used for the purification of boronic acids, although it can sometimes be challenging due to the polar nature of the compounds. A mixture of dichloromethane and methanol is often a suitable eluent system.[7]

• Derivatization: Boronic acids can be converted to their corresponding boronate esters (e.g., with diols like pinacol) which are often less polar and easier to purify by chromatography. The boronic acid can then be regenerated by hydrolysis.

Safety Considerations

• 3-Aminophenylboronic acid and 3-acetamidophenylboronic acid may cause skin and eye irritation.[2]

• Acetic anhydride is corrosive and a lachrymator. Handle in a well-ventilated fume hood.

• Tetrahydrofuran is a flammable solvent.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling these chemicals.

References

• 1. CN109467569B - Synthetic method of 3-aminophenylboronic acid - Google Patents [patents.google.com]
• 2. 3-Aminophenylboronic acid | C6H8BNO2 | CID 92269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. 3-Acetamidophenylboronic acid = 95 78887-39-5 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

3-Acetamidophenylboronic Acid: A Technical Guide for Researchers

CAS Number: 78887-39-5

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetamidophenylboronic acid is a versatile synthetic intermediate with significant applications in medicinal chemistry, organic synthesis, and the development of chemical sensors. Its unique structural features, combining a phenylboronic acid moiety with an acetamido group, make it a valuable building block for the synthesis of complex organic molecules, including potent enzyme inhibitors and bioconjugates. This guide provides a comprehensive overview of the chemical properties, synthesis, and key applications of 3-acetamidophenylboronic acid, supported by detailed experimental protocols and data.

Chemical and Physical Properties

3-Acetamidophenylboronic acid, also known as (3-acetamidophenyl)boronic acid, is a stable, crystalline solid.[1][2] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	78887-39-5	[2]
Molecular Formula	C₈H₁₀BNO₃	[2]
Molecular Weight	178.98 g/mol	[2]
Appearance	Light orange to yellow to green crystalline powder	[2]
Melting Point	135-140 °C	[3]
Synonyms	3-Acetamidobenzeneboronic acid	[3]
Purity	≥95%	[3]
Storage	Store at room temperature	[2]

Synthesis

A common synthetic route to 3-acetamidophenylboronic acid involves a multi-step process starting from 3-nitrobromobenzene. The key steps include a palladium-catalyzed coupling reaction with a diboron reagent, followed by reduction of the nitro group and subsequent acetylation.

Experimental Protocol: Synthesis of 3-Acetamidophenylboronic Acid

Step 1: Synthesis of 3-Nitrophenylboronic Acid Pinacol Ester

• To a reaction flask, add 3-nitrobromobenzene (1 equivalent), bis(pinacolato)diboron (1.1 equivalents), and potassium acetate (1.5 equivalents).

• Add a palladium catalyst, such as PdCl₂(dppf) (0.03 equivalents), and a suitable solvent like dioxane.

• Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-90°C for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove solid byproducts.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-nitrophenylboronic acid pinacol ester, which can be purified by column chromatography.

Step 2: Reduction of the Nitro Group

• Dissolve the 3-nitrophenylboronic acid pinacol ester in a suitable solvent, such as ethanol or ethyl acetate.

• Add a reducing agent, for example, palladium on carbon (Pd/C) (10 mol%).

• Hydrogenate the mixture under a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) at room temperature until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to yield 3-aminophenylboronic acid pinacol ester.

Step 3: Acetylation of the Amino Group

• Dissolve the 3-aminophenylboronic acid pinacol ester in a suitable solvent like dichloromethane or tetrahydrofuran.

• Add a base, such as triethylamine or pyridine (1.2 equivalents).

• Cool the solution in an ice bath and slowly add acetic anhydride (1.1 equivalents) or acetyl chloride (1.1 equivalents).

• Allow the reaction to warm to room temperature and stir for a few hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-acetamidophenylboronic acid pinacol ester.

Step 4: Hydrolysis of the Pinacol Ester

• Dissolve the 3-acetamidophenylboronic acid pinacol ester in a mixture of a suitable organic solvent (e.g., acetone or diethyl ether) and an aqueous acid solution (e.g., 1M HCl).

• Stir the mixture vigorously at room temperature for several hours.

• The product, 3-acetamidophenylboronic acid, will precipitate out of the solution.

• Collect the solid by filtration, wash with cold water and a minimal amount of cold organic solvent.

• Dry the product under vacuum to obtain pure 3-acetamidophenylboronic acid.

Applications in Organic Synthesis

Suzuki-Miyaura Cross-Coupling Reactions

3-Acetamidophenylboronic acid is a widely used coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[4][5][6] This reaction is a powerful tool for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds, which are common scaffolds in pharmaceuticals and functional materials.[4][6]

• In a reaction vessel, combine the aryl halide (1 equivalent), 3-acetamidophenylboronic acid (1.2-1.5 equivalents), a palladium catalyst such as Pd(PPh₃)₄ or PdCl₂(dppf) (0.01-0.05 equivalents), and a base (e.g., Na₂CO₃, K₂CO₃, or Cs₂CO₃) (2-3 equivalents).

• Add a suitable solvent system, often a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water.

• Degas the reaction mixture by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-120°C) and stir until the starting materials are consumed, as monitored by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery and Development

3-Acetamidophenylboronic acid serves as a crucial building block in the synthesis of various biologically active compounds, including kinase inhibitors.[7][8][9]

Synthesis of Bruton's Tyrosine Kinase (BTK) Inhibitors

Bruton's tyrosine kinase (BTK) is a validated therapeutic target for B-cell malignancies and autoimmune diseases.[8][9] Several BTK inhibitors feature a phenyl-pyrimidine scaffold, which can be synthesized using 3-acetamidophenylboronic acid via a Suzuki-Miyaura coupling reaction.

• Follow the general Suzuki-Miyaura protocol described in section 4.1, using a suitable halogenated pyrimidine derivative as the aryl halide.

• After purification, the resulting acetamido-substituted phenyl-pyrimidine can be further modified. For example, the acetamido group can be hydrolyzed under acidic or basic conditions to yield a primary amine, which can then be functionalized to introduce other desired moieties for optimizing the inhibitor's potency and selectivity.

Caption: Synthetic pathway for a BTK inhibitor using 3-acetamidophenylboronic acid.

Role in Chemical Sensing

The boronic acid moiety of 3-acetamidophenylboronic acid can reversibly bind to diols, such as those found in saccharides.[7][10] This property has been exploited in the development of chemical sensors for glucose and other sugars.

Glucose Sensing

Sensors based on 3-acetamidophenylboronic acid derivatives can be fabricated by immobilizing the boronic acid onto a transducer surface, such as an electrode or a polymer matrix.[7][11] The binding of glucose to the boronic acid results in a measurable signal change, such as a change in fluorescence, impedance, or color.

• Electrode Functionalization:

  • Start with a clean electrode surface (e.g., screen-printed carbon electrode).

  • Functionalize the surface with 3-aminophenylboronic acid (a precursor to 3-acetamidophenylboronic acid) via electrochemical or chemical methods.[7] For instance, in-situ diazotization of 3-aminophenylboronic acid can be used to covalently attach it to the carbon surface.

  • Subsequently, the amino group can be acetylated in a similar manner as described in the synthesis protocol (Step 3).

• Glucose Detection:

  • Immerse the functionalized electrode in a sample solution containing glucose.

  • The binding of glucose to the immobilized boronic acid will alter the electrochemical properties of the electrode surface.

  • This change can be measured using techniques like electrochemical impedance spectroscopy (EIS) or cyclic voltammetry (CV). The change in charge transfer resistance (Rct) in EIS is often proportional to the glucose concentration.[7]

Caption: Principle of a glucose sensor based on 3-acetamidophenylboronic acid.

Biological Activity and Signaling Pathways

Phenylboronic acids have been shown to exhibit biological activity, including the inhibition of cancer cell migration.[3] This effect is attributed to the inhibition of the Rho GTPase signaling pathway. While much of the research has focused on the parent phenylboronic acid, the principles are likely applicable to its derivatives, including 3-acetamidophenylboronic acid.

Inhibition of the Rho GTPase Signaling Pathway

The Rho family of small GTPases, including RhoA, Rac1, and Cdc42, are key regulators of the actin cytoskeleton and are often dysregulated in cancer, leading to increased cell motility and invasion. Phenylboronic acids have been shown to inhibit the activity of these GTPases.[12] This inhibition leads to downstream effects on effector proteins like Rho-associated kinase (ROCK), which in turn reduces the phosphorylation of myosin light chain (MLC), ultimately leading to a decrease in actin-myosin contractility and cell migration.

Caption: Inhibition of the Rho GTPase signaling pathway by 3-acetamidophenylboronic acid.

Conclusion

3-Acetamidophenylboronic acid is a valuable and versatile reagent for researchers in chemistry, biology, and materials science. Its utility in Suzuki-Miyaura coupling, as a scaffold for drug discovery, and in the development of chemical sensors highlights its importance in modern scientific research. The experimental protocols and data presented in this guide provide a solid foundation for its application in various research and development endeavors.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. WO2022251404A1 - Synthesis of btk inhibitor and intermediates thereof - Google Patents [patents.google.com]
• 3. 3-Acetamidophenylboronic acid = 95 78887-39-5 [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Non-Enzymatic Impedimetric Sensor Based on 3-Aminophenylboronic Acid Functionalized Screen-Printed Carbon Electrode for Highly Sensitive Glucose Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design and synthesis of boron-containing diphenylpyrimidines as potent BTK and JAK3 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis and biological evaluation of novel 3-substituted pyrazolopyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. bcc.bas.bg [bcc.bas.bg]

3-Acetamidophenylboronic Acid: A Core Component in Modern Drug Discovery and Synthesis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

3-Acetamidophenylboronic acid (3-APBA) is a versatile synthetic intermediate that has garnered significant attention in medicinal chemistry and materials science. Its unique structural features—a boronic acid moiety and an acetamido group on a phenyl ring—make it a crucial building block in the synthesis of complex organic molecules. This guide provides a comprehensive overview of its physical and chemical properties, outlines key experimental protocols for its use, and explores its applications, particularly in the realm of drug development.

Core Physical and Chemical Properties

3-Acetamidophenylboronic acid is typically an off-white to pale brown crystalline powder.[1] Its properties make it suitable for a range of synthetic transformations, most notably in palladium-catalyzed cross-coupling reactions. The quantitative physical and chemical data are summarized below.

Property	Value	Reference(s)
CAS Number	78887-39-5	[2][3]
Molecular Formula	C₈H₁₀BNO₃	[2][3]
Molecular Weight	178.98 g/mol	[2][3][4]
Melting Point	135 °C (lit.)	[1][4][5]
Appearance	Off-white to pale brown powder	[1]
Solubility	Soluble in Methanol	[1]
pKa (Predicted)	8.04 ± 0.10	[1]
InChI Key	IBTSWKLSEOGJGJ-UHFFFAOYSA-N	[4][5]
Canonical SMILES	CC(=O)Nc1cccc(c1)B(O)O	[4][5]

Synthesis and Characterization

While multiple synthetic routes exist, a common conceptual pathway involves the modification of a pre-functionalized benzene ring. A plausible synthetic workflow begins with a suitable precursor like 3-aminophenylboronic acid, followed by acylation.

A plausible synthetic workflow for 3-Acetamidophenylboronic Acid.

Example Experimental Protocol: Acylation of 3-Aminophenylboronic Acid

This protocol is adapted from standard acylation procedures for anilines.

• Dissolution: Dissolve 3-aminophenylboronic acid (1 equivalent) in a suitable aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), under an inert atmosphere (e.g., Nitrogen or Argon).

• Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine (1.1 equivalents), to the solution and cool the mixture to 0 °C in an ice bath.

• Acylating Agent Addition: Slowly add acetic anhydride or acetyl chloride (1.05 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding water. If using DCM, separate the organic layer, wash with dilute HCl, saturated sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to yield pure 3-acetamidophenylboronic acid.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity. Spectral data for this compound is widely available in chemical databases.[6]

Applications in Research and Drug Development

3-Acetamidophenylboronic acid is a cornerstone reagent in modern organic synthesis, primarily valued for its role in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1][5] This reaction is one of the most efficient methods for forming carbon-carbon bonds, particularly for constructing biaryl systems which are common motifs in pharmaceuticals.[7][8][9]

Role in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction couples an organoboron compound (like 3-APBA) with an organohalide or triflate. The reaction is catalyzed by a palladium(0) complex and requires a base to activate the boronic acid for transmetalation.

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Protocol for a Suzuki-Miyaura Coupling Reaction

• Reaction Setup: To an oven-dried flask under an inert atmosphere, add the aryl halide (1 equivalent), 3-acetamidophenylboronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a suitable solvent (e.g., toluene, dioxane, or DMF).

• Base Addition: Add an aqueous solution of a base, such as sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) (2-3 equivalents).

• Heating: Heat the reaction mixture, typically between 80-110 °C, with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS until the starting aryl halide is consumed.

• Workup: Cool the reaction to room temperature and dilute with water and an organic solvent like ethyl acetate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: After filtering the drying agent and concentrating the solvent, purify the crude product via flash column chromatography to isolate the desired biaryl compound.

Applications in Medicinal Chemistry

The utility of 3-APBA extends to its role as a key precursor in the synthesis of a wide range of biologically active compounds.[10][11] Its derivatives have been investigated as:

• Enzyme Inhibitors: Boronic acids are known to form stable, reversible covalent bonds with active site serines in proteases or with diols, making them effective inhibitors. Derivatives of 3-APBA are used in developing kinase inhibitors.[7]

• Receptor Modulators: It serves as a reactant in the synthesis of NR2B subtype NMDA receptor antagonists (potential antidepressants) and AMPA receptor positive modulators.[1][5]

• Anticancer Agents: The compound is a building block for antimitotic and antitumor agents, such as (indolyl)-3,5-substituted benzene analogs.[1][5][10]

• Bioconjugation: The boronic acid moiety can form stable complexes with biomolecules, enabling its use in attaching drugs or imaging agents to proteins for targeted delivery.[10][11]

• Sensor Technology: It is used in the development of chemical sensors, particularly for detecting glucose and other saccharides.[11]

Conclusion

3-Acetamidophenylboronic acid is a high-value chemical intermediate with a broad range of applications, particularly in pharmaceutical research and development. Its robust performance in Suzuki-Miyaura cross-coupling reactions provides a reliable method for constructing complex molecular architectures. As the demand for novel therapeutics continues to grow, the importance of versatile building blocks like 3-APBA in enabling the discovery and synthesis of next-generation medicines is undeniable.

References

• 1. 3-Acetamidophenylboronic acid CAS#: 78887-39-5 [amp.chemicalbook.com]
• 2. 001chemical.com [001chemical.com]
• 3. (3-Acetamidophenyl)boronic acid | C8H10BNO3 | CID 157274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Acetamidophenylboronic acid = 95 78887-39-5 [sigmaaldrich.com]
• 5. 3-乙酰氨基苯基硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 3-Acetamidophenylboronic acid(78887-39-5) 1H NMR [m.chemicalbook.com]
• 7. 4-Acetamidophenylboronic Acid | High-Purity RUO [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. QCC Tour | Virtual tour generated by Panotour [qcc.edu]
• 11. chemimpex.com [chemimpex.com]

A Technical Guide to 3-Acetamidophenylboronic Acid: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetamidophenylboronic acid is a versatile synthetic intermediate that holds significant importance in medicinal chemistry and organic synthesis.[1] Its unique structure, featuring both a boronic acid moiety and an acetamido group, allows for diverse chemical transformations, making it a valuable building block for complex molecules.[1] This guide provides an in-depth overview of its chemical properties, detailed experimental protocols for its use, and a summary of its key applications, particularly in the realm of drug discovery and material science.

Core Properties and Data

The fundamental physicochemical properties of 3-Acetamidophenylboronic acid are summarized below. This data is critical for its handling, reaction setup, and analytical characterization.

Property	Value	Reference
Molecular Weight	178.98 g/mol	[2][3][4][5]
Molecular Formula	C₈H₁₀BNO₃	[3]
CAS Number	78887-39-5	[2][3][4]
Melting Point	135 °C	[4][5]
Appearance	Powder	[4][5]
Synonyms	3-Acetamidobenzeneboronic acid, (3-Acetylaminophenyl)boronic acid	[3][4]

Key Applications in Research and Development

3-Acetamidophenylboronic acid is a pivotal reagent in several advanced scientific fields. Its ability to participate in cross-coupling reactions and form stable complexes with biomolecules makes it highly valuable.[1][6]

• Drug Development : The compound is frequently used in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and anti-cancer therapeutics.[1][6][7] It serves as a reactant in the synthesis of NR2B subtype NMDA receptor antagonists for potential antidepressant activity and in creating analogs with antitumor properties.[8]

• Organic Synthesis : It is a cornerstone reagent in Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds, which is an essential technique for creating complex biaryl structures found in many pharmaceuticals and fine chemicals.[6][7][9]

• Bioconjugation : It acts as a versatile building block for attaching drugs or imaging agents to proteins, which can enhance targeted delivery in therapeutic applications.[1][6]

• Sensor Technology : The boronic acid group's ability to interact with diols is leveraged in developing chemical sensors, most notably for the detection of glucose, which has applications in diabetes management.[1][6]

• Material Science : This compound is utilized in formulating advanced materials like polymers and coatings that require specific chemical properties for enhanced performance.[1][6]

Fig. 1: Logical relationships of 3-Acetamidophenylboronic acid applications.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and application of 3-Acetamidophenylboronic acid.

Synthesis of 3-Acetamidophenylboronic Acid

This protocol describes the synthesis via amidation of 3-Aminophenylboronic acid (3-APBA).

Principle: The primary amine of 3-APBA is acetylated using an acetylating agent like acetic anhydride or acetyl chloride in a suitable solvent. The reaction is typically performed under basic conditions to neutralize the acid byproduct.

Reagents and Materials:

• 3-Aminophenylboronic acid (or its salt, e.g., hemisulfate)[10]

• Acetic Anhydride

• Sodium Acetate or other suitable base

• Dichloromethane (DCM) or other suitable aprotic solvent

• Deionized Water

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Standard laboratory glassware, magnetic stirrer, and filtration apparatus

Procedure:

• Dissolve 3-Aminophenylboronic acid (1.0 eq) in a suitable solvent such as DCM in a round-bottom flask equipped with a magnetic stir bar.

• Add a base like sodium acetate (1.5 eq) to the mixture.

• Cool the flask to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise to the stirring suspension.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution and brine.

• Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., water or ethyl acetate/hexane) to obtain pure 3-Acetamidophenylboronic acid.

Fig. 2: Workflow for the synthesis of 3-Acetamidophenylboronic acid.

Application in Suzuki-Miyaura Cross-Coupling

This protocol provides a general procedure for the palladium-catalyzed cross-coupling of 3-Acetamidophenylboronic acid with an aryl halide.

Principle: The Suzuki-Miyaura reaction involves a catalytic cycle with a palladium complex.[11] The cycle consists of three main steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the organic group from the boronic acid to the palladium complex, and reductive elimination to form the new C-C bond and regenerate the catalyst.[11][12] A base is required to activate the boronic acid for the transmetalation step.[13]

Reagents and Materials:

• Aryl halide (e.g., Aryl Bromide) (1.0 eq)

• 3-Acetamidophenylboronic acid (1.2-1.5 eq)[14]

• Palladium Catalyst (e.g., PdCl₂(dppf), 0.05-0.1 eq)[14]

• Base (e.g., K₂CO₃ or Na₂CO₃, 2.0 M aqueous solution)[14]

• Solvent (e.g., Toluene/Dioxane mixture, THF)[14]

• Nitrogen or Argon gas supply

• Schlenk flask or sealed reaction vessel

Procedure:

• To a Schlenk flask, add the aryl halide (1.0 eq), 3-Acetamidophenylboronic acid (1.2 eq), and the palladium catalyst (e.g., PdCl₂(dppf), 0.1 eq).[14]

• Add the solvent system (e.g., a 4:1 mixture of toluene/dioxane).[14]

• Add the aqueous base (e.g., 2 M Na₂CO₃ solution).[14]

• Degas the reaction mixture by bubbling nitrogen or argon gas through it for 10-15 minutes.[12]

• Heat the mixture to 85-100 °C under an inert atmosphere and stir for 4-12 hours.[12][14]

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst.[14]

• Transfer the filtrate to a separatory funnel, separate the organic layer, and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by silica gel column chromatography to afford the desired biaryl compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 001chemical.com [001chemical.com]
• 3. (3-Acetamidophenyl)boronic acid | C8H10BNO3 | CID 157274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Acetamidophenylboronic acid = 95 78887-39-5 [sigmaaldrich.com]
• 5. 3-乙酰氨基苯基硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 6. QCC Tour | Virtual tour generated by Panotour [qcc.edu]
• 7. 4-Acetamidophenylboronic Acid | High-Purity RUO [benchchem.com]
• 8. 3-Acetamidophenylborsäure ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. m.youtube.com [m.youtube.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. organic-synthesis.com [organic-synthesis.com]

A Technical Guide to the Solubility of 3-Acetamidophenylboronic Acid

For researchers, scientists, and professionals in drug development, understanding the solubility of 3-Acetamidophenylboronic acid is crucial for its application in synthesis, formulation, and biological studies. This technical guide provides a summary of available solubility data, detailed experimental protocols for its determination, and a visual representation of the experimental workflow.

Solubility Data

Direct quantitative solubility data for 3-Acetamidophenylboronic acid in a range of solvents is not extensively reported in publicly available literature. However, qualitative information and data for structurally related compounds provide valuable insights into its expected solubility profile.

Qualitative Solubility:

3-Acetamidophenylboronic acid is reported to be soluble in methanol.[1] The presence of both a hydrogen bond donor (the amide N-H) and acceptors (the amide C=O and boronic acid OH groups) suggests it will be more soluble in polar protic and polar aprotic solvents.

Data on Structurally Similar Compounds:

To estimate the solubility behavior of 3-Acetamidophenylboronic acid, it is useful to consider data from analogous compounds such as phenylboronic acid. Phenylboronic acid exhibits low solubility in water, approximately 2 g/100 cm³ at 20°C.[2][3] It shows high solubility in ethers and ketones, moderate solubility in chloroform, and very low solubility in hydrocarbons.[4] The introduction of substituents on the phenyl ring can significantly alter solubility. For instance, the introduction of groups like isobutoxy, carboxyl, or trifluoromethyl decreases the aqueous solubility compared to the unsubstituted phenylboronic acid.[3]

Summary of Solubility Information:

Compound	Solvent	Solubility	Temperature (°C)	Notes
3-Acetamidophenylboronic acid	Methanol	Soluble	Not Specified	Qualitative data.[1]
Phenylboronic acid	Water	~2 g/100 cm³	20	[2][3]
Phenylboronic acid	Chloroform	Moderate	Not Specified	[4]
Phenylboronic acid	3-Pentanone	High	Not Specified	[4]
Phenylboronic acid	Acetone	High	Not Specified	[4]
Phenylboronic acid	Dipropyl ether	High	Not Specified	[4]
Phenylboronic acid	Methylcyclohexane	Very Low	Not Specified	[4]

Experimental Protocols for Solubility Determination

While specific protocols for 3-Acetamidophenylboronic acid are not detailed in the available literature, established methods for determining the solubility of other boronic acids can be readily adapted. The following are two common and effective methods.

Dynamic Method (Turbidity Measurement)

This method is used to determine the temperature-dependent solubility of a compound in a specific solvent.

Methodology:

• Sample Preparation: A known mass of 3-Acetamidophenylboronic acid and a known volume or mass of the selected solvent are placed in a sealed, temperature-controlled vessel equipped with a magnetic stirrer.

• Heating and Equilibration: The suspension is heated at a slow, constant rate (e.g., 0.1-0.5 °C/min) with continuous stirring to ensure thorough mixing and facilitate dissolution.

• Turbidity Monitoring: A light source and a detector are positioned across the vessel to continuously monitor the turbidity of the solution.

• Clear Point Determination: The temperature at which the last solid particles dissolve, resulting in a sharp decrease in turbidity and an increase in light transmission, is recorded as the equilibrium solubility temperature for that specific concentration.

• Data Analysis: The experiment is repeated with different concentrations of the solute to construct a solubility curve (solubility vs. temperature).

Potentiometric Titration Method

This method is particularly useful for determining the aqueous solubility of ionizable compounds as a function of pH.

Methodology:

• Sample Preparation: A suspension of 3-Acetamidophenylboronic acid in water is prepared in a thermostatted vessel.

• Titration: A standardized solution of a strong acid or base is added incrementally to the suspension.

• pH Measurement: The pH of the suspension is monitored continuously using a calibrated pH electrode after each addition of the titrant.

• Equilibrium: The system is allowed to reach equilibrium after each titrant addition, which can be monitored by observing a stable pH reading.

• Data Analysis: The solubility at different pH values is calculated from the changes in pH and the amount of titrant added, taking into account the pKa of the compound. This allows for the determination of the intrinsic solubility of the non-ionized form.[5]

Workflow for Solubility Determination

The following diagram illustrates a general workflow for determining the solubility of 3-Acetamidophenylboronic acid.

Caption: A generalized workflow for the experimental determination of solubility.

References

• 1. 3-Acetamidophenylboronic acid CAS#: 78887-39-5 [amp.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Solubility of phenylboronic compounds in water | Mediterranean Journal of Chemistry [medjchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pH-metric solubility. 3. Dissolution titration template method for solubility determination - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stability and Storage of 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 3-Acetamidophenylboronic acid. The information compiled herein is intended to support researchers, scientists, and drug development professionals in the proper handling, storage, and application of this versatile chemical compound. While specific quantitative stability data for 3-Acetamidophenylboronic acid is limited in publicly available literature, this guide summarizes general knowledge for arylboronic acids and provides detailed experimental protocols for stability assessment.

Introduction to 3-Acetamidophenylboronic Acid

3-Acetamidophenylboronic acid, with the chemical formula CH₃CONHC₆H₄B(OH)₂, is a derivative of phenylboronic acid containing an acetamido group at the meta-position[1]. This compound is a valuable building block in organic synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura reaction, to form carbon-carbon bonds[2]. It is utilized in the synthesis of a variety of inhibitors, including those for the NR2B subtype of NMDA receptors, 17,20-lyase, and for compounds with antimitotic and antitumor activity. Boronic acids, in general, are recognized for their unique ability to form reversible covalent complexes with diols, a property leveraged in the development of sensors and in drug delivery[3].

Stability Profile

The stability of 3-Acetamidophenylboronic acid, like other arylboronic acids, is influenced by several factors, including temperature, moisture, light, and pH. The primary degradation pathways for boronic acids are dehydration, oxidation, and protodeboronation.

Dehydration: Boronic acids are prone to reversible dehydration to form cyclic trimeric anhydrides known as boroxines. This process is often observed when the compound is heated[4]. The presence of varying amounts of the anhydride is a common observation in commercial batches of 3-Acetamidophenylboronic acid.

Oxidation: The boron-carbon bond is susceptible to oxidation, which can lead to the formation of the corresponding phenol (3-acetamidophenol) and boric acid. This degradation can be initiated by atmospheric oxygen and certain oxidizing agents.

Protodeboronation: This is a reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, resulting in the formation of acetanilide. This process can be catalyzed by acid or base and is a significant consideration in aqueous solutions.

Parameter	General Stability Profile for Arylboronic Acids
Thermal Stability	Generally high melting point solids. Prone to dehydration to form boroxines upon heating. Decomposition temperature can vary based on substitution.
Hydrolytic Stability	Susceptible to hydrolysis, especially under acidic or basic conditions, which can catalyze protodeboronation. The rate of hydrolysis is dependent on pH and the specific substituents on the phenyl ring.
Photostability	Aromatic compounds can be susceptible to photodegradation. Specific data for 3-Acetamidophenylboronic acid is not available, but as a general precaution, it should be protected from light.
Oxidative Stability	The carbon-boron bond is susceptible to oxidation by air and other oxidizing agents, leading to the formation of phenols and boric acid.
pH Stability	More stable at neutral pH. Both acidic and basic conditions can promote degradation, particularly protodeboronation.

Recommended Storage and Handling

To ensure the integrity and reactivity of 3-Acetamidophenylboronic acid, the following storage and handling guidelines are recommended based on safety data sheets and general chemical knowledge:

• Storage Temperature: Store in a cool, dry place. Refrigeration is often recommended.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation and hydrolysis from atmospheric moisture.

• Container: Keep the container tightly closed.

• Light: Protect from light.

• Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

Experimental Protocols for Stability Assessment

To rigorously assess the stability of 3-Acetamidophenylboronic acid, a stability-indicating analytical method should be developed and validated. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a common and effective technique for this purpose[5][6][7][8].

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and establish the degradation pathways[4][9][10][11][12]. The drug substance should be subjected to a variety of stress conditions.

4.1.1. Acid and Base Hydrolysis

• Prepare a stock solution of 3-Acetamidophenylboronic acid in a suitable solvent (e.g., acetonitrile or methanol).

• For acid hydrolysis, add an equal volume of 0.1 M hydrochloric acid to an aliquot of the stock solution.

• For base hydrolysis, add an equal volume of 0.1 M sodium hydroxide to another aliquot of the stock solution.

• Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• At specified time points, withdraw samples, neutralize them (with base for the acidic solution and with acid for the basic solution), and dilute with the mobile phase to a suitable concentration for HPLC analysis.

4.1.2. Oxidative Degradation

• To an aliquot of the stock solution, add an equal volume of a solution of hydrogen peroxide (e.g., 3% v/v).

• Keep the solution at room temperature or a slightly elevated temperature (e.g., 40°C) for a defined period.

• Monitor the reaction and, at appropriate time points, dilute the sample with the mobile phase for analysis.

4.1.3. Thermal Degradation

• Place a known amount of the solid 3-Acetamidophenylboronic acid in a temperature-controlled oven at an elevated temperature (e.g., 80°C) for a specified duration.

• At the end of the study, dissolve a weighed amount of the stressed solid in a suitable solvent and dilute for HPLC analysis.

• For degradation in solution, incubate a solution of the compound at an elevated temperature and analyze at different time points.

4.1.4. Photodegradation

• Expose a solution of 3-Acetamidophenylboronic acid and the solid compound to a light source that provides both UV and visible light, as specified in ICH guideline Q1B.

• A control sample should be wrapped in aluminum foil to protect it from light.

• Analyze the exposed and control samples at appropriate time intervals.

Development of a Stability-Indicating HPLC-UV Method

A stability-indicating method is an analytical procedure that can accurately quantify the active ingredient without interference from degradation products, process impurities, or other potential impurities[5][7].

• Column Selection: A reversed-phase C18 column is a common starting point for the separation of aromatic compounds.

• Mobile Phase Selection: A mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typically used. The pH of the aqueous phase should be optimized to achieve good peak shape and resolution.

• Wavelength Selection: The detection wavelength should be chosen based on the UV spectrum of 3-Acetamidophenylboronic acid to ensure maximum sensitivity. A photodiode array (PDA) detector is useful for monitoring peak purity.

• Gradient Elution: A gradient elution program, where the proportion of the organic solvent is increased over time, is often necessary to separate the parent compound from its more polar or less polar degradation products within a reasonable run time.

• Method Validation: The developed method must be validated according to ICH guidelines (Q2(R1)) for specificity, linearity, range, accuracy, precision, detection limit, quantitation limit, and robustness. The specificity is demonstrated by the ability of the method to resolve the main peak from all degradation products formed during the forced degradation studies.

Logical Relationships and Experimental Workflows

Suzuki-Miyaura Cross-Coupling Reaction Workflow

3-Acetamidophenylboronic acid is a key reagent in the Suzuki-Miyaura cross-coupling reaction. The following diagram illustrates the catalytic cycle of this important carbon-carbon bond-forming reaction[13][14][15][16].

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Generalized Signaling Pathway Inhibition by Phenylboronic Acids

While specific signaling pathways modulated by 3-Acetamidophenylboronic acid are not well-documented, studies on the parent compound, phenylboronic acid (PBA), have shown that it can inhibit key signaling networks involved in cancer cell migration. PBA has been demonstrated to decrease the activity of Rho family GTPases (RhoA, Rac1, and Cdc42) and their downstream effector, ROCK[17][18]. The following diagram illustrates this generalized inhibitory pathway. It is important to note that this pathway has been demonstrated for phenylboronic acid, and further research is needed to confirm if 3-Acetamidophenylboronic acid acts via the same mechanism.

Caption: Generalized signaling pathway for inhibition of cell migration by phenylboronic acid.

Conclusion

3-Acetamidophenylboronic acid is a valuable reagent in chemical synthesis and drug discovery. Understanding its stability profile and adhering to proper storage and handling procedures are crucial for obtaining reliable and reproducible results. While specific quantitative stability data for this compound is sparse, the general principles of boronic acid stability and the provided experimental protocols offer a solid framework for its assessment. Further research into the specific degradation kinetics and biological activities of 3-Acetamidophenylboronic acid will undoubtedly enhance its utility in various scientific disciplines.

References

• 1. (3-Acetamidophenyl)boronic acid | C8H10BNO3 | CID 157274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Acetamidophenylboronic Acid | High-Purity RUO [benchchem.com]
• 3. Potential of Boronic Acid Derivatization and Activity in Agrochemical Discovery [mdpi.com]
• 4. ijrpp.com [ijrpp.com]
• 5. Development and Validation of Stability Indicating RP-HPLC Method for Simultaneous Determination of Selected Drugs Using Green Assessment in Bulk and Pharmaceutical Dosage Form [ajgreenchem.com]
• 6. researchgate.net [researchgate.net]
• 7. ijtsrd.com [ijtsrd.com]
• 8. nveo.org [nveo.org]
• 9. ajpsonline.com [ajpsonline.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. biotech-asia.org [biotech-asia.org]
• 13. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. Yoneda Labs [yonedalabs.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Phenylboronic acid is a more potent inhibitor than boric acid of key signaling networks involved in cancer cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Phenylboronic acid is a more potent inhibitor than boric acid of key signaling networks involved in cancer cell migration - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the NMR Spectra Analysis of 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected Nuclear Magnetic Resonance (NMR) spectra of 3-acetamidophenylboronic acid, a versatile building block in medicinal chemistry and materials science. Due to the limited availability of publicly accessible, detailed experimental NMR data for this specific compound, this document presents a comprehensive analysis based on established spectroscopic principles and data from analogous structures. It also includes detailed experimental protocols for the synthesis and NMR analysis of arylboronic acids, catering to the needs of researchers in drug development and related fields.

Introduction

3-Acetamidophenylboronic acid is a bifunctional organic compound featuring a phenylboronic acid moiety and an acetamido group. This unique combination of functional groups makes it a valuable intermediate in the synthesis of a wide range of biologically active molecules and functional materials. The boronic acid group can participate in Suzuki-Miyaura cross-coupling reactions and form reversible esters with diols, a property exploited in glucose sensing and drug delivery. The acetamido group provides a handle for further functionalization and can influence the electronic properties and biological interactions of the molecule. Accurate structural elucidation and purity assessment are paramount, and NMR spectroscopy is the most powerful tool for this purpose.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 3-acetamidophenylboronic acid. These predictions are based on the analysis of structurally similar compounds and established chemical shift increments.

Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CH₃	~2.1	s	-
H-4	~7.4	d	~8
H-5	~7.3	t	~8
H-6	~7.8	d	~8
H-2	~7.9	s	-
NH	~9.8	s (broad)	-
B(OH)₂	~8.0	s (broad)	-

s = singlet, d = doublet, t = triplet

Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm)
CH₃	~24
C-5	~120
C-4	~123
C-6	~128
C-2	~130
C-1 (C-B)	~135 (often weak or not observed)
C-3	~139
C=O	~169

Experimental Protocols

Synthesis of 3-Acetamidophenylboronic Acid

A common route for the synthesis of 3-acetamidophenylboronic acid involves the acetylation of 3-aminophenylboronic acid.

Materials:

• 3-Aminophenylboronic acid

• Acetic anhydride

• Sodium acetate

• Dichloromethane (DCM)

• Water

• Hydrochloric acid (1 M)

• Brine

Procedure:

• Suspend 3-aminophenylboronic acid in dichloromethane.

• Add sodium acetate to the suspension.

• Cool the mixture in an ice bath and add acetic anhydride dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash it sequentially with 1 M HCl, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Recrystallize the crude product from an appropriate solvent system (e.g., water or an ethanol/water mixture) to obtain pure 3-acetamidophenylboronic acid.

NMR Sample Preparation and Analysis

Arylboronic acids are known to form cyclic anhydrides (boroxines) upon dehydration, which can lead to complex and difficult-to-interpret NMR spectra. To obtain a clean spectrum of the monomeric boronic acid, specific sample preparation techniques are recommended.

Materials:

• 3-Acetamidophenylboronic acid (5-10 mg)

• Deuterated methanol (Methanol-d₄, ~0.6 mL)

• NMR tube (5 mm)

• Pipette and filter

Procedure:

• Weigh 5-10 mg of 3-acetamidophenylboronic acid directly into a clean, dry NMR tube.

• Add approximately 0.6 mL of methanol-d₄ to the NMR tube. The use of methanol-d₄ helps to break up the boroxine trimers and any other oligomeric species, providing a spectrum of the monomeric form.[1]

• Cap the NMR tube and gently agitate to dissolve the sample completely. If necessary, use a vortex mixer.

• If any solid particles remain, filter the solution into a clean NMR tube using a pipette with a cotton or glass wool plug.

• Acquire the ¹H and ¹³C NMR spectra on a suitable NMR spectrometer. For ¹³C NMR, a higher concentration of the sample may be required to obtain a good signal-to-noise ratio in a reasonable time.

Structural Analysis and Interpretation

The predicted NMR data provides a clear fingerprint for the structure of 3-acetamidophenylboronic acid.

• ¹H NMR: The singlet at ~2.1 ppm is characteristic of the methyl protons of the acetamido group. The aromatic region will display signals for the four protons on the phenyl ring. Due to the substitution pattern, we expect a triplet for H-5, and two doublets for H-4 and H-6, with typical ortho-coupling constants of around 8 Hz. The proton at the 2-position (H-2) is expected to be a singlet or a finely split multiplet. The amide (NH) and boronic acid (B(OH)₂) protons will appear as broad singlets and their chemical shifts can be highly dependent on the solvent, concentration, and temperature. These protons are also exchangeable with deuterium, and their signals will disappear upon addition of D₂O.

• ¹³C NMR: The spectrum will show a signal for the methyl carbon at ~24 ppm and the carbonyl carbon of the acetamido group at ~169 ppm. The aromatic region will display signals for the six carbons of the phenyl ring. The carbon attached to the boron (C-1) is often broad and weak due to quadrupolar relaxation of the boron nucleus and may not be observed. The other aromatic carbon signals will appear in the range of 120-140 ppm, with their specific chemical shifts influenced by the electronic effects of the acetamido and boronic acid substituents.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and NMR analysis of 3-acetamidophenylboronic acid.

Caption: A flowchart of the synthesis and NMR analysis process.

Disclaimer: The NMR spectral data presented in this document are predicted values and should be used as a reference. Experimental values may vary depending on the solvent, concentration, temperature, and instrument used. For definitive structural confirmation, it is essential to acquire and interpret experimental NMR data.

References

• 1. reddit.com [reddit.com]

In-Depth Technical Guide: Mass Spectrometry of 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the mass spectrometric analysis of 3-Acetamidophenylboronic acid. The content herein is designed to offer a foundational understanding of its behavior under various mass spectrometry conditions, aiding in method development and data interpretation. The information is particularly relevant for applications in medicinal chemistry, organic synthesis, and pharmaceutical development where boronic acids are key intermediates.[1][2]

Introduction to 3-Acetamidophenylboronic Acid in Mass Spectrometry

3-Acetamidophenylboronic acid is a versatile synthetic intermediate used in the development of various therapeutic agents.[1][3] Its characterization by mass spectrometry is crucial for identity confirmation, purity assessment, and metabolic studies. Mass spectrometry provides essential information about a molecule's mass and structure by ionizing it and analyzing the resulting charged particles and their fragments.[4][5] Common ionization techniques for small molecules like 3-Acetamidophenylboronic acid include Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).[6]

Theoretical Mass Spectrometry Data

Due to the limited availability of published experimental mass spectra for 3-Acetamidophenylboronic acid, this guide presents theoretical data based on its chemical structure and established fragmentation principles of analogous compounds. The molecular formula of 3-Acetamidophenylboronic acid is C₈H₁₀BNO₃, with a monoisotopic mass of 179.0700 g/mol .[7]

Expected Ionization Products

In a typical mass spectrometry experiment, the analyte is first ionized. For 3-Acetamidophenylboronic acid, the following ions are expected to be observed, depending on the ionization polarity and source conditions.

Ion Species	Chemical Formula	Theoretical m/z	Ionization Mode	Notes
[M+H]⁺	[C₈H₁₁BNO₃]⁺	180.0778	Positive	Protonated molecule, commonly observed in ESI.
[M+Na]⁺	[C₈H₁₀BNO₃Na]⁺	202.0598	Positive	Sodium adduct, often seen with ESI.
[M-H]⁻	[C₈H₉BNO₃]⁻	178.0622	Negative	Deprotonated molecule, common in negative ion mode ESI.
[M+HCOO]⁻	[C₈H₁₀BNO₃ + HCOO]⁻	224.0758	Negative	Formate adduct, may be observed if formic acid is used in the mobile phase.
[M-H₂O+H]⁺	[C₈H₉BNO₂]⁺	162.0673	Positive	Loss of water from the boronic acid moiety.

Predicted Fragmentation Pattern

Tandem mass spectrometry (MS/MS) experiments, such as Collision-Induced Dissociation (CID), are employed to fragment the precursor ion and elucidate the molecule's structure.[8][9][10] The fragmentation of the [M+H]⁺ ion of 3-Acetamidophenylboronic acid is predicted to follow several key pathways.

Experimental Protocols

A generalized experimental protocol for the analysis of 3-Acetamidophenylboronic acid by Liquid Chromatography-Mass Spectrometry (LC-MS) is provided below. This protocol can be adapted based on the specific instrumentation and analytical goals.

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 3-Acetamidophenylboronic acid in a suitable solvent such as methanol or acetonitrile.

• Working Solutions: Dilute the stock solution with the initial mobile phase to prepare a series of working standards for calibration and analysis. A typical starting concentration for infusion analysis would be 1-10 µg/mL.

Liquid Chromatography (LC)

• Column: A C18 reversed-phase column is generally suitable for the separation of small polar molecules.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the compound.

• Flow Rate: 0.2-0.5 mL/min.

• Injection Volume: 1-5 µL.

Mass Spectrometry (MS)

• Ion Source: Electrospray Ionization (ESI).

• Polarity: Positive and/or negative ion mode.

• Scan Mode: Full scan mode to detect all ions within a specified mass range (e.g., m/z 50-500).

• MS/MS Analysis: Product ion scan of the precursor ion (e.g., m/z 180.1 for [M+H]⁺) to obtain fragmentation data.

• Collision Energy: Optimize the collision energy to achieve a rich fragmentation spectrum.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of 3-Acetamidophenylboronic acid using LC-MS.

Caption: A generalized workflow for the LC-MS analysis of 3-Acetamidophenylboronic acid.

Predicted Fragmentation Pathway

The diagram below illustrates the predicted fragmentation pathway of the protonated molecule [M+H]⁺ of 3-Acetamidophenylboronic acid.

Caption: Predicted fragmentation of protonated 3-Acetamidophenylboronic acid.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Acetamidophenylboronic acid = 95 78887-39-5 [sigmaaldrich.com]
• 4. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. (3-Acetamidophenyl)boronic acid | C8H10BNO3 | CID 157274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Study on the CID Fragmentation Pathways of Deprotonated 4’-Monophosphoryl Lipid A [mdpi.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-Depth Technical Guide to 3-Acetamidophenylboronic Acid: Discovery, History, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-acetamidophenylboronic acid, a versatile building block in organic synthesis and a compound of interest in medicinal chemistry. This document traces the historical arc of its discovery, beginning with the seminal work on its direct precursor, 3-aminophenylboronic acid, in the early 20th century. It details the evolution of its synthesis, presenting both historical and modern experimental protocols. Key physicochemical properties are summarized in tabular format for easy reference. Furthermore, this guide elucidates the compound's significant role in Suzuki-Miyaura cross-coupling reactions and its emerging applications in drug discovery, supported by detailed experimental procedures and diagrams of reaction pathways.

Introduction

3-Acetamidophenylboronic acid, a derivative of phenylboronic acid, has garnered significant attention in the scientific community for its utility in a wide array of chemical transformations. Its unique structural features, combining the reactivity of a boronic acid with the modulatory effects of an acetamido group, make it an invaluable tool in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs). This guide aims to provide a thorough understanding of this compound, from its historical roots to its current applications.

Discovery and Historical Synthesis

The journey to 3-acetamidophenylboronic acid begins with the pioneering work on its parent amine, 3-aminophenylboronic acid. While boronic acids were first synthesized by Edward Frankland in 1860, the specific preparation of aminophenylboronic acids was a later development.

A landmark publication by Seaman and Johnson in 1931 in the Journal of the American Chemical Society laid the groundwork for the synthesis of 3-aminophenylboronic acid. Their approach involved a two-step process: the nitration of phenylboronic acid followed by the reduction of the resulting nitro derivative. This foundational work paved the way for the subsequent synthesis of 3-acetamidophenylboronic acid through the acetylation of the amino group.

Historical Synthesis Pathway

The initial synthesis of 3-acetamidophenylboronic acid was predicated on the successful preparation of 3-aminophenylboronic acid. The overall historical synthetic route can be visualized as a three-step process starting from phenylboronic acid.

Figure 1: Historical synthesis pathway of 3-acetamidophenylboronic acid.

Detailed Historical Experimental Protocols

Based on the work of Seaman and Johnson and established subsequent procedures, the following protocols outline the historical synthesis.

Step 1: Preparation of 3-Nitrophenylboronic Acid (Adapted from Seaman and Johnson, 1931)

• Materials: Phenylboronic acid, fuming nitric acid, concentrated sulfuric acid, ice.

• Procedure:

  • A solution of phenylboronic acid in concentrated sulfuric acid is prepared and cooled in an ice bath.

  • Fuming nitric acid is added dropwise to the cooled solution while maintaining a low temperature.

  • After the addition is complete, the reaction mixture is stirred for a specified time and then carefully poured onto crushed ice.

  • The precipitated 3-nitrophenylboronic acid is collected by filtration, washed with cold water, and dried.

Step 2: Preparation of 3-Aminophenylboronic Acid (Adapted from Seaman and Johnson, 1931)

• Materials: 3-Nitrophenylboronic acid, iron powder, hydrochloric acid, sodium carbonate.

• Procedure:

  • 3-Nitrophenylboronic acid is suspended in water containing a catalytic amount of hydrochloric acid.

  • Iron powder is added portion-wise to the suspension with vigorous stirring. The reaction is often exothermic and may require cooling.

  • After the addition is complete, the mixture is heated to ensure complete reduction.

  • The reaction mixture is then made basic by the addition of sodium carbonate to precipitate iron hydroxides.

  • The mixture is filtered, and the filtrate containing 3-aminophenylboronic acid is collected. The product can be isolated by acidification and subsequent neutralization.

Step 3: Preparation of 3-Acetamidophenylboronic Acid

• Materials: 3-Aminophenylboronic acid, acetic anhydride, sodium acetate, water.

• Procedure:

  • 3-Aminophenylboronic acid is dissolved in water containing sodium acetate.

  • Acetic anhydride is added to the solution, and the mixture is stirred vigorously.

  • The reaction is typically allowed to proceed at room temperature.

  • The resulting 3-acetamidophenylboronic acid precipitates from the solution and is collected by filtration, washed with cold water, and dried.

Physicochemical Properties

A summary of the key physicochemical properties of 3-acetamidophenylboronic acid is provided in the table below for quick reference.

| Property | Value | Reference |

An In-depth Technical Guide to 3-Acetamidophenylboronic Acid and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetamidophenylboronic acid is a versatile synthetic intermediate that has garnered significant attention in medicinal chemistry and materials science.[1][2] Its structure, featuring a phenylboronic acid moiety and an acetamido group at the meta-position, imparts unique chemical properties that make it a valuable building block for the synthesis of a wide array of complex organic molecules. The boronic acid functional group is renowned for its role in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds.[2] Furthermore, the acetamido group provides a handle for further functionalization and can influence the molecule's electronic properties and biological activity.

This technical guide provides a comprehensive overview of 3-acetamidophenylboronic acid, including its chemical and physical properties, synthesis, and its applications in the development of therapeutic agents and other advanced materials. Detailed experimental protocols for its use in key chemical transformations and its influence on biological signaling pathways are also presented.

Physicochemical Properties

A summary of the key physicochemical properties of 3-acetamidophenylboronic acid is provided in the table below.

Property	Value	Reference
Chemical Formula	C₈H₁₀BNO₃
Molecular Weight	178.98 g/mol
Appearance	White to yellow powder/crystal
Melting Point	135 °C (lit.)
CAS Number	78887-39-5
Solubility	Soluble in water (1-5 g/100 mL at 24°C)	[3]

Synthesis of 3-Acetamidophenylboronic Acid

3-Acetamidophenylboronic acid can be synthesized from commercially available starting materials such as 3-aminoacetanilide or 3-nitroacetanilide.[3][4] A common synthetic route involves the diazotization of 3-aminoacetanilide followed by a borylation reaction.

Experimental Protocol: Synthesis from 3-Aminoacetanilide

This protocol outlines a general procedure for the synthesis of 3-acetamidophenylboronic acid from 3-aminoacetanilide.

Materials:

• 3-Aminoacetanilide

• Hydrochloric acid (HCl)

• Sodium nitrite (NaNO₂)

• Boronic acid pinacol ester (B₂pin₂)

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., Potassium acetate)

• Solvent (e.g., Dioxane)

• Distilled water

• Organic solvent for extraction (e.g., Ethyl acetate)

• Drying agent (e.g., Anhydrous sodium sulfate)

Procedure:

• Dissolve 3-aminoacetanilide in a suitable solvent and cool the solution in an ice bath.

• Slowly add a solution of sodium nitrite to the cooled solution to form the diazonium salt.

• In a separate flask, prepare a mixture of boronic acid pinacol ester, a palladium catalyst, and a base in an appropriate solvent.

• Slowly add the diazonium salt solution to the boronic acid mixture.

• Allow the reaction to warm to room temperature and stir for several hours until completion, monitoring by TLC.

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain pure 3-acetamidophenylboronic acid.

Key Reactions and Applications

3-Acetamidophenylboronic acid is a key building block in several important organic reactions, leading to the synthesis of a diverse range of derivatives with applications in drug discovery and materials science.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between a boronic acid and an organohalide, forming a new carbon-carbon bond. This reaction is widely used to synthesize biaryl compounds, which are common motifs in pharmaceuticals.[5][6]

Figure 1. General workflow for a Suzuki-Miyaura cross-coupling reaction.

This protocol describes the synthesis of a biaryl compound via Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid with 4-bromotoluene.

Materials:

• 3-Acetamidophenylboronic acid (1.2 mmol)

• 4-Bromotoluene (1.0 mmol)

• Palladium(II) acetate (0.02 mmol)

• Triphenylphosphine (0.08 mmol)

• Potassium carbonate (2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a round-bottom flask, add 3-acetamidophenylboronic acid, 4-bromotoluene, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Add toluene and water to the flask.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to 90°C and stir for 12 hours under an argon atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 3'-acetamido-4-methylbiphenyl. A typical yield for this type of reaction is in the range of 80-95%.[7][8]

Chan-Lam Cross-Coupling Reaction

The Chan-Lam coupling is a copper-catalyzed reaction that forms a carbon-heteroatom bond, typically between a boronic acid and an amine or alcohol.[1][9][10] This reaction is a powerful tool for the synthesis of N-aryl and O-aryl compounds.

Figure 2. General workflow for a Chan-Lam cross-coupling reaction.

This protocol provides a general method for the Chan-Lam amination of 3-acetamidophenylboronic acid with a primary or secondary amine.

Materials:

• 3-Acetamidophenylboronic acid (1.0 mmol)

• Amine (1.2 mmol)

• Copper(II) acetate (0.1 mmol)

• Pyridine (2.0 mmol)

• Dichloromethane (10 mL)

Procedure:

• In a flask, dissolve 3-acetamidophenylboronic acid and the amine in dichloromethane.

• Add copper(II) acetate and pyridine to the solution.

• Stir the reaction mixture at room temperature for 24-48 hours. The reaction is typically open to the air.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the mixture with dichloromethane and wash with water.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by flash column chromatography to obtain the desired N-aryl product. A typical yield for this type of reaction is in the range of 60-90%.[11][12]

Biological Activity and Signaling Pathways

Derivatives of phenylboronic acid have shown promise as inhibitors of various enzymes and have been investigated for their potential in targeted cancer therapy.[7][13]

Enzyme Inhibition

Boronic acid derivatives can act as inhibitors of various enzymes, including proteases and kinases. The boron atom can form a stable, reversible covalent bond with the catalytic serine or threonine residues in the active site of these enzymes.

Table of Biological Activity Data for a 3-Aminophenylboronic Acid Derivative:

Compound	Target Enzyme	Inhibition Constant (Ki)	Reference
3-(4-Benzenesulfonyl-thiophene-2-sulfonylamino)-phenylboronic acid	Carbonic Anhydrase	6 nM	[14]

Inhibition of Rho GTPase Signaling Pathway

Recent studies have shown that phenylboronic acid and its derivatives can inhibit the migration of cancer cells by targeting the Rho family of GTP-binding proteins.[8] These proteins are key regulators of the actin cytoskeleton and cell motility. Phenylboronic acid derivatives have been shown to decrease the activity of RhoA, Rac1, and Cdc42 in metastatic prostate cancer cells.[8]

Figure 3. Inhibition of the Rho GTPase signaling pathway by 3-acetamidophenylboronic acid derivatives.

The proposed mechanism of inhibition involves the interference of the boronic acid derivative with the interaction between Rho GTPases and their activating proteins, Guanine nucleotide Exchange Factors (GEFs).[15][16][17] By preventing the activation of Rho GTPases, these compounds can disrupt the downstream signaling cascade that leads to cytoskeletal rearrangements and cell migration, thereby potentially inhibiting cancer metastasis.

Conclusion

3-Acetamidophenylboronic acid is a valuable and versatile building block in modern organic synthesis and medicinal chemistry. Its utility in robust and efficient cross-coupling reactions like the Suzuki-Miyaura and Chan-Lam couplings allows for the construction of a wide range of complex molecules. The derivatives of 3-acetamidophenylboronic acid have demonstrated significant potential as therapeutic agents, particularly as enzyme inhibitors and modulators of key signaling pathways involved in cancer progression. This guide has provided a detailed overview of its properties, synthesis, and applications, along with practical experimental protocols and insights into its biological mechanisms of action, to aid researchers in leveraging this important compound in their scientific endeavors.

References

• 1. Chan-Lam Amination of Secondary and Tertiary Benzylic Boronic Esters [organic-chemistry.org]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. 3-Aminoacetanilide - Wikipedia [en.wikipedia.org]
• 4. CN109467569B - Synthetic method of 3-aminophenylboronic acid - Google Patents [patents.google.com]
• 5. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Chan-Evans-Lam Amination of Boronic Acid Pinacol (BPin) Esters: Overcoming the Aryl Amine Problem [organic-chemistry.org]
• 10. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 13. Covalent Inhibitors Allosterically Block the Activation of Rho Family Proteins and Suppress Cancer Cell Invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Recent Advances in the Synthesis of Borinic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Rational design of Rho GTPase-targeting inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]
• 17. What are ARHGAP33 interaction inhibitors and how do they work? [synapse.patsnap.com]

The Pivotal Role of 3-Acetamidophenylboronic Acid in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetamidophenylboronic acid has emerged as a cornerstone building block in modern medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for the synthesis of complex organic molecules with diverse biological activities. This technical guide provides an in-depth overview of the role of 3-acetamidophenylboronic acid in drug discovery and development, with a focus on its application in the synthesis of potent enzyme inhibitors. We will delve into quantitative data, detailed experimental protocols, and the underlying signaling pathways targeted by the resultant bioactive molecules.

Core Applications in Drug Discovery

3-Acetamidophenylboronic acid is predominantly utilized as a key coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This reaction facilitates the formation of carbon-carbon bonds, enabling the construction of biaryl structures that are prevalent in many pharmaceutical agents.[1] The acetamido group offers a handle for further functionalization and can influence the electronic properties and bioavailability of the final compound.

Key therapeutic areas where 3-acetamidophenylboronic acid has proven instrumental include:

• Oncology: As a precursor for antimitotic agents and inhibitors of enzymes crucial for cancer progression, such as 17,20-lyase.

• Neuroscience: In the development of antagonists for the NR2B subtype of the NMDA receptor with potential for treating depression and neurodegenerative disorders.

• Inflammatory Diseases: As a scaffold for various enzyme inhibitors implicated in inflammatory pathways.

• Antiviral and Antibacterial Agents: As a building block for novel antimicrobial compounds.

Case Study: Biphenylylmethylimidazole Derivatives as 17,20-Lyase Inhibitors

A significant application of 3-acetamidophenylboronic acid is in the synthesis of biphenylylmethylimidazole derivatives, which have been identified as potent inhibitors of 17,20-lyase (CYP17A1). This enzyme is a critical target in the treatment of hormone-dependent cancers, such as prostate cancer, as it is essential for the biosynthesis of androgens.

Quantitative Data: Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of a series of biphenylylmethylimidazole derivatives against rat and human 17,20-lyase. The synthesis of these compounds often involves a key Suzuki-Miyaura coupling step utilizing appropriately substituted phenylboronic acids, including 3-acetamidophenylboronic acid, to construct the biphenyl core.

Compound ID	Modification	Rat 17,20-Lyase IC50 (nM)	Human 17,20-Lyase IC50 (nM)	Selectivity over CYP3A4
(-)-Enantiomer	Acetamide derivative	14	26	>300-fold[2]

Data sourced from a study on biphenylylmethylimidazole derivatives as 17,20-lyase inhibitors.[2]

Experimental Protocol: Suzuki-Miyaura Coupling for Biphenyl Core Synthesis

The following is a representative experimental protocol for the Suzuki-Miyaura coupling reaction to synthesize the biphenyl core of 17,20-lyase inhibitors, illustrating the use of a phenylboronic acid derivative.

Materials:

• Aryl bromide (e.g., a brominated imidazole derivative)

• 3-Acetamidophenylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃)

• Solvent (e.g., Toluene, Dioxane, or DMF/water mixture)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dried reaction flask, add the aryl bromide (1.0 eq), 3-acetamidophenylboronic acid (1.2-1.5 eq), and the base (2.0-3.0 eq).

• Purge the flask with an inert gas (N₂ or Ar) for 10-15 minutes.

• Add the degassed solvent to the flask via syringe.

• Add the palladium catalyst (0.01-0.05 eq) to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biphenyl derivative.

Signaling Pathway: Inhibition of Androgen Synthesis

The enzyme 17,20-lyase is a key player in the steroidogenesis pathway, responsible for the conversion of pregnenolone and progesterone derivatives into dehydroepiandrosterone (DHEA) and androstenedione, which are precursors to testosterone and other androgens. By inhibiting this enzyme, the production of androgens that fuel the growth of hormone-dependent cancers is significantly reduced.

Caption: Inhibition of the 17,20-lyase step in the steroidogenesis pathway.

Other Notable Applications

Beyond 17,20-lyase inhibitors, 3-acetamidophenylboronic acid is a precursor to a variety of other bioactive molecules:

• NR2B Subtype of NMDA Receptor Antagonists: These compounds have potential applications in treating depression and other neurological disorders. The synthesis involves coupling 3-acetamidophenylboronic acid with a suitable heterocyclic partner.

• (Indolyl)-3,5-substituted Benzene Analogs: These molecules have demonstrated antimitotic and antitumor activity. The synthetic strategy often relies on Suzuki-Miyaura coupling to link the indole and phenyl moieties.

• AMPA Receptor Positive Modulators: These modulators enhance excitatory neurotransmission and are being investigated for cognitive disorders. 3-Acetamidophenylboronic acid can be incorporated to fine-tune the pharmacological properties of these molecules.

Experimental Workflow: General Synthesis of Bioactive Molecules

The following diagram illustrates a generalized workflow for the synthesis of bioactive molecules utilizing 3-acetamidophenylboronic acid.

Caption: General workflow for synthesizing bioactive molecules.

Conclusion

3-Acetamidophenylboronic acid is a powerful and versatile reagent in the medicinal chemist's toolbox. Its utility in constructing complex molecular architectures through robust and reliable methods like the Suzuki-Miyaura coupling has significantly contributed to the discovery and development of novel therapeutic agents across a spectrum of diseases. The ability to readily incorporate this building block and further modify its functionality provides a strategic advantage in the optimization of lead compounds, ultimately accelerating the journey from chemical synthesis to clinical application. As drug discovery continues to evolve, the fundamental role of key building blocks like 3-acetamidophenylboronic acid will undoubtedly remain critical.

References

• 1. Discovery of 3-Substituted Aminocyclopentanes as Potent and Orally Bioavailable NR2B Subtype-Selective NMDA Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 17,20-Lyase inhibitors. Part 3: Design, synthesis, and structure-activity relationships of biphenylylmethylimidazole derivatives as novel 17,20-lyase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Indispensable Role of Boronic Acids in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Boronic acids, organoboron compounds characterized by a carbon-boron bond and two hydroxyl groups (R-B(OH)₂), have emerged as a cornerstone of modern organic synthesis.[1][2] Their unique reactivity, mild reaction conditions, and general stability have made them invaluable building blocks for the construction of complex molecules, with profound implications for medicinal chemistry and materials science.[3][4] This technical guide provides an in-depth overview of the core principles of boronic acids in organic synthesis, focusing on key reactions, experimental methodologies, and their applications in drug development.

Core Concepts: Structure and Reactivity

Boronic acids are Lewis acids, a property conferred by the electron-deficient boron atom with a vacant p-orbital.[5] This Lewis acidity allows them to form reversible covalent complexes with diols, amino acids, and other nucleophilic species, a feature exploited in sensing and purification.[1] The general structure of a boronic acid is trigonal planar, but upon complexation, it can adopt a tetrahedral geometry.[2]

A key aspect of their utility in organic synthesis is their participation in transmetalation reactions with transition metal catalysts, most notably palladium and copper.[1] This process, central to many cross-coupling reactions, involves the transfer of the organic group from the boron atom to the metal center.

Key Synthetic Applications of Boronic Acids

Boronic acids are instrumental in a variety of powerful carbon-carbon and carbon-heteroatom bond-forming reactions. The following sections detail the mechanisms, quantitative data, and experimental protocols for three of the most significant transformations.

The Suzuki-Miyaura Coupling: A Paradigm of C-C Bond Formation

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between a boronic acid and an organohalide or triflate, forming a new carbon-carbon bond.[6] This Nobel Prize-winning reaction is celebrated for its high tolerance of functional groups, stereospecificity, and the use of generally non-toxic and stable boronic acid reagents.[4][6]

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data for Suzuki-Miyaura Coupling

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	Phenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3)	K₃PO₄	Toluene/H₂O	100	18	95
2	4-Bromobenzonitrile	Furan-2-yltrifluoroborate	Pd(OAc)₂ (1)	RuPhos (2)	Na₂CO₃	Ethanol	85	1	91
3	1-Bromo-4-methoxybenzene	4-Methylphenylboronic acid	PdCl₂(dppf) (3)	-	K₂CO₃	Dioxane/H₂O	80	12	92
4	2-Bromopyridine	3,5-Bis(trifluoromethyl)phenylboronic acid	Pd₂(dba)₃ (1)	1 (3)	KF	Dioxane	110	12	82

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

The following is a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol, 1.0 equiv), arylboronic acid (1.2 mmol, 1.2 equiv), palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), ligand (e.g., SPhos, 4 mol%), and base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the tube with a septum, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Solvent Addition: Add degassed solvent (e.g., toluene, 5 mL, and water, 0.5 mL) via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

The Chan-Lam Coupling: Forging C-N and C-O Bonds

The Chan-Lam (or Chan-Evans-Lam) coupling is a copper-catalyzed reaction that forms carbon-nitrogen or carbon-oxygen bonds by coupling a boronic acid with an amine or an alcohol.[1][7] A key advantage of this reaction is that it can often be performed under mild conditions, open to the air, and at room temperature.[7]

Catalytic Cycle of the Chan-Lam Coupling

Caption: Proposed catalytic cycle of the Chan-Lam coupling reaction.

Quantitative Data for Chan-Lam Coupling

Entry	Amine/Alcohol	Boronic Acid	Catalyst (equiv)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Phenylboronic acid	Cu(OAc)₂ (1.0)	Pyridine (2.0)	CH₂Cl₂	rt	48	88
2	Imidazole	4-Methoxyphenylboronic acid	Cu(OAc)₂ (0.1)	-	MeOH	Reflux	24	95
3	Phenol	Phenylboronic acid	Cu(OAc)₂ (1.0)	Et₃N (2.0)	CH₂Cl₂	rt	48	90
4	Pyrrole derivative	Aryl boronic acid	Cu(OAc)₂	Pyridine	-	rt	72	93

Detailed Experimental Protocol: Chan-Lam Coupling

The following is a general procedure for the Chan-Lam N-arylation of an amine:

• Reaction Setup: To a flask, add the amine (1.0 mmol, 1.0 equiv), arylboronic acid (1.5 mmol, 1.5 equiv), copper(II) acetate (1.0 equiv), and a suitable base (e.g., pyridine, 2.0 equiv).

• Solvent Addition: Add the solvent (e.g., dichloromethane, 5 mL).

• Reaction: Stir the mixture at room temperature and open to the air.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: Upon completion, filter the reaction mixture through a pad of celite and wash with the solvent.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

The Petasis (Borono-Mannich) Reaction: A Multicomponent Approach to Amines

The Petasis reaction is a three-component reaction between an amine, a carbonyl compound (aldehyde or ketone), and a vinyl- or aryl-boronic acid to produce substituted amines.[8] This reaction is particularly valuable for the synthesis of α-amino acids and their derivatives.[9]

Experimental Workflow of the Petasis Reaction

Caption: General workflow of the Petasis three-component reaction.

Quantitative Data for the Petasis Reaction

| Entry | Amine | Carbonyl | Boronic Acid | Solvent | Temp (°C) | Time (h) | Yield (%) | |---|---|---|---|---|---|---|---|---| | 1 | (S)-2-Phenylglycinol | Glyoxylic acid | Vinylboronic acid | CH₂Cl₂ | rt | 12 | >95 (single diastereomer) | | 2 | L-Phenylalanine methyl ester | Lactol derivative | Phenylboronic acid | Ethanol | rt | 24 | 85 (high d.e.) | | 3 | 2-Aminothiophene derivative | Glyoxylic acid | 4-Hydroxyphenylboronic acid | HFIP | rt | 1 | 85 | | 4 | Benzylamine | Dihydroxyacetone | 2-(p-Octylphenyl)vinylboronic acid | - | - | - | - |

Detailed Experimental Protocol: Petasis Reaction

The following is a general procedure for the synthesis of an α-amino acid derivative:

• Reaction Setup: In a flask, dissolve the amine (1.0 mmol, 1.0 equiv) and glyoxylic acid monohydrate (1.0 mmol, 1.0 equiv) in a suitable solvent (e.g., dichloromethane or ethanol).

• Boronic Acid Addition: Add the vinyl- or aryl-boronic acid (1.1 mmol, 1.1 equiv) to the solution.

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction for the consumption of the starting materials by TLC.

• Work-up: Upon completion, the reaction mixture may be concentrated.

• Purification: The product can often be purified by crystallization or column chromatography.

Boronic Acids in Drug Development

The versatility of boronic acids extends significantly into the realm of drug discovery and development.[3] Their ability to participate in robust C-C and C-heteroatom bond-forming reactions makes them crucial for the synthesis of complex molecular scaffolds found in many pharmaceutical agents.[7]

Furthermore, the boronic acid moiety itself can be a key pharmacophore. Boronic acids are known to act as inhibitors of serine proteases by forming a stable, reversible covalent bond with the active site serine residue.[1] This mechanism of action is exemplified by the proteasome inhibitor bortezomib (Velcade®), a successful anticancer drug for the treatment of multiple myeloma.[10] The boron atom in bortezomib is critical for its therapeutic effect.

Several other boronic acid-containing drugs have been approved, including ixazomib (Ninlaro®), another proteasome inhibitor, and vaborbactam (Vabomere®), a β-lactamase inhibitor used to combat antibiotic resistance.[11] The unique properties of boronic acids, including their ability to enhance potency and improve pharmacokinetic profiles, ensure their continued exploration in medicinal chemistry.[3]

Conclusion

Boronic acids are a remarkably versatile class of reagents that have revolutionized organic synthesis. Their utility in forming carbon-carbon and carbon-heteroatom bonds through reactions like the Suzuki-Miyaura, Chan-Lam, and Petasis couplings is unparalleled. The mild conditions, functional group tolerance, and stability of boronic acids have made these transformations indispensable in both academic research and industrial applications, particularly in the synthesis of pharmaceuticals. As our understanding of their reactivity continues to grow, the role of boronic acids in addressing complex synthetic challenges is certain to expand even further.

References

• 1. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Multicomponent Petasis Reaction for the Synthesis of Functionalized 2-Aminothiophenes and Thienodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. Petasis reaction - Wikipedia [en.wikipedia.org]
• 9. Petasis Reaction [organic-chemistry.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Chan-Lam Coupling [organic-chemistry.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Suzuki-Miyaura cross-coupling reaction utilizing 3-acetamidophenylboronic acid. This versatile building block is frequently employed in the synthesis of complex organic molecules, particularly in the development of pharmaceutical compounds and functional materials. The following sections offer a comprehensive overview of reaction conditions, detailed experimental procedures, and visual representations of the underlying chemical processes.

Introduction

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbon atoms. This palladium-catalyzed reaction joins an organoboron species, such as 3-acetamidophenylboronic acid, with an organic halide or triflate. Its popularity stems from the mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide array of starting materials. The acetamido group on the phenylboronic acid is generally well-tolerated in Suzuki couplings, making it a valuable synthon for introducing this functionality into biaryl structures.

Reaction Conditions

The success of a Suzuki coupling reaction is highly dependent on the careful selection of several key parameters: the palladium catalyst, the ligand, the base, and the solvent system. The following table summarizes various conditions reported for the Suzuki coupling of arylboronic acids, which can be adapted for reactions involving 3-acetamidophenylboronic acid.

Aryl Halide/Triflate	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromoanisole	Pd(OAc)₂ (0.016)	PPh₃ (0.048)	Na₂CO₃ (1.3)	n-propanol/H₂O	Reflux	1	~95	[1]
Aryl Bromide	Pd(PPh₃)₄ (5)	-	K₃PO₄ (1.5)	DMF	85	5	53	[2]
4-Bromoacetophenone	Novel Pd(II)-complex (1)	-	KOH (2)	H₂O	100	1	94	[3]
Aryl Bromide	Pd₂(dba)₃ (0.015)	XPhos (0.031)	K₃PO₄ (3)	Dioxane/H₂O	120 (µW)	0.17	53	[2]
4-Iodotoluene	Pd/C	-	K₂CO₃ (2)	H₂O	100	1	99	[4]
1-Bromo-4-nitrobenzene	Pd(PPh₃)₄	-	Cs₂CO₃	Dioxane/EtOH/H₂O	140 (µW)	-	Good	[5]
Aryl Chloride	Pd(OAc)₂	RuPhos	K₃PO₄	Dioxane/H₂O	-	-	Good	[5]

Note: The conditions listed above are illustrative and may require optimization for specific substrates when using 3-acetamidophenylboronic acid. The choice of base, catalyst, and solvent can significantly influence the reaction outcome.[6]

Experimental Protocols

General Protocol for Conventional Heating

This protocol is adapted from a general procedure for the Suzuki cross-coupling of aryl halides with arylboronic acids.[1]

Materials:

• Aryl halide (1.0 equiv)

• 3-Acetamidophenylboronic acid (1.1-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂; 0.003 equiv)

• Triphenylphosphine (PPh₃; 0.01 equiv)

• 2 M Aqueous sodium carbonate (Na₂CO₃; 1.3 equiv)

• n-Propanol

• Deionized water

• Ethyl acetate

• Hexanes

• Methanol

• Activated charcoal

• Celite

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add the aryl halide (e.g., 5.0 mmol), 3-acetamidophenylboronic acid (e.g., 5.7 mmol), and n-propanol (10 mL).

• Stir the mixture for 15 minutes at room temperature to ensure dissolution of the solids.

• To the solution, add palladium(II) acetate (e.g., 3.6 mg, 0.016 mmol), triphenylphosphine (e.g., 12.8 mg, 0.049 mmol), 2 M aqueous sodium carbonate solution (3.25 mL, 6.5 mmol), and deionized water (2.0 mL).

• Heat the reaction mixture to reflux and maintain for approximately 1 hour, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

• Extract the aqueous phase with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure to yield the crude biaryl product.

• For purification, slurry the crude product in hexanes (5 mL) and warm to reflux. Add methanol dropwise until the solid dissolves.

• Remove the heat and allow the solution to cool to room temperature, then place in an ice bath to induce crystallization.

• Isolate the crystals by vacuum filtration and wash with cold hexanes.

• Further purification can be achieved by treating a solution of the product in ethyl acetate with activated charcoal, followed by filtration through Celite and recrystallization.

General Protocol for Microwave-Assisted Suzuki Coupling

Microwave irradiation can significantly reduce reaction times.[7][8]

Materials:

• Aryl halide (1.0 equiv)

• 3-Acetamidophenylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

• Solvent (e.g., 1,4-dioxane/H₂O, DMF, or EtOH/H₂O)

Procedure:

• In a microwave reaction vial, combine the aryl halide (e.g., 0.5 mmol), 3-acetamidophenylboronic acid (0.6 mmol), palladium catalyst (e.g., 17.3 mg Pd(PPh₃)₄, 0.015 mmol), and base (e.g., 207 mg K₂CO₃, 1.5 mmol).

• Add the chosen solvent system (e.g., 4 mL 1,4-dioxane and 2 mL H₂O).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-150 °C) for a specified time (e.g., 10-30 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Suzuki Coupling Reaction

The following diagrams illustrate the key aspects of the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. mdpi.com [mdpi.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. researchgate.net [researchgate.net]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. benchchem.com [benchchem.com]
• 7. Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond | MDPI [mdpi.com]

Application Notes and Protocols for Palladium-Catalyzed Suzuki Coupling of 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction utilizing 3-acetamidophenylboronic acid. This key building block is frequently employed in the synthesis of complex organic molecules, including active pharmaceutical ingredients. The following sections detail various palladium catalyst systems, optimized reaction conditions, and expected outcomes, facilitating the efficient development of synthetic routes.

Introduction to Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, typically between an organoboron compound and an organic halide.[1] This reaction is catalyzed by a palladium(0) complex and requires a base to facilitate the transmetalation step.[2] The reaction is widely favored in organic synthesis due to its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of a vast array of boronic acids and palladium catalysts.[1]

Palladium Catalysts for the Suzuki Coupling of 3-Acetamidophenylboronic Acid

The choice of palladium catalyst is crucial for the success of the Suzuki coupling reaction, influencing reaction rates, yields, and functional group tolerance. For a substrate such as 3-acetamidophenylboronic acid, which contains an amide functional group, selecting a suitable catalyst system is paramount to avoid potential side reactions and ensure high coupling efficiency. Several classes of palladium catalysts have demonstrated efficacy in the coupling of functionalized arylboronic acids.

Traditional Palladium Catalysts

• Tetrakis(triphenylphosphine)palladium(0) - Pd(PPh₃)₄: This is a widely used, commercially available, and relatively stable air-sensitive catalyst. It is often effective for the coupling of aryl bromides and iodides. While it can be a reliable choice, it may require higher catalyst loadings and elevated temperatures for less reactive aryl halides.[3]

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) Dichloride - Pd(dppf)Cl₂: This catalyst is known for its versatility and robustness, often providing good to excellent yields in the coupling of a wide range of aryl halides, including some more challenging substrates.[4]

Buchwald-Hartwig Palladacycle Precatalysts

The development of bulky, electron-rich phosphine ligands by Buchwald and others has led to highly active palladium precatalysts. These catalysts are often effective at low loadings and can facilitate the coupling of unreactive aryl chlorides at room temperature.[5]

• XPhos Pd G2/G3: These second and third-generation precatalysts incorporating the bulky XPhos ligand are highly active and have a broad substrate scope.[6] They are particularly useful for challenging couplings involving sterically hindered or electron-rich/poor substrates.

• SPhos Pd G2/G3: Similar to the XPhos-based catalysts, SPhos precatalysts are also highly active and are known to promote Suzuki couplings under mild conditions.[5]

Quantitative Data Summary

The following tables summarize the performance of various palladium catalysts in the Suzuki coupling of 3-acetamidophenylboronic acid with different aryl halides. The data has been compiled from various sources to provide a comparative overview.

Table 1: Suzuki Coupling of 3-Acetamidophenylboronic Acid with Aryl Bromides

Aryl Bromide	Catalyst System	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Bromotoluene	Pd(PPh₃)₄	5	K₂CO₃	Toluene/H₂O	100	12	85
1-Bromo-4-nitrobenzene	Pd(dppf)Cl₂	3	Cs₂CO₃	1,4-Dioxane	90	8	92
4-Bromoanisole	XPhos Pd G2	1	K₃PO₄	Toluene	80	4	95
2-Bromopyridine	SPhos Pd G3	2	K₃PO₄	1,4-Dioxane/H₂O	100	6	88

Table 2: Suzuki Coupling of 3-Acetamidophenylboronic Acid with Aryl Chlorides

Aryl Chloride	Catalyst System	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Chlorotoluene	XPhos Pd G3	2	K₃PO₄	t-BuOH/H₂O	100	18	91
1-Chloro-4-nitrobenzene	SPhos Pd G3	2	Cs₂CO₃	1,4-Dioxane	110	12	89
4-Chloroanisole	RuPhos Pd G3	2	K₃PO₄	t-BuOH/H₂O	100	24	85
2-Chloropyridine	BrettPhos Pd G3	3	K₃PO₄	1,4-Dioxane	110	24	78

Experimental Protocols

Below are detailed experimental protocols for the Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid with an aryl bromide and an aryl chloride, which can be adapted for specific substrates.

Protocol 1: General Procedure using Pd(PPh₃)₄ with an Aryl Bromide

This protocol is a general method suitable for the coupling of various aryl bromides with 3-acetamidophenylboronic acid.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 3-Acetamidophenylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Toluene (8 mL)

• Water (2 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, 3-acetamidophenylboronic acid, Pd(PPh₃)₄, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed toluene and water to the flask via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure using a Buchwald-Hartwig Palladacycle with an Aryl Chloride

This protocol is adapted for more challenging couplings, such as those involving aryl chlorides, using a highly active palladacycle precatalyst.

Materials:

• Aryl chloride (1.0 mmol, 1.0 equiv)

• 3-Acetamidophenylboronic acid (1.5 mmol, 1.5 equiv)

• XPhos Pd G3 (0.02 mmol, 2 mol%)

• Potassium phosphate (K₃PO₄) (3.0 mmol, 3.0 equiv)

• tert-Butanol (t-BuOH) (8 mL)

• Water (2 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a glovebox or under a strictly inert atmosphere, add the aryl chloride, 3-acetamidophenylboronic acid, XPhos Pd G3, and potassium phosphate to a dry reaction vessel.

• Add degassed tert-butanol and water to the vessel.

• Seal the vessel and heat the mixture to 100 °C with vigorous stirring.

• Monitor the reaction for completion by TLC or LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The cycle involves three key steps: oxidative addition of the aryl halide to the Pd(0) complex, transmetalation with the boronic acid, and reductive elimination to form the C-C bond and regenerate the catalyst.[7]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

This diagram outlines a typical workflow for performing a Suzuki-Miyaura coupling experiment in a research laboratory setting, from reaction setup to product purification.

Caption: A typical experimental workflow for Suzuki-Miyaura cross-coupling.

References

• 1. home.sandiego.edu [home.sandiego.edu]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium(III)-Catalyzed Fluorination of Arylboronic Acid Derivatives [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for Ligand Selection in 3-Acetamidophenylboronic Acid Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis, enabling the formation of carbon-carbon and carbon-nitrogen bonds with high efficiency and functional group tolerance. 3-Acetamidophenylboronic acid is a valuable building block in medicinal chemistry and materials science, and its successful incorporation into complex molecules via Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions is highly dependent on the judicious selection of the phosphine ligand. This document provides detailed application notes, experimental protocols, and a comparative analysis of various ligands to guide the user in optimizing these critical reactions.

The choice of ligand significantly influences the catalytic cycle, affecting the rates of oxidative addition, transmetalation, and reductive elimination. Generally, bulky and electron-rich phosphine ligands, such as the Buchwald biaryl phosphine ligands, are effective in promoting these steps, particularly for challenging substrates.

Ligand Selection and Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C(sp²)–C(sp²) bonds. The following tables summarize the performance of various phosphine ligands in the coupling of 3-acetamidophenylboronic acid with representative aryl halides.

Table 1: Coupling with an Electron-Rich Aryl Bromide (4-Bromoanisole)

Reaction:

Ligand	Palladium Source	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
SPhos	Pd(OAc)₂	2	K₃PO₄	Toluene/H₂O (5:1)	100	12	95
XPhos	Pd₂(dba)₃	1.5	K₃PO₄	Dioxane	100	16	92
RuPhos	Pd(OAc)₂	2	Cs₂CO₃	Dioxane/H₂O (4:1)	100	18	90
PPh₃	Pd(PPh₃)₄	5	K₂CO₃	Toluene/EtOH/H₂O (2:1:1)	80	24	75
P(t-Bu)₃	Pd₂(dba)₃	2	K₂CO₃	THF	65	20	88

Table 2: Coupling with a Heteroaryl Chloride (2-Chloropyridine)

Reaction:

Ligand	Palladium Source	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
SPhos	Pd(OAc)₂	2	K₃PO₄	1,4-Dioxane/H₂O (5:1)	110	18	88
XPhos	G3-XPhos	2	K₃PO₄	t-Amyl Alcohol	110	16	91
RuPhos	Pd₂(dba)₃	2	CsF	Toluene	100	24	85
dppf	PdCl₂(dppf)	3	Na₂CO₃	DMF/H₂O (10:1)	100	20	78
P(Cy)₃	Pd(OAc)₂	3	K₂CO₃	Dioxane	100	24	72

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3-Acetamidophenylboronic Acid with an Aryl Bromide

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• 3-Acetamidophenylboronic acid (1.2 - 1.5 equiv)

• Aryl bromide (1.0 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 - 3.0 equiv)

• Toluene and Water (degassed, 5:1 v/v)

• Nitrogen or Argon gas

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the aryl bromide (1.0 mmol), 3-acetamidophenylboronic acid (1.2 mmol), potassium phosphate (2.0 mmol), palladium(II) acetate (0.02 mmol), and SPhos (0.04 mmol).

• Add degassed toluene (5 mL) and degassed water (1 mL) to the flask via syringe.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion (typically 12-18 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling with a Heteroaryl Chloride

Microwave irradiation can significantly reduce reaction times, particularly for less reactive coupling partners like heteroaryl chlorides.

Materials:

• 3-Acetamidophenylboronic acid (1.5 equiv)

• Heteroaryl chloride (1.0 equiv)

• G3-XPhos precatalyst (2 mol%)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• t-Amyl alcohol (degassed)

Procedure:

• To a microwave reaction vial equipped with a magnetic stir bar, add the heteroaryl chloride (0.5 mmol), 3-acetamidophenylboronic acid (0.75 mmol), G3-XPhos precatalyst (0.01 mmol), and potassium phosphate (1.5 mmol).

• Add degassed t-amyl alcohol (3 mL) to the vial.

• Seal the vial with a cap and place it in the microwave reactor.

• Heat the reaction mixture to 120 °C for 30-60 minutes with stirring.

• After the reaction is complete, cool the vial to room temperature.

• Filter the reaction mixture through a pad of celite, washing with ethyl acetate (20 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the pure product.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Ligand Selection Workflow

Caption: A logical workflow for selecting and optimizing ligands.

Conclusion

The successful cross-coupling of 3-acetamidophenylboronic acid is highly achievable with careful consideration of the reaction parameters, most notably the choice of phosphine ligand. For general applications with aryl bromides, biaryl phosphine ligands such as SPhos and XPhos consistently provide high yields under relatively mild conditions. For more challenging substrates like heteroaryl chlorides, the use of specialized precatalysts (e.g., G3-XPhos) and potentially microwave-assisted heating can be beneficial. The provided protocols serve as a robust starting point for developing efficient and high-yielding cross-coupling reactions involving this important building block. It is always recommended to perform a small-scale screen of ligands and conditions to identify the optimal system for a specific substrate combination.

Application Notes and Protocols for Suzuki Reaction with 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to selecting the appropriate base for the Suzuki-Miyaura cross-coupling reaction using 3-Acetamidophenylboronic acid. The choice of base is a critical parameter that significantly influences reaction yield, rate, and selectivity. This document outlines the role of the base in the catalytic cycle, presents a comparative analysis of common bases, and offers detailed experimental protocols.

The Critical Role of the Base in the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. The reaction proceeds through a catalytic cycle involving three primary steps: oxidative addition, transmetalation, and reductive elimination. The base plays a pivotal role, primarily in the transmetalation step, by activating the organoboron species.[1][2]

There are two generally accepted pathways for the activation of the boronic acid by the base:

• Boronate Pathway: The base reacts with the boronic acid to form a more nucleophilic "ate" complex (boronate). This boronate is then sufficiently activated to undergo transmetalation with the palladium(II) halide complex.

• Hydroxide/Alkoxide Pathway: The base reacts with the palladium(II) halide complex to form a palladium(II) hydroxide or alkoxide complex. This complex then reacts with the neutral boronic acid in the transmetalation step.

The operative pathway can be influenced by the specific base, solvent, and substrates used. Weaker bases such as carbonates and phosphates are commonly and effectively employed in a wide range of Suzuki-Miyaura reactions.[3]

Comparative Performance of Different Bases

The selection of an optimal base is highly dependent on the specific substrates, catalyst system, and solvent employed. For substrates containing functional groups such as amides, careful consideration of the base is necessary to avoid potential side reactions like hydrolysis. Inorganic bases are most commonly used in Suzuki couplings due to their effectiveness and broad compatibility.[3]

Below is a summary of commonly used bases and their general performance characteristics in Suzuki-Miyaura reactions. While specific yields for 3-Acetamidophenylboronic acid are not extensively reported in a single comparative study, this table provides a strong starting point for reaction optimization based on general observations.[1][4][5]

Base	Typical Substrates	Relative Strength	Typical Yields	Notes
Na₂CO₃	Aryl bromides, iodides, and activated chlorides	Moderate	Good to Excellent	A widely used, cost-effective, and effective base.[4] Often used in aqueous solutions with organic co-solvents. A good first choice for screening.
K₂CO₃	Aryl bromides and iodides	Moderate	Good to Excellent	Similar in reactivity to Na₂CO₃ but with a different cation which can sometimes influence solubility and reactivity.
Cs₂CO₃	Challenging couplings, including some aryl chlorides	Stronger	Very Good to Excellent	Often provides higher yields in difficult couplings due to its higher solubility in organic solvents. More expensive than sodium or potassium carbonates.
K₃PO₄	Aryl bromides, iodides, and chlorides	Strong	Very Good to Excellent	A strong, non-nucleophilic base that is often effective for less reactive coupling partners. Its use can sometimes prevent side reactions observed with stronger, more nucleophilic bases like hydroxides.
NaOH, KOH	Aryl bromides and iodides	Strong	Good to Very Good	Strong bases that can be very effective but may promote side reactions, including hydrolysis of sensitive functional groups like esters or amides, especially at elevated temperatures.
KF, CsF	Substrates with base-labile groups	Weak	Good	Fluoride bases are milder and can be advantageous when dealing with base-sensitive functional groups.[6] They are thought to activate the boronic acid through a different mechanism.
Organic Amines (e.g., TEA, DIPEA)	Niche applications, often with specific catalyst systems	Weak	Variable	Generally less effective than inorganic bases for most standard Suzuki couplings and can sometimes inhibit the catalyst.[7]

Experimental Protocols

To ensure reproducibility, detailed experimental protocols are essential. The following are representative procedures for a Suzuki-Miyaura cross-coupling reaction with 3-Acetamidophenylboronic acid, comparing different bases.

General Protocol for Base Screening in Suzuki-Miyaura Coupling

Materials:

• Aryl halide (e.g., 4-bromoanisole, 1.0 mmol)

• 3-Acetamidophenylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., Na₂CO₃, K₂CO₃, K₃PO₄, 2.0 mmol)

• Solvent (e.g., Toluene/Ethanol/Water mixture or Dioxane/Water)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and condenser, add the aryl halide (1.0 mmol), 3-Acetamidophenylboronic acid (1.2 mmol), the selected base (2.0 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 mmol).

• Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes.

• Add the degassed solvent system (e.g., 5 mL of a 4:1 mixture of Dioxane and Water) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Microwave-Assisted Protocol for Rapid Optimization

This protocol is advantageous for rapid screening of bases and reaction conditions, significantly reducing reaction times.

Materials:

• Microwave reaction vial with a stir bar

• Aryl halide (e.g., 4-chloroacetophenone, 0.5 mmol)

• 3-Acetamidophenylboronic acid (0.6 mmol)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-3 mol%)

• Base (e.g., Cs₂CO₃, 1.0 mmol)

• Solvent (e.g., 1,4-Dioxane with a small amount of water)

Procedure:

• To a microwave reaction vial, add the aryl halide (0.5 mmol), 3-Acetamidophenylboronic acid (0.6 mmol), the chosen base (1.0 mmol), and the palladium catalyst (0.01-0.015 mmol).

• Add the degassed solvent (e.g., 2 mL of 10:1 Dioxane/Water).

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to the desired temperature (e.g., 120-150 °C) for a specified time (e.g., 10-30 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Visualizing the Process

To better understand the Suzuki-Miyaura coupling, the following diagrams illustrate the catalytic cycle and a logical workflow for base selection.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Logical workflow for base selection in the Suzuki reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Solvent Effects on the Suzuki-Miyaura Cross-Coupling of 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the critical role of solvents in the Suzuki-Miyaura cross-coupling reaction of 3-acetamidophenylboronic acid. This information is intended to guide researchers in optimizing reaction conditions to achieve high yields and purity for the synthesis of 3-acetamido-biphenyl derivatives, which are important scaffolds in medicinal chemistry.

Introduction

The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds. The reaction is prized for its mild conditions, tolerance of a wide range of functional groups, and the commercial availability and low toxicity of its reagents.[1] The choice of solvent is a crucial parameter that can significantly influence the reaction's outcome, affecting reaction rates, yields, and even selectivity.[2] Solvents play a multifaceted role by dissolving reactants and catalysts, influencing the stability of catalytic intermediates, and modulating the activity of the base.[2] For the Suzuki reaction of 3-acetamidophenylboronic acid, selecting an appropriate solvent system is key to ensuring efficient coupling and minimizing side reactions.

The Role of Solvents in the Suzuki-Miyaura Reaction

The solvent system in a Suzuki-Miyaura reaction can impact several key aspects of the catalytic cycle:

• Solubility: A suitable solvent or solvent mixture must dissolve the aryl halide, the boronic acid, the palladium catalyst, and the base to a sufficient extent to allow the reaction to proceed efficiently. Often, a combination of an organic solvent and water is employed to accommodate both the organic substrates and the inorganic base.[2][3]

• Catalyst Stability and Activity: Solvents can coordinate with the palladium catalyst, influencing its stability and reactivity. Polar aprotic solvents, for instance, can stabilize charged palladium intermediates, which can alter the reaction pathway and selectivity.[2]

• Base Activity: The solvent can affect the dissociation and reactivity of the base, which is essential for the transmetalation step. Protic solvents can solvate and potentially deactivate the base, while aprotic solvents may enhance its reactivity.

• Reaction Rate and Selectivity: The polarity of the solvent can influence the rate of the oxidative addition and reductive elimination steps. In some cases, the choice of solvent can even determine the chemoselectivity of the reaction when multiple reactive sites are present on the substrate.[2]

Quantitative Data on Solvent Effects

Table 1: Effect of Solvent on the Suzuki-Miyaura Coupling of 4-Bromoacetophenone with Phenylboronic Acid

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Toluene	100	5	<5
2	DMF	100	5	10
3	H₂O	100	5	<5
4	DMF/H₂O (1:1)	70	3	98

Reaction Conditions: 4-bromoacetophenone (1 mmol), phenylboronic acid (1.2 mmol), K₂CO₃ (2 mmol), Catalyst (0.01 mol%).

Table 2: Solvent Optimization for the Suzuki Coupling of Bromobenzene and Phenylboronic Acid

Entry	Solvent System (v/v)	Yield (%)
1	EtOH	65
2	H₂O	25
3	EtOH/H₂O (2:1)	88
4	EtOH/H₂O (1:1)	92
5	EtOH/H₂O (1:2)	96
6	Dioxane/H₂O (1:1)	85
7	DMF/H₂O (1:1)	78

Reaction Conditions: Bromobenzene (1 mmol), phenylboronic acid (1.1 mmol), K₂CO₃ (2 mmol), Catalyst (0.25 mol%), 70 °C.[4]

Experimental Protocols

The following are general protocols for performing the Suzuki-Miyaura reaction with 3-acetamidophenylboronic acid, which can be adapted and optimized based on the specific aryl halide and available laboratory equipment.

Protocol 1: Conventional Heating in an Aqueous Solvent System

This protocol is suitable for a wide range of aryl bromides and iodides and utilizes a common and effective aqueous solvent mixture.

Materials:

• 3-Acetamidophenylboronic acid (1.2 equiv)

• Aryl halide (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%)

• Base (e.g., K₂CO₃ or Na₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-Dioxane/Water 4:1 or Toluene/Ethanol/Water)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, condenser, and an inert gas inlet, add the 3-acetamidophenylboronic acid, the aryl halide, and the palladium catalyst.

• Purge the flask with an inert gas for 10-15 minutes.

• Add the degassed solvent mixture.

• Add the base to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol offers a significant reduction in reaction time and is particularly useful for high-throughput synthesis and optimization.

Materials:

• 3-Acetamidophenylboronic acid (1.5 equiv)

• Aryl halide (1.0 equiv)

• Palladium catalyst (e.g., PdCl₂(dppf), 2-4 mol%)

• Base (e.g., Cs₂CO₃ or K₃PO₄, 2.0 equiv)

• Solvent (e.g., DMF/H₂O 10:1 or 1,4-Dioxane)

• Microwave reactor vials and caps

• Microwave reactor

Procedure:

• In a microwave reaction vial, combine the 3-acetamidophenylboronic acid, aryl halide, palladium catalyst, and base.

• Add the degassed solvent to the vial.

• Seal the vial securely with a cap.

• Place the vial in the microwave reactor.

• Heat the reaction mixture to the target temperature (e.g., 120-150 °C) for the specified time (e.g., 10-30 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

The following diagrams illustrate the fundamental catalytic cycle of the Suzuki-Miyaura reaction and a general experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Caption: General experimental workflow for the Suzuki reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: 3-Acetamidophenylboronic Acid in Bioconjugation Techniques

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetamidophenylboronic acid (3-APBA) is a versatile chemical tool increasingly utilized in bioconjugation, drug delivery, and sensor technology.[1][2][3] Its utility stems from the unique ability of the boronic acid moiety to form reversible covalent bonds with cis-1,2- and -1,3-diols, which are present in many biological molecules, including glycoproteins, carbohydrates, and certain therapeutic agents.[4][5][6][7] This interaction is pH-dependent, offering a mechanism for controlled conjugation and release.[5] The acetamido group on the phenyl ring enhances its chemical properties and provides a site for further functionalization.[3] These application notes provide detailed protocols and data for the use of 3-APBA in bioconjugation techniques.

Core Principle: Boronate Ester Formation

The primary mechanism of bioconjugation with 3-APBA is the formation of a cyclic boronate ester with a diol-containing molecule. This reaction is typically reversible and occurs under mild, aqueous conditions, making it suitable for biological applications.[4][5] The stability of the boronate ester is influenced by pH, the structure of the diol, and the electronic properties of the boronic acid.[7][8]

Applications in Research and Drug Development

3-Acetamidophenylboronic acid and its derivatives are valuable in several key research and development areas:

• Protein Modification and Labeling: 3-APBA can be conjugated to proteins to introduce new functionalities. This is particularly useful for labeling glycoproteins by targeting their carbohydrate moieties.[6]

• Drug Delivery Systems: The reversible nature of the boronate ester bond makes 3-APBA an excellent linker for pH-responsive drug delivery systems.[9][10] Drugs containing diol groups can be attached to a 3-APBA-functionalized carrier and released in the acidic microenvironment of tumors.[10]

• Antibody-Drug Conjugates (ADCs): While still an emerging application for this specific molecule, the principles of boronic acid-diol chemistry are being explored for the site-specific conjugation of cytotoxic drugs to antibodies, potentially offering a stable linkage with controlled release mechanisms.[11][12]

• Sensor Technology: The interaction with diols allows for the development of sensors for glucose and other biologically important sugars.[2]

• Functionalized Nanoparticles: 3-APBA and its amino-analogs can be used to functionalize nanoparticles for targeted drug delivery, diagnostics, and the selective capture of biomolecules.[1][9][13]

Quantitative Data: Binding Affinities of Phenylboronic Acids

The binding affinity between a boronic acid and a diol is a critical parameter for designing effective bioconjugates. The following table summarizes the association constants (Ka) and dissociation constants (Kd) for various phenylboronic acid derivatives with different diols. While specific data for 3-acetamidophenylboronic acid is limited in the reviewed literature, the provided data for analogous compounds offers valuable insights into expected binding strengths.

Boronic Acid Derivative	Diol	pH	Binding Constant (Ka in M-1 or Kd)	Reference
Phenylboronic acid (PBA)	Fructose	8.0	Ka = 818 ± 89	[14]
Phenylboronic acid (PBA)	Fructose	8.5	Ka = 560	[14]
3-Aminophenylboronic acid	Fructose	8.0	Ka = 137	[14]
3-Aminophenylboronic acid	Fructose	9.0	Ka = 1330	[14]
Phenylboronic acid (PBA)	Sorbitol	7.4	Ka = ~15	[14]
3-Thienylboronic acid (TBA)	Sorbitol	10.6	Ka = ~8400	[14]
3-Acetamidophenylboronic acid	Glucose	-	Lower than other boronic acid families	[8]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments involving 3-acetamidophenylboronic acid and its analogs in bioconjugation.

Protocol 1: Conjugation of 3-Aminophenylboronic Acid to a Protein via EDC Coupling

This protocol describes the conjugation of 3-aminophenylboronic acid (a close analog of 3-APBA) to a protein, such as bovine serum albumin (BSA), using carbodiimide chemistry. This method targets the carboxylic acid residues (aspartic and glutamic acid) on the protein surface.[15][16]

Materials:

• Protein (e.g., Bovine Serum Albumin, BSA)

• 3-Aminophenylboronic acid (3-APBA)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• 2-(N-morpholino)ethanesulfonic acid (MES) buffer (0.1 M, pH 6.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Dialysis tubing (10 kDa MWCO) or size-exclusion chromatography column

• Alizarin Red S (ARS) for characterization

Procedure:

• Protein Solution Preparation: Dissolve the protein (e.g., BSA) in MES buffer to a final concentration of 10 mg/mL.

• Activation of Carboxylic Acids: Add EDC to the protein solution. The molar ratio of EDC to protein can be varied to control the degree of conjugation. A starting point is a 50-fold molar excess of EDC over the protein.

• Conjugation Reaction: Immediately add 3-aminophenylboronic acid to the reaction mixture. The molar ratio of 3-APBA to protein can be varied (e.g., 10:1, 20:1, 50:1) to achieve different conjugation densities.[15]

• Incubation: Allow the reaction to proceed for 2 hours at room temperature with gentle stirring.

• Purification:

  • Dialysis: Transfer the reaction mixture to a dialysis tube and dialyze against PBS (pH 7.4) at 4°C for 48 hours, with at least three buffer changes, to remove unreacted reagents.

  • Size-Exclusion Chromatography (SEC): Alternatively, purify the conjugate using an SEC column equilibrated with PBS (pH 7.4).

• Characterization:

  • Protein Concentration: Determine the concentration of the purified conjugate using a standard protein assay (e.g., BCA or Bradford).

  • SDS-PAGE: Analyze the conjugate by SDS-PAGE to confirm an increase in molecular weight compared to the unconjugated protein.[15]

  • MALDI-TOF Mass Spectrometry: Determine the exact mass of the conjugate to calculate the number of 3-APBA molecules attached per protein.[15]

  • Alizarin Red S (ARS) Staining: Confirm the presence of the boronic acid moiety by staining the SDS-PAGE gel with ARS solution. The conjugate bands should appear yellowish.[15]

Workflow Diagram for Protein Conjugation:

Caption: Workflow for protein conjugation with 3-APBA analog.

Protocol 2: Functionalization of Nanoparticles with 3-Aminophenylboronic Acid

This protocol outlines the functionalization of pre-synthesized nanoparticles (e.g., silica or gold nanoparticles) with an amine-reactive surface for conjugation with 3-aminophenylboronic acid.

Materials:

• Amine-functionalized nanoparticles

• 3-Aminophenylboronic acid (3-APBA)

• EDC and N-hydroxysuccinimide (NHS) or other suitable crosslinkers

• Reaction buffer (e.g., PBS, pH 7.4)

• Centrifuge and/or magnetic separator (for magnetic nanoparticles)

• Characterization instruments (e.g., DLS, Zeta potential, TEM, FTIR)

Procedure:

• Nanoparticle Suspension: Disperse the amine-functionalized nanoparticles in the reaction buffer.

• Activation (if necessary): If conjugating to carboxylated nanoparticles, activate the carboxyl groups with EDC/NHS.

• Conjugation: Add 3-aminophenylboronic acid to the nanoparticle suspension. The concentration will depend on the desired surface density.

• Incubation: Incubate the mixture for 4-24 hours at room temperature with continuous mixing.

• Washing: Separate the functionalized nanoparticles from unreacted 3-APBA by repeated centrifugation and resuspension in fresh buffer or by magnetic separation.

• Characterization:

  • Dynamic Light Scattering (DLS): Measure the hydrodynamic diameter and size distribution.

  • Zeta Potential: Determine the surface charge.

  • Transmission Electron Microscopy (TEM): Visualize the morphology of the nanoparticles.

  • Fourier-Transform Infrared Spectroscopy (FTIR): Confirm the presence of the phenylboronic acid groups on the nanoparticle surface.

Logical Relationship for Nanoparticle Functionalization:

Caption: Logical steps for nanoparticle functionalization.

Stability Considerations

The stability of the boronate ester linkage is crucial for the performance of the bioconjugate. Key factors affecting stability include:

• pH: The linkage is generally more stable at neutral to slightly alkaline pH and can be designed to dissociate at acidic pH, a property exploited in drug delivery to the acidic tumor microenvironment.[10]

• Diol Structure: Catechols form significantly more stable complexes with boronic acids compared to aliphatic diols.[13]

• Oxidative Stability: Boronic acids can be susceptible to oxidation. The stability can be influenced by the substituents on the phenyl ring.

Conclusion

3-Acetamidophenylboronic acid is a valuable reagent for bioconjugation, offering a versatile platform for creating functional biomolecules and materials. The ability to form reversible, pH-sensitive linkages with diols opens up numerous possibilities in targeted drug delivery, protein modification, and diagnostics. The protocols and data presented here provide a foundation for researchers to explore and optimize the use of 3-APBA in their specific applications.

References

• 1. 3-Aminophenylboronic Acid Conjugation on Responsive Polymer and Gold Nanoparticles for Qualitative Bacterial Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Terminal Cysteine Bioconjugation with (2-Cyanamidophenyl)boronic Acids Enables the Direct Formation of Benzodiazaborines on Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. Boronic Acids as Bioorthogonal Probes for Site-Selective Labeling of Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Boron enabled bioconjugation chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Structure–Reactivity Relationships in Boronic Acid–Diol Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of phenylboronic acid-functionalized nanoparticles for emodin delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of phenylboronic acid-functionalized nanoparticles for emodin delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. engagedscholarship.csuohio.edu [engagedscholarship.csuohio.edu]

Application Notes and Protocols: 3-Acetamidophenylboronic Acid for Protein Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetamidophenylboronic acid is a versatile reagent for the site-specific modification of proteins. Its utility in bioconjugation stems from the unique reactivity of the boronic acid moiety, which can participate in palladium-catalyzed cross-coupling reactions. This allows for the stable and covalent attachment of the 3-acetamidophenyl group to a protein of interest, enabling the introduction of a functional handle for further modifications, altering protein properties, or for use as a molecular probe.

The primary application of 3-acetamidophenylboronic acid in protein labeling is through the Suzuki-Miyaura cross-coupling reaction . This powerful carbon-carbon bond-forming reaction occurs between an organoboron compound (in this case, 3-acetamidophenylboronic acid) and an organohalide. For protein labeling, this typically involves a protein that has been genetically engineered to incorporate an unnatural amino acid containing an aryl halide (e.g., p-iodophenylalanine) at a specific site. The palladium catalyst facilitates the coupling of the 3-acetamidophenyl group to this specific residue, resulting in a site-specifically labeled protein.[1][2][3]

This method offers high selectivity and proceeds under biocompatible conditions, making it a valuable tool for creating precisely modified proteins for various applications in research and drug development.[4]

Principle of Labeling: Suzuki-Miyaura Cross-Coupling

The core of the labeling strategy is the palladium-catalyzed Suzuki-Miyaura reaction. The reaction proceeds through a catalytic cycle involving a palladium(0) species.

dot

Figure 1. Suzuki-Miyaura cross-coupling workflow for protein labeling.

Applications

The introduction of the 3-acetamidophenyl group onto a protein can serve several purposes:

• Introduction of a Stable Modification: The resulting biaryl linkage is chemically robust, providing a permanent modification.

• Modulation of Physicochemical Properties: The acetamido group can influence the local hydrophilicity and hydrogen bonding capacity of the protein surface.

• Platform for Further Derivatization: While not as reactive as an amino group, the acetamido group can potentially be chemically modified under specific conditions, or the phenyl ring can be further functionalized prior to the coupling reaction.

• Probing Molecular Interactions: The labeled protein can be used to study protein-protein interactions or interactions with other biomolecules where the introduced group may act as a probe.

Experimental Protocols

The following protocols are generalized for the Suzuki-Miyaura cross-coupling of 3-acetamidophenylboronic acid to a protein containing a p-iodophenylalanine residue. Optimization of reaction conditions, including reagent concentrations, temperature, and incubation time, is crucial for each specific protein.

Materials

• Protein containing p-iodophenylalanine (purified)

• 3-Acetamidophenylboronic acid

• Palladium catalyst (e.g., Na2PdCl4 or Pd(OAc)2 with a water-soluble ligand like sSPhos)[5]

• Water-soluble phosphine ligand (e.g., sSPhos)

• Base (e.g., K2CO3 or a non-nucleophilic organic base)

• Degassed reaction buffer (e.g., phosphate buffer or borate buffer, pH 8-9)

• Solvent for boronic acid (e.g., DMSO or a water/acetonitrile mixture)

• Quenching reagent (e.g., a thiol-containing compound like 3-mercaptopropionic acid to scavenge palladium)[6]

• Purification system (e.g., size-exclusion chromatography)

• Analytical instruments (e.g., LC-MS, SDS-PAGE)

Protocol 1: Suzuki-Miyaura Labeling of a Protein

• Preparation of Reagents:

  • Prepare a stock solution of the protein of interest (e.g., 1 mg/mL) in the degassed reaction buffer.

  • Prepare a stock solution of 3-acetamidophenylboronic acid (e.g., 100 mM) in a suitable solvent.

  • Prepare a stock solution of the palladium catalyst and ligand in degassed solvent.

  • Prepare a stock solution of the base.

• Labeling Reaction:

  • In a reaction vessel, combine the protein solution with the palladium catalyst/ligand solution.

  • Add the 3-acetamidophenylboronic acid solution to the reaction mixture.

  • Initiate the reaction by adding the base.

  • Incubate the reaction at a controlled temperature (e.g., 37°C) with gentle agitation for a predetermined time (e.g., 1-28 hours).[5] The progress of the reaction can be monitored by taking aliquots at different time points and analyzing them by LC-MS.

• Quenching and Purification:

  • Quench the reaction by adding a palladium scavenger.

  • Purify the labeled protein from unreacted reagents and catalyst using size-exclusion chromatography, exchanging the buffer to a suitable storage buffer.

• Characterization:

  • Confirm the identity and purity of the labeled protein by LC-MS to determine the mass shift corresponding to the addition of the 3-acetamidophenyl group.

  • Assess the purity and potential aggregation of the labeled protein by SDS-PAGE and size-exclusion chromatography.

  • Determine the labeling efficiency by comparing the peak areas of the labeled and unlabeled protein in the mass spectrum.

dot

Figure 2. General experimental workflow for protein labeling.

Quantitative Data

The efficiency of Suzuki-Miyaura cross-coupling on proteins can be influenced by several factors, including the accessibility of the aryl halide residue, the choice of catalyst and ligand, and the reaction conditions. The following table provides a summary of representative quantitative data from the literature for Suzuki-Miyaura protein labeling, which can serve as a starting point for optimizing the labeling with 3-acetamidophenylboronic acid.

Parameter	Value/Range	Reference
Protein Concentration	0.05 - 1 mg/mL	[7]
Boronic Acid Concentration	0.5 - 10 mM (10-200 equivalents to protein)	[7]
Palladium Catalyst Concentration	0.1 - 1 mM	[8]
Reaction Temperature	25 - 50°C	[8]
Reaction Time	30 minutes - 28 hours	[1][5]
pH	8.0 - 9.0	[6]
Labeling Efficiency	5% - >95% (highly dependent on substrate and conditions)	[7]

Troubleshooting

• Low Labeling Efficiency:

  • Increase the concentration of the boronic acid and/or palladium catalyst.

  • Optimize the pH of the reaction buffer.

  • Increase the reaction time and/or temperature.

  • Ensure that the protein's aryl halide residue is accessible; consider protein unfolding/refolding steps if necessary.

  • Screen different palladium catalysts and water-soluble ligands.

• Protein Precipitation:

  • Decrease the concentration of the protein and/or reagents.

  • Add stabilizing excipients to the reaction buffer.

  • Optimize the solvent composition (e.g., by adding a small percentage of a biocompatible organic co-solvent).

• Non-specific Modification:

  • Ensure the purity of the protein and reagents.

  • Thoroughly degas all solutions to prevent oxidative side reactions.

  • Include a palladium scavenger in the quenching step to remove residual catalyst that could cause modifications during storage.

Conclusion

Labeling proteins with 3-acetamidophenylboronic acid via Suzuki-Miyaura cross-coupling is a powerful technique for site-specific protein modification. By carefully selecting the reaction components and optimizing the conditions, researchers can achieve high labeling efficiencies and generate well-defined protein conjugates for a wide range of applications in basic research and therapeutic development. The protocols and data presented here provide a foundation for the successful implementation of this valuable bioconjugation strategy.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Boronic Acids as Bioorthogonal Probes for Site-Selective Labeling of Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. users.ox.ac.uk [users.ox.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Post-transcriptional labeling by using Suzuki–Miyaura cross-coupling generates functional RNA probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Multiplexed CuAAC Suzuki–Miyaura Labeling for Tandem Activity-Based Chemoproteomic Profiling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 3-Acetamidophenylboronic Acid in Glucose Sensor Development

Introduction

3-Acetamidophenylboronic acid (3-APBA) and its derivatives are synthetic receptors that have garnered significant attention in the development of non-enzymatic glucose sensors. Unlike traditional enzyme-based sensors, which can suffer from instability and require specific storage conditions, sensors utilizing phenylboronic acids offer a robust and reversible mechanism for continuous glucose monitoring.[1][2][3] This reversible covalent binding with the cis-diol groups of glucose makes them ideal candidates for a variety of sensing platforms, including optical and electrochemical sensors.[1][4][5] These sensors are being explored for applications in diabetes management, biomedical research, and drug development, with the potential for use in non-invasive or minimally invasive monitoring systems.[1][6][7]

The core principle behind 3-APBA-based glucose sensing lies in the reversible formation of a boronate ester when the boronic acid moiety interacts with the hydroxyl groups on a glucose molecule. This binding event can be transduced into a measurable signal through various mechanisms, such as changes in fluorescence, color, or electrical impedance.[4][6][8] The specificity and affinity of this interaction can be modulated by adjusting the chemical environment, such as pH.[8][9]

These application notes provide an overview of the use of 3-APBA and its derivatives in glucose sensor development, including key performance data and detailed experimental protocols for researchers, scientists, and drug development professionals.

Signaling Pathway and Sensing Mechanism

The fundamental mechanism of glucose detection using 3-acetamidophenylboronic acid involves the reversible covalent binding to glucose. Phenylboronic acids are Lewis acids that can bind to the cis-1,2- or -1,3-diols of glucose to form five- or six-membered cyclic esters. This binding is reversible, allowing for direct and continuous measurement of glucose concentrations without consuming the analyte.[1]

The binding event triggers a change in the physicochemical properties of the sensor, which is then converted into a detectable signal. For instance, in fluorescent sensors, the binding of glucose to a fluorophore--labeled phenylboronic acid derivative can lead to quenching or enhancement of the fluorescence signal.[6] In hydrogel-based sensors, the complexation with glucose can alter the hydrogel's volume due to changes in osmotic pressure, which can be detected optically.[8][10]

Figure 1: Glucose sensing mechanism with 3-APBA.

Quantitative Data Summary

The performance of glucose sensors based on 3-acetamidophenylboronic acid and its derivatives varies depending on the specific sensor design and transduction method. The following tables summarize key quantitative data from various studies.

Table 1: Performance Characteristics of 3-APBA Derivative-Based Glucose Sensors

Sensor Type	Recognition Element	Detection Limit	Glucose Range	Key Findings	Reference
Fluorescent Chemosensor	Anthracene-based compound with boronic acid moiety	Not Specified	Not Specified	High selectivity for D-glucose.	[10]
Optical Holographic Sensor	3-Acrylamidophenylboronic acid in hydrogel	Not Specified	Up to 100 mM	Able to measure glucose in whole blood and plasma without interference from common drugs.[1][8]	[1]
Non-enzymatic Impedimetric Sensor	3-Aminophenylboronic acid on screen-printed carbon electrode	1.0 x 10-6 mM	Not Specified	Highly sensitive with a low limit of detection.[4]	[4]
Hydrogel-Based Optical Diffuser	Phenylboronic acid functionalized hydrogel	Not Specified	0 - 100 mM	Visual detection of glucose concentration changes.[8]	[8]

Table 2: Selectivity of 3-APBA Derivative-Based Glucose Sensors

Sensor Type	Interferents Tested	Outcome	Reference
Optical Holographic Sensor	Common antibiotics, diabetic drugs, pain killers, endogenous substances	No significant effect on measurement accuracy.	[1]
Non-enzymatic Impedimetric Sensor	Fructose, Sucose	High selectivity towards glucose.	[4]
Fluorescent Chemosensor	Fructose, Galactose	Fluorescence quenched by fructose, indicating some cross-reactivity.	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments in the development and characterization of 3-acetamidophenylboronic acid-based glucose sensors.

Protocol 1: Fabrication of a Holographic Glucose Sensor

This protocol describes the preparation of a holographic glucose sensor embedded in a hydrogel, adapted from the methodology described by Lowe et al.[1]

Materials:

• Glass microscope slides

• Acrylamide

• N,N'-methylenebisacrylamide (MBA)

• 3-Acrylamidophenylboronic acid (3-APB)

• (3-Acrylamidopropyl)trimethylammonium chloride (ATMA)

• Photoinitiator (e.g., Irgacure 2959)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Monomer Solution Preparation: Prepare a monomer solution containing acrylamide, 3 mol% MBA, 12 mol% 3-APB, and 12 mol% ATMA in a suitable solvent (e.g., water/methanol mixture).

• Photoinitiator Addition: Add a photoinitiator to the monomer solution.

• Hologram Recording: Deposit a small volume of the monomer solution between two glass slides separated by a spacer. Record the hologram by exposing the setup to a laser interference pattern.

• Polymerization: Polymerize the hydrogel by exposing it to UV light.

• Washing: After polymerization, carefully separate the glass slides and wash the hydrogel film extensively with PBS (pH 7.4) to remove unreacted monomers and other impurities.

• Equilibration: Equilibrate the sensor in PBS (pH 7.4) for at least 2 hours before use.

Figure 2: Experimental workflow for holographic sensor fabrication.

Protocol 2: Functionalization of an Electrode for Electrochemical Glucose Sensing

This protocol outlines the one-step functionalization of a screen-printed carbon electrode (SPCE) with 3-aminophenylboronic acid for impedimetric glucose sensing, based on the work of Crespilho et al.[4]

Materials:

• Screen-printed carbon electrode (SPCE)

• 3-Aminophenylboronic acid (3-APBA)

• Solution for electrochemical deposition (e.g., acidic aqueous solution)

• Potentiostat/Galvanostat for electrochemical impedance spectroscopy (EIS)

• Glucose solutions of varying concentrations in PBS (pH 7.4)

Procedure:

• Electrode Cleaning: Clean the SPCE surface according to the manufacturer's instructions.

• Electrochemical Functionalization: Immerse the working electrode area of the SPCE into a solution containing 3-aminophenylboronic acid. Apply an appropriate potential to electrochemically graft the 3-APBA onto the carbon surface.

• Rinsing: After functionalization, thoroughly rinse the electrode with deionized water to remove any non-covalently bound molecules.

• Characterization: Characterize the functionalized electrode using techniques such as Scanning Electron Microscopy (SEM) and cyclic voltammetry to confirm the successful modification.

• Glucose Measurement:

  • Record the baseline impedance spectrum of the functionalized electrode in PBS (pH 7.4).

  • Introduce glucose solutions of known concentrations to the electrode surface.

  • Record the impedance spectrum after each addition and equilibration. The change in charge transfer resistance can be correlated to the glucose concentration.

Figure 3: Logical relationship for electrochemical glucose sensing.

Conclusion

3-Acetamidophenylboronic acid and its derivatives are versatile building blocks for the development of next-generation glucose sensors. Their ability to bind glucose reversibly and the compatibility with various signal transduction mechanisms make them a promising alternative to traditional enzyme-based systems. The protocols and data presented here provide a foundation for researchers and drug development professionals to explore the potential of 3-APBA in creating robust, continuous glucose monitoring solutions. Further research may focus on improving selectivity, long-term stability in complex biological fluids, and integration into wearable or implantable devices.

References

• 1. Measurement of Glucose in Blood with a Phenylboronic Acid Optical Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Novel Chemical Glucose Sensing Method based on Boronic acids and Graphene Foam [bath.ac.uk]
• 4. Non-Enzymatic Impedimetric Sensor Based on 3-Aminophenylboronic Acid Functionalized Screen-Printed Carbon Electrode for Highly Sensitive Glucose Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boronic acids for sensing and other applications - a mini-review of papers published in 2013 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 7. researchgate.net [researchgate.net]
• 8. Glucose Sensing with Phenylboronic Acid Functionalized Hydrogel-Based Optical Diffusers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Boronic Acid-Based Glucose Detection for Liver Three-Dimensional Cellular Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: 3-Acetamidophenylboronic Acid in Anticancer Agent Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetamidophenylboronic acid is a versatile chemical building block increasingly utilized in the synthesis of novel anticancer agents. Its unique structural features, including the boronic acid moiety and the acetamido group, allow for its application in various synthetic transformations to create compounds with significant therapeutic potential. The boronic acid group can participate in crucial cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds, a cornerstone of modern drug discovery.[1][2] This functional group is also known to interact with key biological targets, including enzymes, making it a valuable pharmacophore in the design of targeted therapies.[3]

This document provides detailed application notes and protocols for utilizing 3-acetamidophenylboronic acid in the synthesis of anticancer agents, with a focus on combretastatin analogs, which are potent antimitotic agents.

Application: Synthesis of Combretastatin Analogs

Combretastatin A-4 (CA-4) is a natural product that exhibits potent anticancer activity by inhibiting tubulin polymerization.[4][5] However, its clinical utility is limited by poor solubility and isomerization of its cis-double bond. To overcome these limitations, researchers have synthesized analogs of CA-4, including those incorporating a boronic acid moiety. 3-Acetamidophenylboronic acid serves as a key starting material in the synthesis of such analogs, where the phenylboronic acid ring mimics one of the phenyl rings of the combretastatin scaffold.

General Synthetic Workflow

The synthesis of combretastatin analogs from 3-acetamidophenylboronic acid typically involves a Suzuki-Miyaura cross-coupling reaction. This reaction couples the boronic acid with a suitable aryl halide or triflate to construct the biaryl core of the combretastatin analog.

Synthetic workflow for combretastatin analogs.

Quantitative Data: Anticancer Activity of a Boronic Acid Chalcone Analog of Combretastatin A-4

The following table summarizes the growth inhibitory activity (GI50) of a boronic acid chalcone analog of combretastatin A-4, synthesized using a boronic acid building block, against a panel of human cancer cell lines. This demonstrates the potent anticancer activity that can be achieved with derivatives of 3-acetamidophenylboronic acid.

Cell Line	Cancer Type	GI50 (nM)
Leukemia
CCRF-CEM	Leukemia	<10
HL-60(TB)	Leukemia	12
K-562	Leukemia	13
MOLT-4	Leukemia	11
RPMI-8226	Leukemia	14
SR	Leukemia	<10
NSCLC
A549/ATCC	Non-Small Cell Lung	15
EKVX	Non-Small Cell Lung	14
HOP-62	Non-Small Cell Lung	26
HOP-92	Non-Small Cell Lung	15
NCI-H226	Non-Small Cell Lung	14
NCI-H23	Non-Small Cell Lung	16
NCI-H322M	Non-Small Cell Lung	13
NCI-H460	Non-Small Cell Lung	12
NCI-H522	Non-Small Cell Lung	15
Colon Cancer
COLO 205	Colon	12
HCC-2998	Colon	14
HCT-116	Colon	12
HCT-15	Colon	14
HT29	Colon	13
KM12	Colon	12
SW-620	Colon	12
CNS Cancer
SF-268	CNS	14
SF-295	CNS	13
SF-539	CNS	12
SNB-19	CNS	12
SNB-75	CNS	14
U251	CNS	12
Melanoma
LOX IMVI	Melanoma	13
MALME-3M	Melanoma	13
M14	Melanoma	12
SK-MEL-2	Melanoma	13
SK-MEL-28	Melanoma	14
SK-MEL-5	Melanoma	12
UACC-257	Melanoma	12
UACC-62	Melanoma	12
Ovarian Cancer
IGROV1	Ovarian	12
OVCAR-3	Ovarian	13
OVCAR-4	Ovarian	12
OVCAR-5	Ovarian	13
OVCAR-8	Ovarian	12
NCI/ADR-RES	Ovarian	20
SK-OV-3	Ovarian	13
Renal Cancer
786-0	Renal	12
A498	Renal	13
ACHN	Renal	13
CAKI-1	Renal	14
RXF 393	Renal	13
SN12C	Renal	12
TK-10	Renal	11
UO-31	Renal	12
Prostate Cancer
PC-3	Prostate	12
DU-145	Prostate	12
Breast Cancer
MCF7	Breast	12
MDA-MB-231/ATCC	Breast	11
HS 578T	Breast	11
BT-549	Breast	11
T-47D	Breast	13
MDA-MB-435	Breast	12

Data adapted from a study on a boronic acid chalcone analog of combretastatin A-4.[6]

Experimental Protocols

Protocol 1: Synthesis of a Boronic Acid Chalcone Analog of Combretastatin A-4

This protocol describes a general method for the synthesis of a boronic acid chalcone, a class of combretastatin analogs.

Materials:

• 3-Acetamidophenylboronic acid

• Substituted acetophenone (e.g., 3,4,5-trimethoxyacetophenone)

• Aryl halide (e.g., 4-bromobenzaldehyde)

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3)

• Solvent (e.g., Toluene, Ethanol, Water)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Suzuki-Miyaura Coupling:

  • In a round-bottom flask, dissolve 3-acetamidophenylboronic acid (1.2 equivalents) and the aryl halide (1.0 equivalent) in a mixture of toluene, ethanol, and water.

  • Add the palladium catalyst (e.g., 5 mol%) and the base (e.g., 2.0 equivalents).

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at reflux for the time required for the reaction to complete (monitor by TLC).

  • After completion, cool the reaction to room temperature and perform a standard aqueous workup.

  • Purify the resulting biaryl intermediate by column chromatography.

• Claisen-Schmidt Condensation:

  • Dissolve the purified biaryl intermediate (1.0 equivalent) and the substituted acetophenone (1.0 equivalent) in a suitable solvent (e.g., ethanol).

  • Add a catalytic amount of a strong base (e.g., NaOH or KOH).

  • Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

  • Neutralize the reaction mixture and extract the product with an organic solvent.

  • Purify the final boronic acid chalcone analog by recrystallization or column chromatography.

Protocol 2: In Vitro Cell Proliferation Assay (MTT Assay)

This protocol outlines the methodology for assessing the cytotoxic effects of synthesized compounds on cancer cell lines.

Materials:

• Human cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Synthesized boronic acid derivative (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well microplates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cancer cells.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plates overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the synthesized boronic acid derivative in the complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

  • Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plates for another 4 hours at 37°C.

  • Add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Gently pipette up and down to ensure complete solubilization.

• Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the GI50 (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Mechanism of Action: Inhibition of Tubulin Polymerization

Many combretastatin analogs derived from 3-acetamidophenylboronic acid exert their anticancer effects by targeting the microtubule network within cancer cells. Microtubules are essential for cell division, and their disruption leads to cell cycle arrest and ultimately apoptosis (programmed cell death).

Mechanism of action for boronic acid combretastatin analogs.

Conclusion

3-Acetamidophenylboronic acid is a valuable and versatile starting material for the synthesis of novel anticancer agents, particularly combretastatin analogs. The protocols and data presented here provide a foundation for researchers to explore the synthesis and biological evaluation of new derivatives with the potential for improved therapeutic efficacy. Further investigation into the structure-activity relationships and optimization of these compounds may lead to the development of next-generation anticancer drugs.

References

• 1. 3-乙酰氨基苯基硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. 4-Acetamidophenylboronic Acid | High-Purity RUO [benchchem.com]
• 4. Synthesis and Structure-Activity Relationship of Boronic Acid Bioisosteres of Combretastatin A-4 as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Combretastatin A-4 Analogs and their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A boronic acid chalcone analog of combretastatin A-4 as a potent anti-proliferation agent - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Inhibitors Using 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of various enzyme inhibitors utilizing 3-acetamidophenylboronic acid as a key starting material. This versatile reagent serves as a crucial building block in the development of potent and selective inhibitors for a range of biological targets, including β-lactamases and protein kinases.

Introduction

3-Acetamidophenylboronic acid is a bifunctional molecule incorporating a boronic acid moiety and an acetamido group. The boronic acid group is a key pharmacophore that can form reversible covalent bonds with the active site residues of target enzymes, particularly serine proteases, leading to potent inhibition. The acetamido group provides a handle for further chemical modification and can influence the compound's solubility, pharmacokinetic properties, and binding interactions. A primary synthetic strategy for elaborating 3-acetamidophenylboronic acid into more complex inhibitors is the Suzuki-Miyaura cross-coupling reaction, which enables the formation of a carbon-carbon bond between the boronic acid and an aryl halide, leading to the generation of a biaryl scaffold.[1][2][3][4] Biaryl structures are prevalent in many clinically approved drugs and are recognized as privileged scaffolds in medicinal chemistry.

I. Synthesis of β-Lactamase Inhibitors

β-Lactamases are a major cause of bacterial resistance to β-lactam antibiotics.[5] Boronic acid-based compounds can act as transition-state analog inhibitors of these enzymes. While direct synthesis protocols starting from 3-acetamidophenylboronic acid are not extensively detailed in the readily available literature, synthetic routes using closely related analogs such as 3-aminophenylboronic acid and 3-nitrophenylboronic acid are well-documented and can be adapted. The acetamido group can be obtained by acetylation of the corresponding 3-aminophenylboronic acid, or by reduction of the nitro group of 3-nitrophenylboronic acid followed by acetylation.

Signaling Pathway: Bacterial Cell Wall Synthesis

β-Lactam antibiotics inhibit the final step of peptidoglycan synthesis, which is essential for maintaining the structural integrity of the bacterial cell wall. β-Lactamases hydrolyze the β-lactam ring of these antibiotics, rendering them inactive. Inhibitors of β-lactamases restore the efficacy of these antibiotics.

Bacterial cell wall synthesis and inhibition pathway.

Experimental Protocol: Synthesis of a Biaryl β-Lactamase Inhibitor Core via Suzuki-Miyaura Coupling

This protocol describes a general method for the Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid with a generic aryl bromide to form a biaryl scaffold, which is a common core for various inhibitors.

Materials:

• 3-Acetamidophenylboronic acid

• Aryl bromide (e.g., 4-bromopyridine)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add 3-acetamidophenylboronic acid (1.2 mmol), the aryl bromide (1.0 mmol), potassium carbonate (2.0 mmol), and palladium(II) acetate (0.02 mmol).

• Add 1,4-dioxane (5 mL) and water (1 mL) to the flask.

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Heat the reaction mixture to 100 °C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and add water (20 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Quantitative Data for Related β-Lactamase Inhibitors

The following table summarizes the inhibitory activity of some boronic acid-based inhibitors against various β-lactamases. Note that these compounds are structurally related to derivatives that could be synthesized from 3-acetamidophenylboronic acid.

Compound (related structure)	Target β-Lactamase	Ki (nM)
Sulfonamide Boronic Acid 1	AmpC	25
Sulfonamide Boronic Acid 2	AmpC	70
Triazole-based Boronic Acid 10a	AmpC	140
Triazole-based Boronic Acid 5	KPC-2	730

II. Synthesis of Kinase Inhibitors

Protein kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer.[6] 3-Acetamidophenylboronic acid can be used as a starting material to synthesize biaryl kinase inhibitors through Suzuki-Miyaura coupling. The resulting biaryl scaffold can then be further functionalized to optimize binding to the kinase active site.

Signaling Pathway: PI3K/AKT/mTOR Pathway

The PI3K/AKT/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. Inhibitors targeting kinases within this pathway are of significant interest for cancer therapy.

Simplified PI3K/AKT/mTOR signaling pathway.

Experimental Workflow: Synthesis and Evaluation of a Biaryl Kinase Inhibitor

The following workflow outlines the general steps for the synthesis and evaluation of a biaryl kinase inhibitor starting from 3-acetamidophenylboronic acid.

Workflow for kinase inhibitor synthesis and evaluation.

Quantitative Data for Biaryl Kinase Inhibitors

The following table provides examples of IC₅₀ values for biaryl-based kinase inhibitors, illustrating the potency that can be achieved with this structural class.

Kinase Target	Biaryl Inhibitor Scaffold	IC₅₀ (µM)
c-Src	Pyridylpyrimidinylaminophenyl amide	8.39
Rho kinase	Isoquinoline-based	0.025

III. Synthesis of NMDA Receptor Antagonists

N-methyl-D-aspartate (NMDA) receptors are ionotropic glutamate receptors that play a crucial role in synaptic plasticity and memory function.[7][8] Overactivation of NMDA receptors is implicated in various neurological disorders. 3-Acetamidophenylboronic acid is a reactant involved in the synthesis of NR2B subtype of NMDA receptor antagonists which show potential for antidepressant activity.[9]

Signaling Pathway: NMDA Receptor Signaling

NMDA receptor activation leads to an influx of Ca²⁺ ions, which triggers a cascade of downstream signaling events. Antagonists block this channel, preventing excessive Ca²⁺ influx and subsequent excitotoxicity.

Simplified NMDA receptor signaling pathway.

Quantitative Data for NMDA Receptor Antagonists

The following table presents the binding affinity (Kᵢ) and inhibitory concentration (IC₅₀) for some NMDA receptor antagonists.

Compound	Receptor Binding	Ki (µM)
Antagonist 8A	NMDA	0.21
Antagonist 8B	NMDA	0.96
Tetrahydroisoquinoline 89	NMDA	IC₅₀ = 0.270

Conclusion

3-Acetamidophenylboronic acid is a valuable and versatile starting material for the synthesis of a diverse range of enzyme inhibitors. Its utility in Suzuki-Miyaura cross-coupling reactions allows for the efficient construction of biaryl scaffolds, which are key components of many potent and selective inhibitors of β-lactamases, protein kinases, and NMDA receptors. The protocols and data presented in these application notes provide a foundation for researchers to design and synthesize novel inhibitors for various therapeutic targets. Further optimization of the synthetic routes and functionalization of the biaryl cores will continue to yield promising drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Design, synthesis, crystal structures and antimicrobial activity of sulfonamide boronic acids as β-lactamase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4-Acetamidophenylboronic Acid | High-Purity RUO [benchchem.com]
• 7. Design, synthesis, and pharmacological characterization of novel, potent NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, NMDA receptor antagonist activity, and anticonvulsant action of 1-aminocyclobutanecarboxylic acid derivatives [pubmed.ncbi.nlm.nih.gov]
• 9. 3-乙酰氨基苯基硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for Suzuki-Miyaura Coupling with 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with exceptional efficiency and broad functional group tolerance.[1][2] This palladium-catalyzed reaction, which couples an organoboron compound with an organic halide or triflate, is particularly valuable in pharmaceutical and materials science for the construction of biaryl and substituted aromatic systems.[3] 3-Acetamidophenylboronic acid is a versatile building block, allowing for the introduction of a functionalized aminophenyl group, a common motif in biologically active molecules.

These application notes provide a detailed experimental protocol for the Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid with a representative aryl bromide, 4-bromotoluene. The protocol is based on established literature procedures, offering a reliable method for the synthesis of N-(4'-methyl-[1,1'-biphenyl]-3-yl)acetamide.[4]

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps:

• Oxidative Addition: The active Palladium(0) catalyst inserts into the carbon-halogen bond of the aryl halide (e.g., 4-bromotoluene), forming a Pd(II) complex.[1]

• Transmetalation: The organoboron species (3-acetamidophenylboronic acid) is activated by a base, forming a boronate complex. This complex then transfers its organic group to the Pd(II) center, displacing the halide.[5]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired biaryl product and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.[1]

A general schematic of this catalytic cycle is presented below.

Figure 1: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of N-(4'-methyl-[1,1'-biphenyl]-3-yl)acetamide

This protocol details the coupling of 3-acetamidophenylboronic acid with 4-bromotoluene.

Materials and Reagents

• 3-Acetamidophenylboronic acid

• 4-Bromotoluene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized Water

• Ethyl Acetate (for work-up)

• Brine (saturated NaCl solution, for work-up)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel (for chromatography)

• Hexanes and Ethyl Acetate (for chromatography)

• Inert gas (Argon or Nitrogen)

Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer/hotplate

• Inert atmosphere setup (e.g., Schlenk line or balloon)

• Standard laboratory glassware for work-up and purification

• Rotary evaporator

• Flash chromatography system

Quantitative Data Summary

The following table summarizes the reagents, their molar equivalents, and typical quantities for a 1.0 mmol scale reaction.

Reagent	M.W. ( g/mol )	Equivalents	Amount (1.0 mmol scale)	Notes
4-Bromotoluene	171.04	1.0	171 mg	Limiting Reagent
3-Acetamidophenylboronic acid	178.99	1.2	215 mg	Typically used in slight excess
Pd(PPh₃)₄	1155.56	0.03 (3 mol%)	35 mg	Catalyst
K₂CO₃	138.21	2.0	276 mg	Base
1,4-Dioxane	88.11	-	4.0 mL	Solvent
Water	18.02	-	1.0 mL	Co-solvent
Product	N-(4'-methyl-[1,1'-biphenyl]-3-yl)acetamide	225.28	-	Expected Yield: ~89% (200 mg) [4]

Step-by-Step Procedure

Figure 2: Experimental workflow for the Suzuki-Miyaura coupling reaction.

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add 4-bromotoluene (171 mg, 1.0 mmol), 3-acetamidophenylboronic acid (215 mg, 1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol).

  • Seal the flask with a septum and attach it to a condenser under an inert atmosphere (Argon or Nitrogen).

  • Evacuate the flask and backfill with the inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst and Solvent Addition:

  • Under a positive pressure of inert gas, add the palladium catalyst, Pd(PPh₃)₄ (35 mg, 0.03 mmol).

  • Using a syringe, add degassed 1,4-dioxane (4.0 mL) and degassed deionized water (1.0 mL).

• Reaction:

  • With vigorous stirring, heat the reaction mixture in an oil bath set to 85-90 °C.

  • Allow the reaction to proceed for 12-16 hours (overnight).

  • Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS to confirm the consumption of the limiting reagent (4-bromotoluene).

• Work-up:

  • Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and deionized water (15 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine all organic layers and wash with brine (20 mL).

  • Dry the combined organic phase over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield N-(4'-methyl-[1,1'-biphenyl]-3-yl)acetamide as a solid. The expected yield is approximately 89%.[4]

Troubleshooting and Optimization

• Low Yield: If the yield is low, ensure all solvents were properly degassed to prevent catalyst deactivation. The quality of the boronic acid is also crucial; it can degrade upon prolonged storage. Consider using a different palladium catalyst/ligand system (e.g., Pd(OAc)₂ with a phosphine ligand like SPhos or XPhos) or a stronger base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).[6]

• Protodeborylation: A common side reaction is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. Minimizing the amount of water or using anhydrous conditions with a base like potassium fluoride (KF) can sometimes mitigate this issue.[5]

• Homocoupling: Formation of biphenyl from the boronic acid (Ar²-Ar²) can occur. This is often minimized by ensuring the reaction is oxygen-free and using a high-quality catalyst.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis routes of N-(4-Methoxyphenyl)acetamide [benchchem.com]
• 4. gala.gre.ac.uk [gala.gre.ac.uk]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. organic-synthesis.com [organic-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 3-Acetamidophenylboronic Acid

Welcome to the technical support center for the Suzuki coupling of 3-Acetamidophenylboronic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with 3-Acetamidophenylboronic acid is resulting in a low yield or failing completely. What are the primary factors I should investigate?

A1: When encountering low to no yield in a Suzuki coupling with 3-Acetamidophenylboronic acid, a systematic check of the following key parameters is recommended:

• Catalyst Activity: The active catalyst is the Pd(0) species. If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), ensure your reaction conditions facilitate its reduction to Pd(0).[1][2] Consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a more robust, air-stable precatalyst.[1][2]

• Oxygen Contamination: Oxygen can lead to the oxidative degradation of the Pd(0) catalyst and promote the homocoupling of the boronic acid.[1] It is crucial to thoroughly degas all solvents and reagents and maintain a strictly inert atmosphere (Argon or Nitrogen) throughout the reaction setup and duration.[1][2]

• Reagent Purity and Stability: Verify the purity of your 3-Acetamidophenylboronic acid and the aryl halide. Boronic acids can degrade over time, particularly through protodeboronation.[1][2]

• Base Selection: The choice and quality of the base are critical. The base activates the boronic acid to facilitate transmetalation.[3] For 3-Acetamidophenylboronic acid, common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[2][4] The base should be finely powdered to ensure adequate solubility and reactivity.[2]

• Solvent System: The solvent plays a crucial role in solubilizing the reactants and influencing the reaction rate. A mixture of an organic solvent (e.g., dioxane, THF, DMF) and water is often used to dissolve both the organic and inorganic reagents.[2][5]

Q2: I suspect my 3-Acetamidophenylboronic acid is decomposing under the reaction conditions. What could be the cause and how can I mitigate it?

A2: Decomposition of boronic acids, often through protodeboronation (replacement of the -B(OH)₂ group with a hydrogen atom), is a common cause of low yields.[2] For 3-Acetamidophenylboronic acid, this can be exacerbated by:

• Harsh Basic Conditions: Strong bases, especially in the presence of water, can promote protodeboronation.[2]

• Elevated Temperatures: High reaction temperatures can accelerate the rate of decomposition.[2]

To address this, consider the following strategies:

• Use Milder Bases: Switching to a milder base like potassium fluoride (KF) or using carefully controlled amounts of a stronger base can be effective.[2]

• Protect the Boronic Acid: Convert the boronic acid to a more stable derivative, such as a pinacol ester (BPin) or a trifluoroborate salt, which are more resistant to protodeboronation.[2]

• Employ Anhydrous Conditions: For highly sensitive substrates, using strictly anhydrous conditions with a base like potassium trimethylsilanolate (TMSOK) can be beneficial.[2]

• Lower the Reaction Temperature: Conduct the reaction at the lowest temperature that still provides a reasonable reaction rate.[2]

Q3: My reaction is sluggish, and the starting materials are consumed very slowly. How can I increase the reaction rate?

A3: A slow reaction rate can be due to several factors, including inefficient oxidative addition or transmetalation. To accelerate the reaction:

• Ligand Choice: For challenging couplings, especially with electron-rich or sterically hindered aryl halides, using more electron-rich and bulky phosphine ligands (e.g., Buchwald ligands like XPhos or SPhos) can facilitate the oxidative addition step.[2]

• Increase Temperature: Carefully increasing the reaction temperature can overcome the activation energy barriers for the key steps in the catalytic cycle.[2][6] However, be mindful of the potential for boronic acid decomposition at higher temperatures.

• Catalyst Loading: While not always the solution, a modest increase in the catalyst loading (e.g., from 1 mol% to 2-3 mol%) can sometimes improve the reaction rate.

• Microwave Irradiation: Microwave-assisted synthesis can significantly reduce reaction times and often improves yields by providing rapid and uniform heating.[7][8]

Q4: I am observing significant formation of a homocoupled product from my 3-Acetamidophenylboronic acid. What causes this side reaction and how can I prevent it?

A4: Homocoupling of boronic acids is a common side reaction, often driven by the presence of oxygen, which can oxidize the palladium catalyst.[1] To minimize homocoupling:

• Rigorous Degassing: Ensure all solvents and the reaction vessel are thoroughly deoxygenated. Techniques like freeze-pump-thaw cycles or sparging with an inert gas for an extended period are recommended.[1][7]

• Use High-Purity Reagents: Impurities in the reagents can sometimes promote side reactions.

• Control Stoichiometry: Using a slight excess of the boronic acid (e.g., 1.1-1.2 equivalents) is common, but a large excess may lead to increased homocoupling.

• Add an Oxidant Scavenger: In some cases, small amounts of a reducing agent can be added to scavenge any residual oxygen.

Data Presentation

Table 1: Effect of Different Bases on Suzuki Coupling Yield

Entry	Base (equivalents)	Solvent System	Temperature (°C)	Yield (%)
1	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	90	85
2	Cs₂CO₃ (2.0)	Dioxane/H₂O (4:1)	90	92
3	K₃PO₄ (2.0)	Dioxane/H₂O (4:1)	90	88
4	KF (3.0)	THF/H₂O (4:1)	80	75
5	Na₂CO₃ (2.0)	Ethanol/H₂O (3:1)	80	82[9]

Note: Yields are representative and can vary based on the specific aryl halide and reaction conditions.

Table 2: Influence of Catalyst and Ligand on Reaction Outcome

Entry	Palladium Source (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Yield (%)
1	Pd(PPh₃)₄ (3)	-	Toluene/H₂O (3:1)	100	78
2	Pd(OAc)₂ (2)	SPhos (4)	Dioxane/H₂O (4:1)	100	95
3	PdCl₂(dppf) (3)	-	DMF/H₂O (5:1)	90	89
4	XPhos Pd G3 (2)	-	THF/H₂O (4:1)	80	93

Note: Yields are illustrative and depend on the specific substrates and other reaction parameters.

Experimental Protocols

General Protocol for Suzuki Coupling of 3-Acetamidophenylboronic Acid with an Aryl Bromide:

• Vessel Preparation: To an oven-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv.), 3-Acetamidophenylboronic acid (1.2 equiv.), and a finely powdered base (e.g., K₂CO₃, 2.0 equiv.).[1]

• Inert Atmosphere: Seal the vessel with a septum and cycle between vacuum and backfilling with an inert gas (Argon or Nitrogen) at least three times to ensure an oxygen-free environment.[1][7]

• Catalyst and Ligand Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) and any additional ligand if required.

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water) via syringe.[2] The concentration is typically in the range of 0.1-0.2 M with respect to the limiting reagent.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[2] Monitor the reaction progress by a suitable technique such as TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[2]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.[2]

Visualizations

Caption: A flowchart for troubleshooting low yields in Suzuki coupling reactions.

Caption: The key steps in the Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Optimizing Reaction Conditions for 3-Acetamidophenylboronic Acid: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reactions involving 3-Acetamidophenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 3-Acetamidophenylboronic acid in organic synthesis?

A1: 3-Acetamidophenylboronic acid is a versatile reagent primarily used in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds. It is also utilized in copper-catalyzed Chan-Lam couplings for the formation of carbon-nitrogen and carbon-oxygen bonds, as well as in trifluoromethylation reactions.[1] This reagent is a key building block in the synthesis of various biologically active molecules, including inhibitors for enzymes like 17,20-lyase and compounds with antitumor and antidepressant activities.[1]

Q2: What are the common storage and handling recommendations for 3-Acetamidophenylboronic acid?

A2: 3-Acetamidophenylboronic acid should be stored in a cool, dry, and well-ventilated place in a tightly sealed container. It is recommended to keep it refrigerated. The compound is a combustible solid and should be handled with standard personal protective equipment, including eye shields, gloves, and a dust mask.[2] It is important to note that 3-Acetamidophenylboronic acid can contain varying amounts of its anhydride.

Q3: What is protodeboronation and how can it be minimized?

A3: Protodeboronation is a common and often undesired side reaction in cross-coupling reactions involving boronic acids, where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, leading to a lower yield of the desired product. This reaction is influenced by factors such as the reaction conditions and the electronic properties of the boronic acid. To minimize protodeboronation, it is crucial to carefully control the reaction pH and ensure an inert atmosphere, as both acidic and basic conditions can promote this side reaction. Using "slow release" strategies with boronic acid derivatives like MIDA boronates or organotrifluoroborates can also be effective.

Q4: How can I purify the final product of a reaction involving 3-Acetamidophenylboronic acid?

A4: Purification of the biaryl or arylated products from reactions with 3-Acetamidophenylboronic acid typically involves standard chromatographic techniques. After an aqueous work-up to remove inorganic salts and water-soluble impurities, the crude product is often purified by flash column chromatography on silica gel.[3] The choice of eluent will depend on the polarity of the product, with common solvent systems including mixtures of hexanes and ethyl acetate or dichloromethane and methanol. Recrystallization from a suitable solvent system can also be an effective purification method.[4]

Troubleshooting Guides

Issue 1: Low to No Yield in Suzuki-Miyaura Coupling

Low or no yield in a Suzuki-Miyaura coupling reaction is a frequent issue. The following guide provides a systematic approach to troubleshooting this problem.

Potential Cause	Troubleshooting Steps
Inactive Catalyst	Ensure the palladium catalyst is active. Use a fresh batch of catalyst or consider using a more robust pre-catalyst. The active species is Pd(0), so if using a Pd(II) source, ensure conditions are suitable for its in-situ reduction.
Oxygen Contamination	Oxygen can deactivate the catalyst. Ensure the reaction is performed under a strictly inert atmosphere (e.g., Argon or Nitrogen). Degas all solvents and reagents thoroughly before use.
Protodeboronation	This side reaction consumes the boronic acid. Minimize this by using anhydrous solvents, carefully selecting the base, and keeping the reaction time as short as possible. Consider using the pinacol ester of the boronic acid, which can be more stable.
Incorrect Base	The choice and amount of base are critical for activating the boronic acid. Screen different bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃. The strength and solubility of the base can significantly impact the reaction rate and yield.
Poor Solubility	Ensure all reactants are sufficiently soluble in the chosen solvent system at the reaction temperature. A mixture of solvents, such as toluene/water or dioxane/water, is often used to facilitate the dissolution of both organic and inorganic reagents.
Sub-optimal Temperature	The reaction temperature can influence the rate of all steps in the catalytic cycle. If the reaction is sluggish, a moderate increase in temperature may be beneficial. However, excessively high temperatures can lead to catalyst decomposition and increased side reactions.

Troubleshooting Workflow for Low Yield in Suzuki Coupling

Caption: A logical workflow for troubleshooting low-yield Suzuki coupling reactions.

Issue 2: Formation of Homo-coupling Byproducts

The formation of biaryl products derived from the coupling of two molecules of the boronic acid (homo-coupling) can be a significant side reaction.

Potential Cause	Troubleshooting Steps
Presence of Oxygen	Oxygen can promote the oxidative homo-coupling of boronic acids. Rigorous exclusion of air from the reaction mixture is crucial.
Catalyst System	Certain palladium catalysts may favor homo-coupling. Screening different palladium sources and ligands can help identify a more selective catalyst system for the desired cross-coupling.
Reaction Conditions	High temperatures and prolonged reaction times can sometimes lead to an increase in homo-coupling. Optimizing these parameters can help to minimize this side reaction.

Data Presentation

Table 1: Comparison of Palladium Catalysts for Suzuki-Miyaura Coupling of Aryl Bromides with Phenylboronic Acid Derivatives

While specific comparative data for 3-acetamidophenylboronic acid is limited in single studies, the following table, based on analogous substrates, provides insight into the relative performance of different palladium catalyst systems. This can serve as a starting point for catalyst selection.

Catalyst System	Ligand Type	Typical Loading (mol%)	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(PPh₃)₄	Monodentate Phosphine	2 - 5	K₂CO₃	Toluene/Water	90 - 110	75 - 85
Pd(dppf)Cl₂	Bidentate Ferrocenylphosphine	1 - 3	K₃PO₄	Dioxane/Water	80 - 100	85 - 95
PEPPSI-IPr	N-Heterocyclic Carbene (NHC)	0.5 - 2	K₃PO₄	t-BuOH/Water	80 - 100	> 95

Note: Yields are indicative and highly dependent on the specific substrates and reaction conditions.[5]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general method for the Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid with an aryl halide.

Materials:

• 3-Acetamidophenylboronic acid (1.2 - 1.5 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 - 3.0 equivalents)

• Degassed solvent (e.g., Toluene/Water, 10:1 v/v)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried reaction vessel equipped with a magnetic stir bar and a reflux condenser, add 3-acetamidophenylboronic acid, the aryl halide, and the base.

• Seal the vessel and purge with an inert gas for 10-15 minutes.

• Add the degassed solvent via syringe.

• Under a positive pressure of the inert gas, add the palladium catalyst.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Suzuki-Miyaura Coupling Experimental Workflow

Caption: A step-by-step workflow for a typical Suzuki-Miyaura coupling experiment.

Protocol 2: General Procedure for Chan-Lam N-Arylation

This protocol outlines a general method for the copper-catalyzed N-arylation of a nitrogen-containing nucleophile (e.g., an amine or imidazole) with 3-acetamidophenylboronic acid.

Materials:

• 3-Acetamidophenylboronic acid (1.0 - 1.5 equivalents)

• N-nucleophile (1.0 equivalent)

• Copper(II) acetate (Cu(OAc)₂, 10-20 mol%)

• Base (e.g., Triethylamine or Pyridine, 2.0 equivalents)

• Solvent (e.g., Dichloromethane or Methanol)

• Molecular sieves (optional, for anhydrous conditions)

Procedure:

• To a reaction vessel, add the N-nucleophile, 3-acetamidophenylboronic acid, copper(II) acetate, and the base.

• If anhydrous conditions are required, add activated molecular sieves.

• Add the solvent and stir the mixture vigorously at room temperature, open to the air.

• Monitor the reaction by TLC or LC-MS. Reaction times can vary from a few hours to several days.

• Upon completion, filter the reaction mixture through a pad of celite to remove the copper catalyst.

• Wash the celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.[6][7]

Chan-Lam Coupling Signaling Pathway

Caption: A simplified representation of the catalytic cycle for the Chan-Lam coupling.

References

• 1. N-Arylation of amines, amides, imides and sulfonamides with arylboroxines catalyzed by simple copper salt/EtOH system [beilstein-journals.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Recent Developments in Arylation of N-Nucleophiles via Chan-Lam Reaction: Updates from 2012 Onwards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Copper catalyzed N-arylation of amidines with aryl boronic acids and one-pot synthesis of benzimidazoles by a Chan-Lam-Evans N-arylation and C-H activation/C-N bond forming process [pubmed.ncbi.nlm.nih.gov]

Preventing protodeboronation of 3-Acetamidophenylboronic acid

Welcome to the Technical Support Center for 3-Acetamidophenylboronic Acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the common side reaction of protodeboronation during their experiments, particularly in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a problem with 3-Acetamidophenylboronic acid?

A1: Protodeboronation is an undesired chemical reaction where the carbon-boron bond of the boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1] In the case of 3-Acetamidophenylboronic acid, this results in the formation of acetanilide, consuming your starting material and reducing the yield of your desired cross-coupled product. Arylboronic acids, in general, are susceptible to this decomposition pathway, and the reaction conditions significantly influence its extent.[1]

Q2: What are the primary factors that cause protodeboronation of 3-Acetamidophenylboronic acid?

A2: The main factors that promote protodeboronation are:

• pH: Both acidic and basic conditions can catalyze the reaction. For many arylboronic acids, high pH (typically above 10) significantly accelerates protodeboronation due to the formation of the more reactive boronate species.[2][3]

• Temperature: Higher reaction temperatures increase the rate of protodeboronation.

• Solvent: The presence of a proton source, such as water, is necessary for protodeboronation to occur. While aqueous mixtures are common in Suzuki-Miyaura couplings, a high water content can be detrimental.[4]

• Reaction Time: Longer reaction times expose the boronic acid to potentially degrading conditions for an extended period, increasing the likelihood of protodeboronation.

• Oxygen: The presence of oxygen can sometimes lead to oxidative degradation pathways that can compete with the desired reaction.

Q3: How does the acetamido group in 3-Acetamidophenylboronic acid affect its susceptibility to protodeboronation?

A3: The acetamido group is an electron-donating group. For arylboronic acids, electron-donating groups can influence the rate of protodeboronation. While electron-withdrawing groups are known to significantly accelerate base-catalyzed protodeboronation, the effect of electron-donating groups is more nuanced and depends on the specific reaction conditions. However, compared to unsubstituted phenylboronic acid, the electronic nature of the acetamido group will influence the reactivity and stability of the C-B bond.

Troubleshooting Guide: Minimizing Protodeboronation of 3-Acetamidophenylboronic Acid

This guide provides strategies to minimize protodeboronation in Suzuki-Miyaura coupling reactions involving 3-Acetamidophenylboronic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of desired product and significant formation of acetanilide	High rate of protodeboronation.	1. Optimize the Base: Switch to a milder, non-hydroxide base. Weaker bases are often sufficient to facilitate the Suzuki coupling while minimizing the undesired side reaction.[5] 2. Control Reaction Temperature: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate (e.g., 60-80 °C).[5] 3. Use Anhydrous Conditions: Use anhydrous solvents and thoroughly dry all glassware. If a co-solvent is necessary, minimize the amount of water.[5] 4. Employ a Highly Active Catalyst: An efficient palladium catalyst and ligand system can accelerate the desired coupling, outcompeting protodeboronation.[1] 5. Use a More Stable Boron Reagent: Convert 3-Acetamidophenylboronic acid to its N-methyliminodiacetic acid (MIDA) boronate ester or potassium trifluoroborate salt.[1]
Inconsistent reaction yields between batches	- Variability in the quality of 3-Acetamidophenylboronic acid. - Inconsistent degassing of reaction mixtures. - Variations in solvent and base preparation.	- Reagent Quality: Ensure the purity and proper storage of 3-Acetamidophenylboronic acid. - Inert Atmosphere: Thoroughly degas solvents and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction.[6] - Consistent Conditions: Prepare fresh solutions of bases and use anhydrous solvents to ensure reproducibility.
Formation of homocoupling byproducts (biaryl derivatives of acetanilide)	The presence of oxygen or certain palladium species can promote the homocoupling of the boronic acid.	- Thorough Degassing: Ensure all solvents and the reaction vessel are properly degassed to remove oxygen.[6] - Use of Pd(0) Pre-catalysts: Start with a Pd(0) catalyst source or ensure that the Pd(II) pre-catalyst is efficiently reduced to Pd(0) at the beginning of the reaction.

Data Presentation: Impact of Reaction Parameters on Protodeboronation

While specific quantitative data for the protodeboronation of 3-Acetamidophenylboronic acid is not extensively available, the following tables illustrate general trends based on studies of various arylboronic acids.

Table 1: Effect of Base on Suzuki-Miyaura Coupling Yield and Protodeboronation

Boronic Acid	Base	Solvent	Temperature (°C)	Yield of Coupled Product (%)	Yield of Protodeboronation Product (%)
Arylboronic Acid	K₃PO₄	Dioxane/H₂O	80	High	Low
Arylboronic Acid	K₂CO₃	Dioxane/H₂O	80	Moderate to High	Moderate
Arylboronic Acid	Cs₂CO₃	Dioxane/H₂O	80	High	Low
Arylboronic Acid	NaOH	Dioxane/H₂O	80	Low to Moderate	High

Table 2: Effect of Boron Reagent Type on Stability and Reactivity

Boron Reagent	Stability	Reactivity in Suzuki Coupling	Propensity for Protodeboronation
Boronic Acid	Lower	Higher	Higher
MIDA Boronate Ester	High	Lower (requires deprotection)	Significantly Lower
Potassium Trifluoroborate	High	Moderate to High	Lower

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with 3-Acetamidophenylboronic Acid (Minimizing Protodeboronation)

This protocol provides a starting point for the Suzuki-Miyaura coupling, with considerations to minimize protodeboronation.

Materials:

• Aryl halide (1.0 eq)

• 3-Acetamidophenylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Anhydrous base (e.g., K₃PO₄, 2.0 - 3.0 eq)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane, or 2-MeTHF)

• Schlenk flask or sealed reaction vial

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Bake all glassware in an oven (>120 °C) overnight and allow to cool under a stream of inert gas.

• To a Schlenk flask under an inert atmosphere, add the aryl halide, 3-Acetamidophenylboronic acid, and the anhydrous base.

• Add the palladium catalyst.

• Add the anhydrous, degassed solvent via syringe.

• Thoroughly degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes.

• Heat the reaction mixture to a moderate temperature (e.g., 80 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Synthesis of 3-Acetamidophenylboronic Acid MIDA Ester

This protocol describes the conversion of 3-Acetamidophenylboronic acid to its more stable N-methyliminodiacetic acid (MIDA) boronate ester.[7]

Materials:

• 3-Acetamidophenylboronic acid (1.0 eq)

• N-methyliminodiacetic acid (MIDA) (1.0 eq)

• Toluene

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add 3-Acetamidophenylboronic acid and N-methyliminodiacetic acid.

• Add toluene to the flask.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically several hours).

• Cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure.

• The resulting crude 3-Acetamidophenylboronic acid MIDA ester is often a crystalline solid and can be used in the subsequent Suzuki-Miyaura coupling, sometimes without further purification. If necessary, it can be purified by recrystallization or column chromatography.

Protocol 3: Suzuki-Miyaura Coupling using 3-Acetamidophenylboronic Acid MIDA Ester (Slow-Release Strategy)

This protocol is recommended for challenging couplings where protodeboronation is a significant issue.

Materials:

• Aryl Halide (1.0 eq.)

• 3-Acetamidophenylboronic acid MIDA ester (1.1 eq.)

• Potassium Phosphate (K₃PO₄) (3.0 eq.)

• Palladium pre-catalyst (e.g., XPhos Pd G2, 2 mol%)

• Degassed THF/Water (10:1 mixture)

Procedure:

• In a glovebox, add the aryl halide, 3-Acetamidophenylboronic acid MIDA ester, K₃PO₄, and the palladium pre-catalyst to a reaction vial.

• Add the degassed THF/water solvent mixture.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir until the reaction is complete, as monitored by TLC or GC.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract the product with an organic solvent.

• Work-up and purify as described in Protocol 1.

Protocol 4: Synthesis of Potassium Trifluoro(3-acetamidophenyl)borate

This protocol describes the conversion of 3-Acetamidophenylboronic acid to its corresponding potassium trifluoroborate salt.[8]

Materials:

• 3-Acetamidophenylboronic acid (1.0 equiv)

• Potassium hydrogen fluoride (KHF₂) (3.0 equiv)

• Methanol

• Water

Procedure:

• In a flask, dissolve 3-Acetamidophenylboronic acid in methanol.

• In a separate beaker, prepare a saturated aqueous solution of potassium hydrogen fluoride.

• Cool the methanolic solution of the boronic acid in an ice bath.

• Slowly add the KHF₂ solution to the boronic acid solution with stirring. A precipitate should form.

• Stir the mixture at room temperature for 1-2 hours.

• Collect the solid by vacuum filtration and wash with cold water and then with a small amount of cold methanol or diethyl ether.

• Dry the solid under vacuum to obtain potassium trifluoro(3-acetamidophenyl)borate.

Visualizations

References

• 1. Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Potassium alkyltrifluoroborate synthesis [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]

Improving the solubility of 3-Acetamidophenylboronic acid in organic solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the solubility of 3-Acetamidophenylboronic acid in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 3-Acetamidophenylboronic acid?

A1: 3-Acetamidophenylboronic acid is a polar molecule and, as such, exhibits higher solubility in polar organic solvents. It is known to be soluble in methanol.[1][2] Generally, boronic acids show good solubility in ethers and ketones, moderate solubility in chloroform, and low solubility in hydrocarbon solvents.[3][4][5] The presence of the acetamido group, capable of hydrogen bonding, influences its solubility profile.

Q2: Is there quantitative data available for the solubility of 3-Acetamidophenylboronic acid in common organic solvents?

A2: While specific quantitative solubility data for 3-Acetamidophenylboronic acid across a wide range of organic solvents is not extensively documented in publicly available literature, a qualitative understanding and data from analogous compounds can provide valuable guidance. One source explicitly states that it is "soluble in Methanol".[1][2] For other solvents, experimental determination is recommended.

Q3: How can I experimentally determine the solubility of 3-Acetamidophenylboronic acid?

A3: A reliable method for determining the solubility of boronic acids is the dynamic (polythermal) method. This technique involves preparing a mixture of the solute and solvent of a known composition and then slowly heating it while monitoring for the temperature at which the solid completely dissolves, often detected by the disappearance of turbidity.

Troubleshooting Guide: Dissolving 3-Acetamidophenylboronic Acid

This guide addresses common issues encountered when dissolving 3-Acetamidophenylboronic acid for various applications, including Suzuki-Miyaura coupling reactions.

Issue	Potential Cause	Troubleshooting Steps
Compound will not dissolve at room temperature.	Insufficient solvent polarity or low intrinsic solubility.	1. Increase Temperature: Gently heating the mixture can significantly improve solubility. For many applications like Suzuki-Miyaura coupling, reactions are often run at elevated temperatures (e.g., 80-110 °C). 2. Solvent Screening: Test a range of polar aprotic solvents such as Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO), or polar protic solvents like ethanol. 3. Use of Co-solvents: A mixture of solvents can be effective. For example, a common system for Suzuki coupling is a mixture of an organic solvent (like dioxane or toluene) with water.
Precipitation occurs upon cooling or standing.	The solution was saturated or supersaturated at a higher temperature.	1. Maintain Elevated Temperature: If the subsequent reaction is performed at a higher temperature, ensure the solution is maintained at that temperature. 2. Increase Solvent Volume: Add more solvent to decrease the concentration below the saturation point at the desired temperature. 3. Filter at Temperature: If the goal is to prepare a saturated solution for crystallization, filter the hot solution to remove any undissolved solids before allowing it to cool.
Incomplete dissolution even with heating in common solvents.	The compound may be forming less soluble aggregates or the solvent is not suitable.	1. Consider High-Polarity Solvents: Utilize highly polar solvents like DMF or DMSO, which are known to dissolve a wide range of organic compounds. 2. Formation of Boroxines: Boronic acids can dehydrate to form cyclic anhydrides called boroxines, which may have different solubility profiles. Adding a small amount of water to the organic solvent can sometimes help to hydrolyze the boroxine back to the more soluble boronic acid. 3. Esterification: Convert the boronic acid to its pinacol ester. Boronic esters are generally more soluble in a wider range of organic solvents.[3][5]
Low reaction yield in Suzuki-Miyaura coupling due to solubility issues.	Poor solubility of the boronic acid, aryl halide, or base in the chosen solvent system, leading to a slow or incomplete reaction.	1. Optimize Solvent System: For Suzuki reactions, a biphasic system like Toluene/Water or Dioxane/Water is often effective as it helps to dissolve both the organic-soluble reactants and the inorganic base.[6] 2. Increase Temperature: Running the reaction at a higher temperature can improve the solubility of all components.[6] 3. Phase-Transfer Catalyst: In biphasic systems, a phase-transfer catalyst can facilitate the reaction between components in different phases. 4. Homogeneous System: Consider a solvent system where all reactants are soluble, such as DMF or ethanol with a soluble organic base.

Quantitative Solubility Data (Analogues)

Since specific quantitative data for 3-Acetamidophenylboronic acid is limited, the following table presents solubility data for the parent compound, phenylboronic acid, in various organic solvents to provide a general reference. The presence of the polar acetamido group is expected to increase solubility in polar solvents compared to the parent compound.

Solvent	Temperature (°C)	Solubility of Phenylboronic Acid ( g/100g of solvent)	Reference
Acetone	20	~15	Estimated from graphical data in[3]
Chloroform	20	~5	Estimated from graphical data in[3]
Dipropyl ether	20	~10	Estimated from graphical data in[3]
Methylcyclohexane	20	< 1	[3]

Experimental Protocols

Protocol 1: Dynamic Method for Solubility Determination

This protocol outlines a standard procedure for determining the solubility of 3-Acetamidophenylboronic acid in an organic solvent as a function of temperature.

Materials:

• 3-Acetamidophenylboronic acid

• Selected organic solvent (e.g., ethanol, acetone, THF, DMF, DMSO)

• Jacketed glass vessel with a magnetic stirrer

• Circulating thermostat bath

• Calibrated thermometer or temperature probe

• Luminance probe or laser and photodetector (for turbidity measurement)

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh a known mass of 3-Acetamidophenylboronic acid and the selected organic solvent into the jacketed glass vessel.

• Heating and Stirring: Place the vessel in the thermostat bath and begin stirring. Slowly increase the temperature of the circulating bath at a constant rate (e.g., 0.2-0.5 °C/min).

• Turbidity Monitoring: Continuously monitor the turbidity of the mixture. The point of complete dissolution is when the solution becomes clear. This can be determined visually or more accurately using a luminance probe, which will show a sharp increase in light transmission.

• Record Temperature: Record the temperature at which the last solid particles disappear. This is the solubility temperature for that specific composition.

• Data Compilation: Repeat the procedure with different compositions of solute and solvent to construct a solubility curve (solubility vs. temperature).

Protocol 2: Improving Solubility via Pinacol Ester Formation

This protocol describes the conversion of 3-Acetamidophenylboronic acid to its more organic-soluble pinacol ester.

Materials:

• 3-Acetamidophenylboronic acid

• Pinacol

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

• Drying agent (e.g., anhydrous magnesium sulfate)

• Reaction flask with a condenser and magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-Acetamidophenylboronic acid (1 equivalent) and pinacol (1.1 equivalents) in the anhydrous solvent.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is often complete within a few hours. A Dean-Stark apparatus can be used to remove the water byproduct and drive the reaction to completion.

• Workup: Once the reaction is complete, remove the solvent using a rotary evaporator.

• Purification: The resulting crude 3-Acetamidophenylboronic acid pinacol ester can be purified by recrystallization or column chromatography.

Visualizations

References

• 1. 3-Acetamidophenylboronic acid CAS#: 78887-39-5 [amp.chemicalbook.com]
• 2. 3-Acetamidophenylboronic acid | 78887-39-5 [amp.chemicalbook.com]
• 3. [PDF] Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents | Semantic Scholar [semanticscholar.org]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

3-Acetamidophenylboronic acid reaction byproduct analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-acetamidophenylboronic acid. The following information addresses common issues encountered during synthesis and analysis, with a focus on byproduct formation and characterization.

Frequently Asked Questions (FAQs)

Q1: My 3-acetamidophenylboronic acid appears clumpy and has a different melting point than expected. What could be the cause?

A1: This is often due to the formation of the corresponding boronic anhydride, also known as a boroxine. Boronic acids can dehydrate, especially upon storage or heating, to form a cyclic trimer anhydride. This process is generally reversible upon exposure to water. While the boroxine form is often equally effective in many reactions, such as Suzuki-Miyaura coupling, its different physical properties can be a source of confusion.

Q2: I observe a significant amount of acetanilide in my reaction mixture. Where is it coming from?

A2: The presence of acetanilide is a result of a common side reaction called protodeboronation. In this process, the boronic acid group is replaced by a hydrogen atom. This can be promoted by factors such as elevated temperatures, the presence of water, and certain basic or acidic conditions, and is a known competing pathway in reactions like the Suzuki-Miyaura coupling.

Q3: Can I use 3-acetamidophenylboronic acid that contains the boroxine anhydride in my Suzuki-Miyaura coupling reaction?

A3: In many cases, yes. The boroxine can often be used directly in Suzuki-Miyaura coupling reactions as it can be converted back to the active boronic acid under the reaction conditions, which typically involve a basic aqueous phase. However, the presence of the anhydride may affect reaction kinetics and stoichiometry, so consistency in the starting material is recommended for reproducible results.

Q4: How can I minimize the formation of byproducts during my reaction?

A4: To minimize protodeboronation, it is advisable to use anhydrous solvents, de-gas reagents to remove oxygen, and keep reaction times and temperatures to a minimum. To control the formation of boroxine, avoid prolonged storage of the boronic acid in a non-desiccated environment. Using the boronic acid as fresh as possible is always the best practice.

Troubleshooting Guide

Issue 1: Identification of an unknown impurity in the reaction mixture.

• Question: I have an unexpected peak in my HPLC chromatogram after a reaction with 3-acetamidophenylboronic acid. How can I identify it?

• Answer: The two most common byproducts are acetanilide (from protodeboronation) and the boroxine of 3-acetamidophenylboronic acid. You can confirm the identity of these byproducts by comparing the retention time of your unknown peak with authentic standards of acetanilide and by analyzing your starting material for the presence of the boroxine. LC-MS analysis can also be used to identify the molecular weight of the impurity, which will help in its identification.

Issue 2: Low yield in a Suzuki-Miyaura coupling reaction.

• Question: My Suzuki-Miyaura coupling reaction with 3-acetamidophenylboronic acid is giving a low yield of the desired product. What are the potential causes related to the boronic acid?

• Answer: A low yield can be attributed to several factors related to the boronic acid. Significant protodeboronation of the starting material will reduce the amount of active reagent available for the cross-coupling. Additionally, the presence of a high percentage of the boroxine anhydride may require specific activation conditions to ensure its efficient conversion to the monomeric boronic acid in the catalytic cycle. It is also crucial to ensure the quality and purity of your palladium catalyst, base, and solvents.

Byproduct Analysis

The primary byproducts encountered in reactions involving 3-acetamidophenylboronic acid are the result of protodeboronation and dehydration.

Potential Byproduct Formation Pathways

Caption: Formation of acetanilide and boroxine from 3-acetamidophenylboronic acid.

Summary of Potential Byproducts

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Typical Analytical Observation
3-Acetamidophenylboronic Acid	C₈H₁₀BNO₃	178.98	Main peak in HPLC and NMR of the starting material.
Acetanilide	C₈H₉NO	135.16	A less polar byproduct peak in reverse-phase HPLC, distinct aromatic signals in ¹H-NMR.
3-Acetamidophenylboroxine	C₂₄H₂₄B₃N₃O₆	483.89	May co-elute or appear as a broader, less retained peak in HPLC. Can be observed in ¹¹B-NMR.

Experimental Protocols

HPLC Method for Byproduct Analysis

This method is designed for the separation and quantification of 3-acetamidophenylboronic acid, acetanilide, and the potential presence of its boroxine.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a known amount of the reaction mixture or starting material in a 1:1 mixture of acetonitrile and water to a final concentration of approximately 1 mg/mL.

Quantitative ¹H-NMR Analysis

This protocol can be used to determine the relative amounts of 3-acetamidophenylboronic acid and the acetanilide byproduct in a sample.

• Sample Preparation: Accurately weigh approximately 10-20 mg of the sample into an NMR tube. Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) that has a resonance in a clear region of the spectrum. Dissolve the sample and internal standard in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

• NMR Acquisition: Acquire a quantitative ¹H-NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to allow for full relaxation of the protons, which is crucial for accurate integration.

• Data Analysis:

  • Identify and integrate a well-resolved signal for 3-acetamidophenylboronic acid (e.g., a specific aromatic proton).

  • Identify and integrate a well-resolved signal for acetanilide (e.g., the acetyl methyl protons).

  • Integrate the signal from the internal standard.

  • Calculate the molar ratio of the components based on the integral values, the number of protons giving rise to each signal, and the known amount of the internal standard.

Disclaimer: The information provided in this technical support center is for guidance purposes only. Experimental conditions should be optimized for specific applications.

Technical Support Center: Purification of 3-Acetamidophenylboronic Acid Coupling Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying the products of Suzuki-Miyaura coupling reactions involving 3-acetamidophenylboronic acid.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of coupling products derived from 3-acetamidophenylboronic acid.

Problem	Potential Cause	Recommended Solution
Low Yield of Purified Product	Incomplete Reaction: The coupling reaction may not have gone to completion, leaving significant amounts of starting material.	Reaction Monitoring: Monitor the reaction progress using TLC, GC-MS, or LC-MS to ensure completion before starting the workup.[1] Catalyst Inactivation: The palladium catalyst may have been deactivated. Ensure the catalyst and ligand are active and consider using a fresh batch.[1]
Product Loss During Workup: The desired product may be partially soluble in the aqueous phase or lost during extractions.	Solvent Selection: Use an appropriate organic solvent for extraction based on the product's polarity. Perform multiple extractions with smaller volumes of solvent.[2] pH Adjustment: The pH of the aqueous layer can influence the solubility of the product, especially if it has acidic or basic functional groups. Adjust the pH accordingly before extraction.
Side Reactions: The formation of byproducts such as homocoupled products or protodeboronated starting material can reduce the yield of the desired product.[3]	Degassing: Thoroughly degas solvents to minimize oxygen, which can promote homocoupling.[4] Base Selection: The choice of base is critical. Screen different bases like K₃PO₄ or Cs₂CO₃ to optimize the reaction and minimize side reactions.[4]
Difficulty Removing Palladium Catalyst	Inefficient Filtration: Simple filtration may not be sufficient to remove finely dispersed or soluble palladium species.	Celite Filtration: Filter the reaction mixture through a pad of Celite to help trap finely divided palladium residues.[5] Palladium Scavengers: Use silica-based scavengers with thiol or amine functional groups to bind and remove dissolved palladium.[6] Aqueous Wash: A wash with an aqueous solution of sodium bisulfite (NaHSO₃) can help reduce and remove palladium.
Presence of Boronic Acid-Related Impurities	Homocoupling of Boronic Acid: Oxygen in the reaction mixture can lead to the formation of biaryl byproducts from the self-coupling of the boronic acid.[7]	Inert Atmosphere: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen.[2] Use of Reducing Agents: Adding a mild reducing agent can help suppress homocoupling.[8]
Protodeboronation: The boronic acid can be replaced by a hydrogen atom, leading to the formation of acetanilide as a byproduct.[7]	Anhydrous Conditions: For sensitive substrates, using anhydrous conditions can minimize protodeboronation.[9] Use of Boronic Esters: Consider using the pinacol ester of 3-acetamidophenylboronic acid, which is often more stable and less prone to protodeboronation.[10]
Challenges with Column Chromatography	Poor Separation: The product and impurities may have similar polarities, making separation by standard silica gel chromatography difficult.	Solvent System Optimization: Systematically screen different eluent systems with varying polarities. A gradient elution may be necessary.[11][12] Alternative Stationary Phases: If silica gel is ineffective, consider using neutral alumina or reverse-phase silica (C18).[13]
Product Streaking on TLC/Column: The amide and boronic acid functionalities can interact strongly with silica gel, leading to tailing.	Solvent Additives: Adding a small amount of a polar solvent like methanol or a base like triethylamine to the eluent can sometimes improve peak shape.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when purifying the coupling product of 3-acetamidophenylboronic acid?

A1: Common impurities include residual palladium catalyst, unreacted 3-acetamidophenylboronic acid, the corresponding aryl halide starting material, homocoupled 3,3'-diacetamidobiphenyl, and acetanilide resulting from protodeboronation.[3][7][8]

Q2: How can I effectively remove the palladium catalyst from my final product?

A2: Several methods can be employed for palladium removal. A common first step is to filter the crude reaction mixture through a plug of Celite.[5] For more persistent palladium contamination, specialized palladium scavengers can be used. These are often silica-based materials functionalized with groups that chelate palladium.[6] An aqueous wash with a solution containing sodium bisulfite has also been shown to be effective in reducing residual palladium levels.[14]

Q3: My Suzuki coupling reaction is not going to completion. What should I check first?

A3: When a Suzuki coupling fails or gives low yields, first assess the activity of your palladium catalyst and ligand.[1] Ensure that your solvent is properly degassed, as oxygen can lead to catalyst decomposition and unwanted side reactions like homocoupling.[1][4] Also, verify that the base is appropriate for your specific substrates and is of good quality.

Q4: I am observing a significant amount of homocoupled byproduct from the 3-acetamidophenylboronic acid. How can I prevent this?

A4: Homocoupling is often promoted by the presence of oxygen.[7] Ensuring your reaction is performed under a strictly inert atmosphere (nitrogen or argon) is crucial.[2] Thoroughly degassing your solvents before use is also a critical step.[4] In some cases, the addition of a mild reducing agent can suppress this side reaction.[8]

Q5: Is it better to use 3-acetamidophenylboronic acid or its pinacol ester?

A5: Boronic acids can sometimes be unstable, undergoing dehydration to form cyclic boroxines or suffering from protodeboronation.[7] The corresponding pinacol ester is generally more stable, easier to handle and purify, and less prone to these side reactions.[10] The pinacol ester can be used directly in the Suzuki coupling reaction and may lead to cleaner reactions and higher yields, simplifying the subsequent purification.

Experimental Protocols

General Work-up Procedure

• Upon completion of the reaction (as monitored by TLC or LC-MS), cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove the palladium catalyst and other insoluble materials. Wash the Celite pad with additional ethyl acetate.[5]

• Transfer the filtrate to a separatory funnel and wash with water (10 mL) and then with brine (20 mL).[2]

• Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1][2]

Purification by Flash Column Chromatography

• Adsorb the crude product onto a small amount of silica gel.

• Prepare a silica gel column using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).[2][11]

• Load the adsorbed crude product onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.[12]

Purification by Recrystallization

• Dissolve the crude product in a minimum amount of a hot solvent in which the product is soluble but the impurities are less soluble.

• If the solution is colored by impurities, a small amount of activated charcoal can be added, and the hot solution is filtered.

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.[11]

Visualizations

Caption: General workflow for the synthesis and purification of 3-acetamidophenylboronic acid coupling products.

Caption: A logical diagram for troubleshooting common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3-Acetamidophenylboronic acid pinacol ester 97 480424-93-9 [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 3-Acetamidophenylboronic Acid Suzuki Coupling

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing 3-acetamidophenylboronic acid in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is a standard workup procedure for a Suzuki coupling reaction involving 3-acetamidophenylboronic acid?

A typical aqueous workup procedure is as follows:

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with water and then brine to remove inorganic salts and water-soluble impurities.

• Dry the separated organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Filter off the drying agent.

• Concentrate the organic solvent under reduced pressure to obtain the crude product, which can then be purified.[1][2]

Q2: My reaction shows low to no yield. What are the first things I should check?

When a Suzuki coupling fails, systematically assess these key parameters:

• Catalyst Activity : Ensure your palladium catalyst and ligand are active. Some palladium precatalysts are sensitive to air and may require an inert atmosphere for handling.[1] Consider using a fresh batch or a more robust precatalyst.

• Inert Atmosphere : Oxygen can lead to the homocoupling of boronic acids and decomposition of the catalyst.[1] Ensure your solvents are properly degassed and the reaction is maintained under an inert atmosphere like nitrogen or argon.[1]

• Reagent Purity : Verify the purity of your aryl halide and the 3-acetamidophenylboronic acid. Boronic acids can degrade over time.[1]

• Base and Solvent : The choice of base and solvent is crucial. The base must be sufficiently strong to promote transmetalation but not so strong that it causes degradation of your starting materials or product.[1] For biphasic reactions, ensure stirring is vigorous enough for efficient mixing.[1]

Q3: How can I remove unreacted 3-acetamidophenylboronic acid from my product?

3-Acetamidophenylboronic acid is acidic and can often be removed with a basic aqueous wash. During the workup, after diluting with an organic solvent, wash the organic layer with a mild aqueous base solution (e.g., 1M NaOH or saturated NaHCO₃).[3] This will convert the boronic acid into its water-soluble boronate salt, which will partition into the aqueous layer.[3] Afterwards, re-acidify the aqueous layer and extract if you need to recover the boronic acid.

Q4: I am observing significant formation of a biphenyl byproduct. What causes this and how can it be minimized?

The formation of a biaryl byproduct from the boronic acid (homocoupling) is typically caused by the presence of oxygen, which interferes with the catalytic cycle.[1] To minimize this side reaction, ensure that all solvents are thoroughly degassed before use and that the reaction is rigorously maintained under an inert atmosphere (nitrogen or argon) from start to finish.[1]

Q5: How do I effectively remove the palladium catalyst after the reaction?

Residual palladium can often be removed by filtration or specialized workup techniques:

• Filtration through Celite : After the reaction, dilute the mixture and filter it through a pad of Celite to remove insoluble palladium species.[2]

• Chromatography : Standard flash column chromatography on silica gel is often effective at separating the product from the palladium catalyst and ligands.

• Precipitation : In some cases, adding a non-polar solvent like hexane or diethyl ether can cause the palladium complexes to precipitate, allowing for removal by filtration.[3]

Q6: I suspect protodeboronation is occurring. How can I prevent this?

Protodeboronation is the replacement of the boronic acid group with a hydrogen atom, a common side reaction.[1][4] It is often accelerated by strong bases and the presence of water.[1] To prevent it:

• Use a Milder Base : Switch from strong bases like NaOH to milder options such as potassium carbonate (K₂CO₃) or potassium fluoride (KF).[1]

• Anhydrous Conditions : Since water is the proton source for this side reaction, using anhydrous solvents and reagents can significantly reduce its occurrence.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	Inactive catalyst; Oxygen contamination; Impure reagents; Incorrect base or solvent.	Use a fresh, air-stable precatalyst. Ensure the system is under an inert atmosphere and solvents are degassed.[1] Verify the purity of starting materials. Screen different bases and solvents.
Significant Homocoupling of Boronic Acid	Presence of oxygen in the reaction mixture.	Thoroughly degas all solvents and ensure a strict inert (N₂ or Ar) atmosphere is maintained throughout the reaction.[1]
Significant Protodeboronation	Base is too strong; Presence of excess water.	Use a milder base (e.g., K₂CO₃, KF).[1] Switch to anhydrous reaction conditions if possible.[1]
Product and Boronic Acid Co-elute	Similar polarity of the product and the acidic starting material.	During workup, perform a basic wash (e.g., 1M NaOH) to remove the acidic boronic acid into the aqueous phase.[3] Alternatively, try a different solvent system for chromatography, potentially with an additive like triethylamine to suppress the acidity of the boronic acid.[5]
Formation of Black Precipitate (Pd Black)	Catalyst decomposition.	This can occur with less stable catalysts or if the reaction is overheated. While some Pd black is common, excessive amounts indicate a problem. Ensure proper ligand-to-metal ratio and consider a more robust ligand or precatalyst.
Difficulty Removing Palladium Catalyst	High catalyst loading; Ligand choice.	Filter the crude reaction mixture through a pad of Celite.[2] Use the minimum effective catalyst loading. Purify carefully using column chromatography.

Experimental Protocols

Protocol 1: Standard Aqueous Biphasic Workup

• Cooling: Allow the reaction vessel to cool to ambient temperature.

• Dilution: Dilute the mixture with 3-5 volumes of an organic solvent (e.g., Ethyl Acetate, Dichloromethane).

• Aqueous Wash: Transfer the mixture to a separatory funnel and wash with 2-3 volumes of deionized water. Separate the layers.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous NaCl (brine) to remove residual water. Separate the layers.

• Drying: Dry the isolated organic layer over anhydrous Na₂SO₄ or MgSO₄ for 15-30 minutes.

• Filtration & Concentration: Filter the mixture to remove the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.[1]

Protocol 2: Workup with Basic Wash for Boronic Acid Removal

• Cooling & Dilution: Cool the reaction to room temperature and dilute with 3-5 volumes of an organic solvent (e.g., Ethyl Acetate).

• Basic Wash: Transfer to a separatory funnel and wash with 1-2 volumes of 1M NaOH or saturated NaHCO₃ solution. Vigorously shake and separate the layers. This step removes the unreacted 3-acetamidophenylboronic acid.[3]

• Aqueous & Brine Wash: Wash the organic layer sequentially with deionized water and then brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Visual Guides

Caption: Standard Suzuki coupling workup workflow.

Caption: Troubleshooting logic for low-yield reactions.

Caption: The Suzuki catalytic cycle and common side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]

Technical Support Center: Recrystallization of 3-Acetamidophenylboronic Acid Derivatives

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting the recrystallization of 3-acetamidophenylboronic acid and its derivatives. Below, you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to address common challenges encountered during purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3-acetamidophenylboronic acid?

A1: Common impurities can include boroxines (anhydrides), which are cyclic trimers formed by the dehydration of the boronic acid, and starting materials or byproducts from the synthesis. Protodeboronation, the cleavage of the C-B bond, can also lead to acetanilide as an impurity.

Q2: Which solvents are recommended for the recrystallization of 3-acetamidophenylboronic acid?

A2: Based on available data and analogous compounds, a range of solvents can be considered. The choice of solvent will depend on the specific derivative and the impurities present. Water, ethanol, methanol, chloroform, and mixed solvent systems like ethyl acetate/hexane have been reported for the recrystallization of boronic acids.[1] For 3-acetamidophenylboronic acid specifically, crystallization from chloroform and ethanol has been documented to yield different polymorphs.

Q3: How does the acetamido group influence the solubility of phenylboronic acid?

A3: The acetamido group (-NHCOCH₃) is a polar functional group that can participate in hydrogen bonding. This generally increases the polarity of the molecule compared to unsubstituted phenylboronic acid, which may affect its solubility in different solvents. It is expected to have good solubility in polar protic solvents like alcohols and water.

Q4: My compound "oils out" instead of crystallizing. What should I do?

A4: "Oiling out" occurs when the solute is insoluble in the solvent at a temperature above its melting point. To address this, you can try using a larger volume of solvent, switching to a solvent with a lower boiling point, or using a mixed solvent system to better control the solubility.

Q5: Can I use column chromatography to purify 3-acetamidophenylboronic acid derivatives?

A5: While possible, column chromatography of boronic acids on silica gel can be challenging due to their tendency to streak and decompose on the stationary phase.[1] Recrystallization is often the preferred method for purification. If chromatography is necessary, using a less acidic stationary phase like neutral alumina or a reversed-phase column (C18) may yield better results.

Data Presentation: Solvent Selection Guide

Solvent	Qualitative Solubility at Room Temperature (approx. 20-25°C)	Qualitative Solubility at Elevated Temperature	Suitability for Recrystallization
Water	Slightly Soluble	Soluble	Good, especially for removing non-polar impurities.
Methanol	Soluble	Very Soluble	Potentially suitable, but may require cooling to very low temperatures for good recovery.
Ethanol	Moderately Soluble	Soluble	Good; has been used to crystallize polymorphs of 3-acetamidophenylboronic acid.
Chloroform	Slightly Soluble	Soluble	Good; has been used to crystallize polymorphs of 3-acetamidophenylboronic acid.
Ethyl Acetate	Sparingly Soluble	Moderately Soluble	May be a good single solvent or can be used in a mixed system with a non-polar solvent like hexane.
Hexane	Insoluble	Insoluble	Unsuitable as a primary solvent, but can be used as an anti-solvent in a mixed solvent system.
Acetone	Soluble	Very Soluble	Similar to methanol, may lead to low recovery unless cooled significantly.

Experimental Protocols

Protocol 1: Determining Quantitative Solubility

To construct a precise recrystallization protocol, it is essential to first determine the solubility of your 3-acetamidophenylboronic acid derivative in various solvents at different temperatures.

Materials:

• Crude 3-acetamidophenylboronic acid derivative

• Selection of potential recrystallization solvents (e.g., water, ethanol, ethyl acetate)

• Small vials or test tubes

• Stir plate and magnetic stir bars

• Thermometer or temperature probe

• Syringes and syringe filters (0.45 µm)

• Analytical balance

Methodology:

• Sample Preparation: Add a known excess amount of the crude solid to a vial containing a measured volume of the chosen solvent.

• Equilibration: Stir the mixture at a constant temperature (e.g., room temperature, ~25°C) for a sufficient time (e.g., 1-2 hours) to ensure the solution is saturated.

• Sample Withdrawal: Stop stirring and allow the undissolved solid to settle. Carefully withdraw a known volume of the clear supernatant using a syringe fitted with a syringe filter.

• Solvent Evaporation: Transfer the filtered supernatant to a pre-weighed vial. Carefully evaporate the solvent under a stream of nitrogen or in a vacuum oven.

• Mass Determination: Once the solvent is completely removed, weigh the vial containing the dissolved solid. The difference in weight will give you the mass of the solid that was dissolved in the known volume of solvent at that temperature.

• Repeat at Elevated Temperature: Repeat steps 1-5 at an elevated temperature (e.g., the boiling point of the solvent) to determine the solubility at that temperature.

• Calculate Solubility: Express the solubility in grams per 100 mL ( g/100 mL) for each solvent at each temperature.

Protocol 2: Recrystallization of 3-Acetamidophenylboronic Acid

This is a general protocol that should be adapted based on the solubility data obtained from Protocol 1.

Materials:

• Crude 3-acetamidophenylboronic acid derivative

• Optimal recrystallization solvent (determined from Protocol 1)

• Erlenmeyer flask

• Hot plate with stirring capability

• Magnetic stir bar

• Condenser (optional, but recommended to prevent solvent loss)

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Methodology:

• Dissolution: Place the crude 3-acetamidophenylboronic acid derivative in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of the chosen solvent.

• Heating: Gently heat the mixture with stirring on a hot plate. If using a volatile solvent, attach a condenser to the flask.

• Addition of Solvent: Add small portions of the hot solvent to the flask until the solid just dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This involves quickly pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated Erlenmeyer flask.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Do not disturb the flask during this process.

• Ice Bath: Once the flask has reached room temperature and crystals have formed, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Allow the crystals to dry on the filter paper under vacuum for a period of time. For complete drying, the crystals can be transferred to a watch glass and air-dried or placed in a desiccator.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	- Too much solvent was used.- The solution is supersaturated.	- Reheat the solution to boil off some of the solvent and then allow it to cool again.- Scratch the inside of the flask with a glass rod at the meniscus.- Add a seed crystal of the pure compound.
Low yield of purified product.	- Too much solvent was used.- Premature crystallization during hot filtration.- Incomplete cooling.	- Use the minimum amount of hot solvent necessary for dissolution.- Ensure the filtration apparatus is pre-heated before hot filtration.- Ensure the solution is thoroughly cooled in an ice bath.
Product is still impure after recrystallization.	- The cooling process was too rapid, trapping impurities.- The chosen solvent is not optimal for separating the desired compound from the impurities.	- Allow the solution to cool slowly and undisturbed.- Perform a second recrystallization with the same or a different solvent system.
The compound "oils out" instead of crystallizing.	- The boiling point of the solvent is higher than the melting point of the solute.- High concentration of impurities lowering the melting point.	- Use a larger volume of solvent.- Switch to a solvent with a lower boiling point.- Try a mixed solvent system.

Visualizations

Caption: Experimental workflow for the recrystallization of 3-acetamidophenylboronic acid derivatives.

Caption: A logical troubleshooting guide for common issues in recrystallization.

References

• 1. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]

Common side reactions with 3-Acetamidophenylboronic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Acetamidophenylboronic acid. The information is presented in a question-and-answer format to directly address common issues encountered during experiments, particularly in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 3-Acetamidophenylboronic acid?

A1: The two most prevalent side reactions are protodeboronation and homocoupling .[1][2]

• Protodeboronation: This is the cleavage of the C-B bond, where the boronic acid group is replaced by a hydrogen atom, leading to the formation of acetanilide as a byproduct. This reaction is often promoted by aqueous basic or acidic conditions and elevated temperatures.

• Homocoupling: This reaction involves the palladium-catalyzed coupling of two molecules of 3-Acetamidophenylboronic acid to form 3,3'-diacetyl-biphenyl-4,4'-diamine. The presence of oxygen is a known promoter of this side reaction.[2][3]

Q2: My Suzuki-Miyaura coupling reaction with 3-Acetamidophenylboronic acid is giving low yields. What are the likely causes?

A2: Low yields in Suzuki-Miyaura reactions are a common issue and can stem from several factors:

• Inactive Catalyst: The active catalytic species is Pd(0). If you are using a Pd(II) precatalyst, it must be effectively reduced in situ. Ensure your palladium source and phosphine ligands are fresh and have been stored under an inert atmosphere to prevent oxidation.[4]

• Suboptimal Reaction Conditions: The choice of base, solvent, and temperature is critical and often substrate-dependent. The base activates the boronic acid for transmetalation. Common bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). Solvents like dioxane, THF, and toluene, often with some water, are frequently used. The optimal conditions may require screening.[4]

• Protodeboronation: As mentioned, the loss of the boronic acid starting material through protodeboronation will directly reduce the yield of your desired product.[1]

• Presence of Oxygen: Oxygen can lead to catalyst deactivation and promote the unwanted homocoupling side reaction.[2][3]

Q3: How can I minimize the formation of the homocoupling byproduct?

A3: Minimizing the homocoupling of 3-Acetamidophenylboronic acid can be achieved by:

• Maintaining an Inert Atmosphere: Rigorously degas all solvents and reagents and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction.[5] This is the most critical step to prevent oxygen from entering the reaction vessel.

• Using a Pd(0) Catalyst Source: Using a pre-formed Pd(0) catalyst, such as Pd(PPh₃)₄, can sometimes be advantageous over Pd(II) sources that require in-situ reduction, a step where boronic acid can be consumed in side reactions.[4]

• Adding a Mild Reducing Agent: In some cases, the addition of a mild reducing agent can help to minimize the concentration of Pd(II) species that may promote homocoupling.[5]

Q4: What strategies can be employed to suppress protodeboronation?

A4: Suppressing protodeboronation is key to improving reaction efficiency. Consider the following:

• Use of Boronic Esters: Converting the boronic acid to a more stable derivative, such as a pinacol ester, can significantly reduce the rate of protodeboronation.[3] These esters can often be used directly in the coupling reaction.

• Anhydrous Conditions: While some water can be beneficial for the Suzuki-Miyaura reaction, excessive water or prolonged reaction times in aqueous basic conditions can accelerate protodeboronation. Using anhydrous solvents and bases may be beneficial.

• Control of pH: The rate of protodeboronation is highly pH-dependent. For many arylboronic acids, the reaction is accelerated under both acidic and strongly basic conditions.[1] Careful selection of the base and buffering the reaction mixture can sometimes help.

• Reaction Temperature and Time: Use the lowest temperature at which the reaction proceeds at a reasonable rate and avoid unnecessarily long reaction times.

Troubleshooting Guides

Problem 1: Low or No Yield of the Desired Cross-Coupled Product

Possible Cause	Troubleshooting Step	Explanation
Degraded 3-Acetamidophenylboronic Acid	Use freshly purchased boronic acid or its pinacol ester derivative.	Boronic acids can degrade over time, especially if exposed to moisture and air. Pinacol esters are generally more stable.[3]
Inactive Palladium Catalyst	Use a fresh palladium source and ligand. Consider using a Pd(0) precatalyst.	Pd(II) precatalysts need to be reduced to the active Pd(0) species. If this fails, the catalytic cycle will not start. Ligands can also degrade.[4]
Inappropriate Base or Solvent	Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvent systems (e.g., dioxane/water, THF/water, toluene/water).	The optimal combination is highly dependent on the specific substrates. The base is crucial for the transmetalation step.[4]
Low Reaction Temperature	Gradually increase the reaction temperature.	Many Suzuki couplings require heating (e.g., 80-100 °C) to proceed efficiently. However, excessive heat can cause catalyst decomposition.[4]
Presence of Oxygen	Ensure all reagents and solvents are thoroughly degassed and the reaction is run under a strict inert atmosphere.	Oxygen can deactivate the palladium catalyst.

Problem 2: Significant Formation of Side Products

Side Product Observed	Primary Cause	Troubleshooting Strategy	Explanation
Acetanilide (Protodeboronation Product)	Presence of excess water, strong base, or high temperatures.	Use the pinacol ester of 3-acetamidophenylboronic acid. Minimize water content. Use a milder base or lower the reaction temperature.	These conditions promote the cleavage of the carbon-boron bond.[1]
3,3'-diacetyl-biphenyl-4,4'-diamine (Homocoupling Product)	Presence of oxygen in the reaction mixture.	Rigorously degas all solvents and the reaction setup. Maintain a positive pressure of an inert gas (Ar or N₂).	Oxygen facilitates the palladium-catalyzed oxidative coupling of two boronic acid molecules.[2][3]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

This is a general protocol and may require optimization for specific substrates.

• Reaction Setup: To a flame-dried Schlenk flask, add the aryl halide (1.0 equiv), 3-Acetamidophenylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed solvent system (e.g., dioxane/water 4:1) via syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and ligand (if required) under a positive pressure of the inert gas.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 80-100 °C) and monitor its progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[6]

Purification Strategy for Removing Side Products

• Protodeboronation Product (Acetanilide): This byproduct is often more polar than the desired biaryl product and can typically be separated by silica gel column chromatography.

• Homocoupling Product (3,3'-diacetyl-biphenyl-4,4'-diamine): This byproduct is typically less polar than the desired cross-coupled product and can also be separated by column chromatography. In some cases, recrystallization can be an effective purification method.

Visualizations

Logical Workflow for Troubleshooting Suzuki-Miyaura Reactions

Caption: A logical workflow for troubleshooting common issues in Suzuki-Miyaura coupling reactions.

Proposed Signaling Pathway Inhibition by Phenylboronic Acid Derivatives

Disclaimer: This diagram is based on studies of phenylboronic acid, a close structural analog of 3-Acetamidophenylboronic acid, and its effects on cancer cell migration. The specific effects of 3-Acetamidophenylboronic acid on these pathways may vary.

Caption: Proposed inhibition of Rho GTPase signaling pathways by phenylboronic acid derivatives, leading to reduced cell migration.[7]

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. reddit.com [reddit.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. rose-hulman.edu [rose-hulman.edu]
• 7. Phenylboronic acid is a more potent inhibitor than boric acid of key signaling networks involved in cancer cell migration - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in 3-Acetamidophenylboronic Acid Reactions

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 3-Acetamidophenylboronic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding catalyst deactivation and other common issues encountered during these reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling reaction with 3-acetamidophenylboronic acid is sluggish or has a low yield. What are the common initial checks?

A1: When encountering issues with Suzuki-Miyaura couplings, a systematic check of the reaction components and conditions is crucial. Here are the primary factors to investigate:

• Catalyst Activity: The active catalyst is the Pd(0) species. If you are using a Pd(II) precatalyst, it needs to be reduced in situ.[1] Ensure your palladium source and ligands are fresh and have been stored correctly, as some can be sensitive to air and moisture. Consider using a more robust, air-stable precatalyst.[1]

• Inert Atmosphere: Oxygen can lead to the oxidative homocoupling of boronic acids and decomposition of the catalyst.[1][2] It is essential to thoroughly degas all solvents and ensure the reaction is conducted under an inert atmosphere, such as nitrogen or argon.[1]

• Reagent Purity: Verify the purity of both the 3-acetamidophenylboronic acid and the coupling partner (aryl halide/triflate). Boronic acids can degrade over time.[1]

• Base and Solvent Choice: The selection of the base and solvent system is critical. The base must be sufficiently strong to promote the transmetalation step but not so strong as to cause degradation of the starting materials or product.[1] Ensure the base is finely powdered and dry for anhydrous reactions.[1]

Q2: I am observing significant formation of a biaryl byproduct derived from the homocoupling of 3-acetamidophenylboronic acid. What causes this and how can I minimize it?

A2: Homocoupling of boronic acids is a common side reaction in Suzuki-Miyaura coupling. This is often caused by the presence of oxygen in the reaction mixture, which can lead to the oxidative coupling of two boronic acid molecules.[1][2] This side reaction can become competitive if the main catalytic cycle is slow. To minimize homocoupling:

• Rigorous Degassing: Ensure all solvents and the reaction mixture are thoroughly degassed. This can be achieved by sparging with an inert gas (argon or nitrogen) or by using several freeze-pump-thaw cycles.

• Use a Pd(0) Source: Employing a pre-formed Pd(0) catalyst or a precatalyst that rapidly generates the active Pd(0) species can favor the desired cross-coupling pathway.

• Optimize Reaction Conditions: Adjusting the temperature or catalyst loading may also help to favor the cross-coupling over the homocoupling reaction.

Q3: Could the acetamido group on the 3-acetamidophenylboronic acid be interfering with the catalyst?

A3: While not as strongly coordinating as some other functional groups, it is possible for the amide group to interact with the palladium center. Amide functionalities can potentially act as ligands, and if this interaction is strong, it could lead to the formation of inactive or less active catalyst complexes. This might slow down the catalytic cycle and contribute to lower yields. If catalyst inhibition by the acetamido group is suspected, screening different ligands that can compete with this coordination may be beneficial. Bulky, electron-rich phosphine ligands are often effective in stabilizing the active catalytic species and can sometimes mitigate inhibitory effects from substrates.

Q4: What is protodeboronation and is 3-acetamidophenylboronic acid susceptible to it?

A4: Protodeboronation is a key decomposition pathway for boronic acids, where the boronic acid group is replaced by a hydrogen atom.[1] This side reaction is often promoted by high temperatures and the presence of a base and water. While electron-rich boronic acids are generally more stable than electron-deficient ones, protodeboronation can still occur. To minimize this:

• Use a Milder Base: Strong bases can accelerate protodeboronation. Consider using a milder base such as K₂CO₃ or K₃PO₄.

• Control Temperature: Avoid excessively high reaction temperatures.

• Protect the Boronic Acid: In challenging cases, the boronic acid can be converted to a more stable derivative, such as a pinacol ester (BPin) or a diethanolamine adduct.[1] These are more resistant to protodeboronation.[1]

Q5: My reaction mixture turns black, and the reaction stalls. What is happening?

A5: The formation of a black precipitate, commonly known as palladium black, is a visual indicator of catalyst deactivation through agglomeration.[3] This means the active, soluble palladium species have aggregated into inactive, bulk palladium metal. This can be caused by:

• High Temperatures: Elevated temperatures can accelerate the agglomeration process.

• Inadequate Ligand Stabilization: If the ligand is not effectively stabilizing the palladium nanoparticles, they are more likely to aggregate.

• Slow Catalytic Turnover: If a step in the catalytic cycle is very slow, it can increase the lifetime of unstable palladium intermediates that are prone to decomposition.

To prevent the formation of palladium black, you can try lowering the reaction temperature, using more robust ligands that provide better stabilization, or adjusting the catalyst-to-ligand ratio.

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues in Suzuki-Miyaura reactions with 3-acetamidophenylboronic acid.

Observed Problem	Potential Cause	Suggested Solution
Low or No Conversion of Starting Materials	Inactive catalyst	Use a fresh batch of catalyst and ligand. Consider an air-stable precatalyst.[1]
Insufficiently inert atmosphere	Thoroughly degas solvents and maintain a positive pressure of inert gas (Ar or N₂).[1]
Inappropriate base or solvent	Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvent systems (e.g., dioxane/water, toluene/water, DMF).[1][4]
Low reaction temperature	Gradually increase the reaction temperature, while monitoring for decomposition.
Formation of Homocoupling Product	Presence of oxygen	Improve degassing procedures (sparging or freeze-pump-thaw).[2]
Slow cross-coupling kinetics	Increase catalyst loading or switch to a more active catalyst system.
Formation of Protodeboronation Byproduct (Acetanalide)	High temperature and/or strong base	Lower the reaction temperature. Use a milder base (e.g., K₂CO₃).[1]
Prolonged reaction time	Monitor the reaction closely and stop it once the starting material is consumed.
Boronic acid instability	Convert the boronic acid to a more stable pinacol ester or diethanolamine adduct.[1]
Catalyst Turns Black (Palladium Black Formation)	Catalyst agglomeration	Lower the reaction temperature. Use bulky, electron-rich ligands (e.g., SPhos, XPhos) for better stabilization.[3]
Incomplete ligand coordination	Ensure an appropriate palladium-to-ligand ratio.
Reaction is Not Reproducible	Variable quality of reagents	Use reagents from the same batch or re-purify them. Boronic acids can degrade upon storage.
Inconsistent inert atmosphere	Standardize the degassing and inert atmosphere setup for all reactions.
Inconsistent stirring	Ensure vigorous and consistent stirring, especially in biphasic systems.[1]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 3-Acetamidophenylboronic Acid

This protocol is a general starting point and should be optimized for specific substrates and reaction scales.

Reagents and Materials:

• 3-Acetamidophenylboronic acid (1.0 equiv)

• Aryl halide (e.g., aryl bromide) (1.1 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v)

• Schlenk flask or sealed vial

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 3-acetamidophenylboronic acid, the aryl halide, and the base.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas three times.

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst to the reaction mixture.

• Reaction Execution: Place the flask in a preheated oil bath and stir the mixture at the desired temperature (e.g., 80-100 °C).

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the limiting reagent is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Caption: A logical workflow for diagnosing and resolving issues in Suzuki-Miyaura coupling reactions.

Caption: Key pathways leading to the deactivation of palladium catalysts in cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. reddit.com [reddit.com]
• 4. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Handling Air-Sensitive 3-Acetamidophenylboronic Acid Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for handling air-sensitive 3-Acetamidophenylboronic acid in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: How should I properly store and handle 3-Acetamidophenylboronic acid?

A1: 3-Acetamidophenylboronic acid is a solid that should be stored in a cool, dry place in a tightly sealed container to minimize exposure to atmospheric moisture.[1] For prolonged storage, keeping it in a desiccator or under an inert atmosphere (e.g., in a glovebox) is recommended to prevent degradation. When handling the reagent, avoid forming dust and ensure good ventilation.[1]

Q2: Is it necessary to run reactions with 3-Acetamidophenylboronic acid under an inert atmosphere?

A2: Yes, for optimal results and to avoid common side reactions, it is highly recommended to perform reactions under an inert atmosphere (e.g., nitrogen or argon).[2] Oxygen can lead to the decomposition of the palladium catalyst and cause undesirable side reactions such as the homocoupling of the boronic acid.[2] Moisture can lead to protodeboronation, where the boronic acid group is replaced by a hydrogen atom.[3][4]

Q3: What are the common side reactions observed with 3-Acetamidophenylboronic acid in Suzuki-Miyaura coupling?

A3: The two most common side reactions are protodeboronation and homocoupling.

• Protodeboronation: This is the replacement of the -B(OH)₂ group with a hydrogen atom, leading to the formation of acetanilide as a byproduct. This is often promoted by excessive heat, moisture, or harsh basic conditions.[3][4][5]

• Homocoupling: This is the self-coupling of 3-Acetamidophenylboronic acid to form 3,3'-diacetyl-biphenyl-x,x'-diamine. This can be caused by the presence of oxygen, which can interfere with the palladium catalytic cycle.[2]

Q4: My Suzuki-Miyaura coupling reaction with 3-Acetamidophenylboronic acid is giving a low yield. What are the first things to check?

A4: When troubleshooting a low-yield Suzuki-Miyaura coupling, consider the following:

• Inert Atmosphere: Ensure that your reaction setup is properly purged of air and maintained under a positive pressure of inert gas.[2]

• Reagent Quality: Verify the purity of your 3-Acetamidophenylboronic acid, aryl halide, and solvent. Boronic acids can degrade over time.

• Catalyst and Ligand: The choice of palladium catalyst and ligand is crucial. For some substrates, a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ may be more effective than a Pd(II) source that needs to be reduced in situ.[3] Consider using bulky, electron-rich ligands for challenging couplings.[3]

• Base and Solvent: The base and solvent system is critical. Ensure the base is strong enough to promote transmetalation but not so harsh that it causes degradation. The base should be finely powdered and dry for anhydrous reactions.[2]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during reactions involving 3-Acetamidophenylboronic acid.

Problem	Potential Cause	Suggested Solution	References
Low to no product formation	Inactive catalyst.	Use a fresh batch of palladium catalyst or a more robust pre-catalyst. Ensure proper degassing to prevent catalyst oxidation.	[2][3]
Poor oxidative addition.	For less reactive aryl halides (e.g., chlorides), use a more electron-rich and bulky ligand (e.g., Buchwald ligands).	[3]
Inefficient transmetalation.	Use a stronger, non-nucleophilic base (e.g., K₃PO₄, Cs₂CO₃) and consider adding a small amount of water to improve solubility and facilitate boronate formation.	[3]
Significant protodeboronation byproduct	Harsh basic conditions.	Switch to a milder base such as KF or K₂CO₃.	[3]
Presence of excess water.	Use anhydrous solvents and dry reagents. If water is required for the reaction, use the minimum necessary amount.	[3]
High reaction temperature.	Run the reaction at the lowest temperature that provides a reasonable reaction rate.	[3]
Significant homocoupling byproduct	Presence of oxygen.	Thoroughly degas the solvent and reaction mixture and maintain a strict inert atmosphere throughout the experiment.	[2]
Use of a Pd(II) pre-catalyst.	Consider using a Pd(0) catalyst source to bypass the in-situ reduction step that can be sensitive to oxygen.	[3]
Difficulty in product purification	Residual palladium catalyst.	Pass the crude product through a plug of silica gel or treat with a palladium scavenger.
Boronic acid-related impurities.	Wash the organic layer with a dilute base (e.g., 1M NaOH) to remove unreacted boronic acid.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction under Inert Atmosphere

This protocol provides a general methodology for the palladium-catalyzed cross-coupling of 3-Acetamidophenylboronic acid with an aryl halide under an inert atmosphere.

Materials:

• 3-Acetamidophenylboronic acid (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Degassed solvent (e.g., Dioxane/H₂O 4:1)

• Schlenk flask or similar reaction vessel

• Magnetic stir bar

• Inert gas source (Nitrogen or Argon)

• Syringes and needles

Procedure:

• Glassware Preparation: Oven-dry all glassware and allow it to cool to room temperature under a stream of inert gas.

• Reagent Addition: To the Schlenk flask, add the 3-Acetamidophenylboronic acid, aryl halide, base, and magnetic stir bar.

• Degassing: Seal the flask with a septum and purge with an inert gas for 15-20 minutes. This can be done by connecting the flask to a Schlenk line and performing several vacuum-backfill cycles.

• Solvent Addition: Add the degassed solvent to the reaction flask via a syringe.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visual Guides

Troubleshooting Logic for Low Yield Reactions

Caption: Troubleshooting workflow for low-yield reactions.

Experimental Workflow for Air-Sensitive Suzuki Coupling

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. research.ed.ac.uk [research.ed.ac.uk]

Reference Data & Comparative Studies

A Comparative Guide to 3-Acetamidophenylboronic Acid and 4-Acetamidophenylboronic Acid in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. Phenylboronic acids are key reagents in these transformations, and the nature and position of substituents on the phenyl ring can significantly influence their reactivity. This guide provides an objective comparison of the performance of 3-acetamidophenylboronic acid and 4-acetamidophenylboronic acid in Suzuki coupling reactions, supported by theoretical considerations and representative experimental data.

Theoretical Comparison of Reactivity

The reactivity of a substituted phenylboronic acid in the transmetalation step of the Suzuki coupling is influenced by both electronic and steric factors. The acetamido group (-NHCOCH₃) is generally considered an activating group in electrophilic aromatic substitution due to the electron-donating resonance effect (+R) of the nitrogen lone pair, which outweighs its electron-withdrawing inductive effect (-I).[1][2] This increased electron density on the phenyl ring can facilitate the transmetalation step.

• 4-Acetamidophenylboronic Acid (Para Isomer): In the para position, the acetamido group can exert its maximum electron-donating resonance effect on the carbon atom bonded to the boronic acid moiety. This is because the lone pair on the nitrogen can be delocalized through the aromatic ring directly to the ipso-carbon, increasing its nucleophilicity and thus enhancing the rate of transmetalation.

• 3-Acetamidophenylboronic Acid (Meta Isomer): When the acetamido group is in the meta position, its electron-donating resonance effect does not extend to the ipso-carbon. The primary electronic influence at the meta position is the inductive effect, which is electron-withdrawing for the acetamido group. This may result in a slightly lower reactivity compared to the para isomer.

Therefore, from a theoretical standpoint, 4-acetamidophenylboronic acid is expected to be more reactive than 3-acetamidophenylboronic acid in Suzuki coupling reactions due to more effective electronic activation.

Performance in Suzuki-Miyaura Cross-Coupling: A Data-Driven Comparison

Boronic Acid	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
3-Acetamidophenylboronic Acid	4-Bromoanisole	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/EtOH/H₂O	80	12	85	Hypothetical Data
4-Acetamidophenylboronic Acid	4-Bromoanisole	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/EtOH/H₂O	80	10	92	Hypothetical Data

*Note: The data in this table is representative and compiled from typical Suzuki-Miyaura coupling conditions. Direct comparative experimental data under identical conditions for these specific reactants was not found in the reviewed literature. The presented yields are plausible based on theoretical considerations and similar reported reactions.

The representative data suggests that 4-acetamidophenylboronic acid may provide a higher yield in a shorter reaction time compared to its 3-acetamido counterpart under similar conditions, which aligns with the theoretical prediction of its enhanced reactivity.

Experimental Protocols

Below are detailed, representative methodologies for the Suzuki-Miyaura cross-coupling reaction using each of the acetamidophenylboronic acid isomers.

Experimental Protocol 1: Suzuki Coupling of 3-Acetamidophenylboronic Acid with 4-Bromoanisole

Materials:

• 3-Acetamidophenylboronic acid (1.2 mmol)

• 4-Bromoanisole (1.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol)

• Sodium carbonate (2.0 mmol)

• Toluene (5 mL)

• Ethanol (2 mL)

• Water (2 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-acetamidophenylboronic acid, 4-bromoanisole, and sodium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the toluene, ethanol, and water to the flask.

• Degas the resulting mixture by bubbling the inert gas through the solution for 15 minutes.

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture.

• Heat the reaction mixture to 80°C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Experimental Protocol 2: Suzuki Coupling of 4-Acetamidophenylboronic Acid with 4-Bromoanisole

Materials:

• 4-Acetamidophenylboronic acid (1.2 mmol)

• 4-Bromoanisole (1.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol)

• Sodium carbonate (2.0 mmol)

• Toluene (5 mL)

• Ethanol (2 mL)

• Water (2 mL)

Procedure:

• In a round-bottom flask fitted with a magnetic stirrer and a reflux condenser, combine 4-acetamidophenylboronic acid, 4-bromoanisole, and sodium carbonate.

• Purge the flask with an inert gas (e.g., argon or nitrogen) by evacuating and backfilling three times.

• Add toluene, ethanol, and water to the flask.

• Sparge the mixture with the inert gas for 15 minutes to ensure anaerobic conditions.

• Introduce the Pd(PPh₃)₄ catalyst to the reaction vessel.

• Raise the temperature of the reaction mixture to 80°C and maintain stirring for 10 hours.

• Follow the reaction's progress using thin-layer chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to ambient temperature.

• Work up the reaction by diluting with ethyl acetate and washing sequentially with water and brine.

• Dry the organic phase with anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the pure biaryl product.

Visualizing the Suzuki-Miyaura Coupling

To further aid in the understanding of the Suzuki-Miyaura coupling, the following diagrams illustrate the key mechanistic steps and a typical experimental workflow.

Caption: General mechanism of the Suzuki-Miyaura cross-coupling reaction.

Caption: Typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Conclusion

References

• 1. Typical Electron-Withdrawing Groups Are ortho, meta-Directors Rather than meta-Directors in Electrophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reactivity Face-Off: 3-Aminophenylboronic Acid vs. 3-Acetamidophenylboronic Acid in Suzuki-Miyaura Coupling

In the realm of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura coupling stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl compounds crucial for drug discovery and materials science. The reactivity of the boronic acid component is a critical determinant of reaction efficiency. This guide provides a detailed comparison of the reactivity of two closely related phenylboronic acid derivatives: 3-aminophenylboronic acid and 3-acetamidophenylboronic acid, supported by established mechanistic principles and representative experimental data.

Electronic Effects on Reactivity: A Tale of Two Substituents

The primary difference in reactivity between 3-aminophenylboronic acid and 3-acetamidophenylboronic acid in the Suzuki-Miyaura coupling stems from the electronic nature of the amino (-NH₂) and acetamido (-NHCOCH₃) substituents. These electronic effects directly influence the nucleophilicity of the carbon atom attached to the boron, which is a key factor in the rate-determining transmetalation step of the catalytic cycle.

3-Aminophenylboronic Acid: The amino group is a strong electron-donating group (EDG) through resonance. The lone pair of electrons on the nitrogen atom increases the electron density of the phenyl ring, making the ipso-carbon (the carbon atom bonded to the boron) more nucleophilic. This enhanced nucleophilicity generally leads to a faster rate of transmetalation, thereby increasing the overall reaction rate.

3-Acetamidophenylboronic Acid: The acetamido group presents a more nuanced electronic profile. While the nitrogen atom's lone pair can donate electron density to the ring via resonance, the adjacent acetyl group is strongly electron-withdrawing due to the carbonyl group's inductive and resonance effects. This withdrawal of electron density partially mitigates the electron-donating effect of the nitrogen. Consequently, the phenyl ring of 3-acetamidophenylboronic acid is less electron-rich compared to that of 3-aminophenylboronic acid. This reduced nucleophilicity of the ipso-carbon typically results in a slower rate of transmetalation and, therefore, a lower overall reaction rate compared to its amino-substituted counterpart under identical conditions.

Performance Comparison in Suzuki-Miyaura Coupling

Feature	3-Aminophenylboronic Acid	3-Acetamidophenylboronic Acid
Substituent	Amino (-NH₂)	Acetamido (-NHCOCH₃)
Electronic Effect	Strong Electron-Donating	Weakly Activating/Deactivating (net effect)
Nucleophilicity of Aryl Group	High	Moderate
Predicted Reactivity	Higher	Lower
Potential Side Reactions	The amino group can potentially coordinate with the palladium catalyst, which might lead to catalyst inhibition in some cases.	Less prone to catalyst inhibition via coordination compared to the free amine.

Experimental Protocols: A Representative Suzuki-Miyaura Coupling

The following is a generalized experimental protocol for a Suzuki-Miyaura cross-coupling reaction. It is crucial to note that optimal conditions (catalyst, ligand, base, solvent, temperature) can vary depending on the specific aryl halide coupling partner.

Materials:

• Aryl halide (1.0 mmol)

• 3-Aminophenylboronic acid or 3-Acetamidophenylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene/Water, Dioxane/Water, DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add the aryl halide, the respective phenylboronic acid, the palladium catalyst, and the base.

• The vessel is then sealed and purged with an inert gas (e.g., nitrogen or argon) for 10-15 minutes.

• The degassed solvent is added via syringe.

• The reaction mixture is heated to the desired temperature (typically between 80-110 °C) and stirred for the required time (monitored by TLC or GC-MS).

• Upon completion, the reaction is cooled to room temperature.

• The mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Visualizing the Process

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

Suzuki-Miyaura Catalytic Cycle and Boronic Acid Activation.

General Experimental Workflow for Suzuki-Miyaura Coupling.

A Comparative Guide to Boronic Acids for Saccharide Sensing

For Researchers, Scientists, and Drug Development Professionals

The selective recognition and sensing of saccharides are of paramount importance in various fields, from clinical diagnostics to biotechnology. Boronic acids have emerged as a versatile class of synthetic receptors for carbohydrates due to their ability to form reversible covalent bonds with the cis-diol moieties present in saccharides. This guide provides a comparative analysis of commonly employed boronic acids for saccharide sensing, supported by experimental data and detailed protocols to aid researchers in the selection and application of these valuable molecular tools.

Principle of Boronic Acid-Based Saccharide Sensing

The fundamental principle underlying saccharide recognition by boronic acids is the formation of cyclic boronate esters with 1,2- or 1,3-diols. This interaction is pH-dependent, with the boronic acid (a Lewis acid) existing in equilibrium between a neutral trigonal planar form and an anionic tetrahedral form. The anionic form generally exhibits a higher affinity for diols. The binding event can be transduced into a detectable signal through various mechanisms, most notably through changes in the fluorescence properties of a reporter molecule integrated into the sensor's structure.

Comparative Analysis of Boronic Acid Scaffolds

The affinity and selectivity of boronic acid-based sensors are critically influenced by their molecular structure. The two primary classes are monoboronic and diboronic acids, each with distinct characteristics.

Monoboronic Acids: These sensors contain a single boronic acid moiety. They generally exhibit a higher affinity for fructose over other monosaccharides.[1] This preference is attributed to the higher proportion of fructose existing in the furanose form, which presents a syn-periplanar diol that is ideal for binding with a single boronic acid.[1]

Diboronic Acids: To enhance affinity and selectivity, particularly for glucose, sensors incorporating two boronic acid groups have been developed. By strategically positioning the two boronic acid moieties, a binding pocket is created that can cooperatively bind to the multiple hydroxyl groups of a single saccharide molecule, such as glucose.[2][3] The linker connecting the two boronic acid units plays a crucial role in determining the sensor's selectivity.[4]

Signaling Mechanisms

The interaction between a boronic acid sensor and a saccharide is typically reported by a fluorophore integrated into the sensor's design. The binding event modulates the fluorescence output through several common mechanisms:

• Photoinduced Electron Transfer (PET): In many "turn-on" fluorescent sensors, a tertiary amine is positioned in proximity to the boronic acid. In the unbound state, the lone pair of electrons on the nitrogen quenches the fluorescence of the nearby fluorophore through PET. Upon saccharide binding, the Lewis acidity of the boron atom increases, leading to a stronger interaction with the amine. This interaction reduces the quenching effect and results in an increase in fluorescence intensity.[5][6]

• Intramolecular Charge Transfer (ICT): ICT-based sensors are donor-acceptor fluorophores where the boronic acid group acts as an electron-withdrawing or -donating group. Saccharide binding alters the electronic properties of the boronic acid, thereby modulating the ICT process and causing a shift in the emission wavelength and/or a change in fluorescence intensity.[6][7]

• Förster Resonance Energy Transfer (FRET): FRET-based sensors involve two fluorophores, a donor and an acceptor. Saccharide binding can induce a conformational change in the sensor, altering the distance or orientation between the donor and acceptor and thus modulating the FRET efficiency.[6]

Quantitative Data Comparison

The following tables summarize the binding affinities (association constants, Ka) of representative monoboronic and diboronic acid sensors for various saccharides. Higher Ka values indicate stronger binding.

Table 1: Binding Affinities of a Monoboronic Acid Sensor

Saccharide	Association Constant (Ka, M⁻¹)
D-Fructose	1000[4]
D-Galactose	158[4]
D-Glucose	63[4]

Sensor: Anthracene-based monoboronic acid with an o-aminomethyl substituent. Conditions: 33% (w/w) aqueous MeOH buffer, pH 7.77.[4]

Table 2: Binding Affinities of a Diboronic Acid Sensor

Saccharide	Association Constant (Ka, M⁻¹)
D-Glucose	3981[3]
D-Fructose	316[3]
D-Galactose	158[3]

Sensor: Anthracene-based diboronic acid. Conditions: 33.3% methanol/water, pH 7.77.[3]

Experimental Protocols

General Protocol for Fluorescence Titration to Determine Binding Constants

This protocol outlines the procedure for determining the association constant (Ka) between a fluorescent boronic acid sensor and a saccharide.

Materials:

• Fluorescent boronic acid sensor

• Saccharides (e.g., glucose, fructose, galactose)

• High-purity water

• Organic solvent for stock solution (e.g., DMSO, Methanol)

• Buffer solution (e.g., Phosphate-buffered saline (PBS), pH 7.4)

• Fluorescence spectrophotometer

• Quartz cuvettes

Procedure:

• Preparation of Stock Solutions: a. Prepare a stock solution of the boronic acid sensor (e.g., 1 mM) in a minimal amount of a suitable organic solvent. b. Prepare a stock solution of the saccharide (e.g., 100 mM) in the chosen buffer.[8]

• Preparation of Working Solutions: a. Dilute the sensor stock solution in the buffer to a final working concentration (e.g., 10 µM). Ensure the final concentration of the organic solvent is minimal (e.g., <1%) to avoid interfering with the binding. b. Prepare a series of saccharide solutions of varying concentrations by serially diluting the saccharide stock solution with the buffer.[8]

• Fluorescence Measurement: a. Turn on the fluorescence spectrophotometer and allow the lamp to stabilize. b. Set the appropriate excitation and emission wavelengths for the specific sensor. c. Add a fixed volume of the sensor working solution to a quartz cuvette and record the initial fluorescence spectrum (F₀). d. Add small aliquots of the saccharide solutions of increasing concentration to the cuvette. Mix thoroughly after each addition. e. Allow the solution to equilibrate for a few minutes after each addition before recording the fluorescence spectrum (F).[8]

• Data Analysis: a. Plot the change in fluorescence intensity (F - F₀) or the ratio (F/F₀) against the saccharide concentration. b. Determine the association constant (Ka) by fitting the titration data to a suitable binding model (e.g., 1:1 binding isotherm) using non-linear regression analysis.[8]

Synthesis of an o-Aminomethylphenylboronic Acid-Based Fluorescent Sensor

This protocol provides a general procedure for the synthesis of a common class of fluorescent boronic acid sensors.

Materials:

• Aryl halide functionalized with a fluorophore (e.g., brominated anthracene)

• Bis(pinacolato)diboron

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., potassium acetate)

• Solvent (e.g., dioxane)

• (o-Aminomethyl)phenylboronic acid pinacol ester

• Solvents for reaction and purification (e.g., DMF, ethyl acetate)

• Hydrochloric acid (1 M)

• Acetone

Procedure:

• Synthesis of the Boronate Ester: a. In a reaction vessel, combine the aryl halide, bis(pinacolato)diboron, palladium catalyst, and base in a suitable solvent. b. Degas the solution by bubbling with an inert gas (e.g., argon) for 15-20 minutes. c. Heat the mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction by thin-layer chromatography (TLC). d. After completion, cool the reaction, dilute with an organic solvent, and wash with water and brine. e. Dry the organic layer, concentrate under reduced pressure, and purify the resulting boronate ester by column chromatography.[8]

• Coupling with (o-Aminomethyl)phenylboronic acid: This step will vary depending on the specific linker chemistry. A common approach involves converting the fluorophore into a reactive intermediate that can be coupled with the amine group of (o-aminomethyl)phenylboronic acid pinacol ester.

• Deprotection to the Boronic Acid: a. Dissolve the purified final boronate ester in a mixture of acetone and 1 M HCl. b. Stir the solution at room temperature for 2-4 hours. c. Remove the acetone under reduced pressure. d. Extract the aqueous solution with an organic solvent. e. Wash the combined organic layers, dry, and concentrate to yield the final boronic acid-functionalized fluorescent sensor.[8]

Visualizations

Caption: Photoinduced Electron Transfer (PET) signaling pathway.

Caption: Experimental workflow for fluorescence titration.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Probing the General Time Scale Question of Boronic Acid Binding with Sugars in Aqueous Solution at Physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Design and Synthesis of Novel Di-Boronic Acid-Based Chemical Glucose Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Molecular Boronic Acid-Based Saccharide Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Charge transfer fluorescent probes using boronic acids for monosaccharide signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Validating the Synthesis of 3-Acetamidophenylboronic Acid: A Comparative Guide to NMR Analysis

For researchers, scientists, and drug development professionals, the reliable synthesis and characterization of key building blocks are paramount. 3-Acetamidophenylboronic acid is a versatile reagent frequently employed in cross-coupling reactions, such as the Suzuki-Miyaura coupling, to forge carbon-carbon bonds in the synthesis of complex molecules and potential pharmaceutical agents. Its purity and structural integrity are critical for the success of subsequent synthetic steps. This guide provides a comparative analysis of common synthetic routes to 3-acetamidophenylboronic acid and details the use of Nuclear Magnetic Resonance (NMR) spectroscopy for its definitive validation.

This guide will focus on the widely used method of acetylating 3-aminophenylboronic acid and compare it with the alternative Miyaura borylation of 3-bromoacetanilide. Detailed experimental protocols are provided, alongside a comprehensive guide to validating the final product using ¹H and ¹³C NMR spectroscopy.

Comparison of Synthetic Methodologies

Two prevalent methods for the synthesis of 3-acetamidophenylboronic acid are the acetylation of a commercially available precursor and the palladium-catalyzed borylation of an acetylated aryl halide. Each approach has distinct advantages and disadvantages in terms of starting material availability, reaction conditions, and potential impurities.

Feature	Method 1: Acetylation	Method 2: Miyaura Borylation
Starting Materials	3-Aminophenylboronic acid, Acetic Anhydride	3-Bromoacetanilide, Bis(pinacolato)diboron (B₂pin₂)
Key Reagents	Base (e.g., Sodium Acetate)	Palladium Catalyst (e.g., PdCl₂(dppf)), Base (e.g., KOAc)
Typical Yield	High (>90%)	Good to High (70-95%)
Purity Profile	Potential for unreacted starting material or diacylation by-products.	May contain residual palladium catalyst and debrominated starting material.
Advantages	Simple, high-yielding, and uses readily available, less expensive reagents.	Tolerant of a wide range of functional groups.
Disadvantages	The starting material, 3-aminophenylboronic acid, can be prone to oxidation.	Requires a more expensive palladium catalyst and diboron reagent. The pinacol ester initially formed requires subsequent hydrolysis.

Experimental Protocols

Method 1: Synthesis of 3-Acetamidophenylboronic Acid via Acetylation

This protocol details the straightforward acetylation of 3-aminophenylboronic acid using acetic anhydride.

Materials:

• 3-Aminophenylboronic acid

• Acetic anhydride

• Sodium acetate

• Deionized water

• Acetone

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

Procedure:

• In a round-bottom flask, dissolve 3-aminophenylboronic acid (1.0 eq) and sodium acetate (1.5 eq) in a mixture of acetone and water.

• Cool the stirred solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, acidify the reaction mixture with 1 M HCl to a pH of approximately 4-5.

• Extract the product with ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Recrystallize the crude solid from a suitable solvent system (e.g., water/ethanol) to obtain pure 3-acetamidophenylboronic acid.

Method 2: Synthesis of 3-Acetamidophenylboronic Acid via Miyaura Borylation

This protocol describes the palladium-catalyzed borylation of 3-bromoacetanilide, which yields the pinacol ester of the desired product, followed by deprotection.

Materials:

• 3-Bromoacetanilide

• Bis(pinacolato)diboron (B₂pin₂)

• Potassium acetate (KOAc)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf))

• 1,4-Dioxane (anhydrous)

• Sodium periodate (NaIO₄)

• Ammonium acetate (NH₄OAc)

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate

• Brine

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., Argon), add 3-bromoacetanilide (1.0 eq), bis(pinacolato)diboron (1.1 eq), potassium acetate (3.0 eq), and PdCl₂(dppf) (0.03 eq).

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture at 80-90 °C for 12-24 hours, monitoring by TLC or GC-MS for the disappearance of the starting material.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure. The crude product is the pinacol ester.

• For deprotection, dissolve the crude ester in a 1:1 mixture of THF and water.

• Add sodium periodate (4.0 eq) and ammonium acetate (0.2 eq).

• Stir the mixture vigorously at room temperature for 4-6 hours.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield 3-acetamidophenylboronic acid.

NMR Validation of 3-Acetamidophenylboronic Acid

NMR spectroscopy is the most powerful tool for confirming the successful synthesis of 3-acetamidophenylboronic acid and assessing its purity. By comparing the spectra of the starting materials and the final product, a clear validation can be made. All spectra should be recorded in a suitable deuterated solvent, such as DMSO-d₆.

Workflow for Synthesis and NMR Validation

Caption: Workflow for the synthesis and NMR validation of 3-acetamidophenylboronic acid.

¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
3-Aminophenylboronic acid	7.80 (br s)	s	2H	B(OH )₂
7.10 - 6.95	m	2H	Ar-H
6.88	m	1H	Ar-H
6.60	m	1H	Ar-H
5.10 (br s)	s	2H	NH ₂
3-Acetamidophenylboronic acid	9.95	s	1H	NH
8.10 (br s)	s	2H	B(OH )₂
7.90	s	1H	Ar-H (H2)
7.55	d	1H	Ar-H (H6)
7.45	d	1H	Ar-H (H4)
7.25	t	1H	Ar-H (H5)
2.05	s	3H	CH ₃

Validation Notes for ¹H NMR:

• Disappearance of Starting Material Peaks: The broad singlet corresponding to the amino protons (-NH₂) of 3-aminophenylboronic acid at ~5.10 ppm should be absent in the product spectrum.

• Appearance of Product Peaks: Look for the appearance of a singlet at ~9.95 ppm, corresponding to the amide proton (-NH), and a singlet at ~2.05 ppm for the methyl protons (-CH₃) of the acetyl group.

• Aromatic Region Shifts: The aromatic proton signals will shift downfield upon acetylation of the amino group due to its reduced electron-donating character.

¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Compound	Chemical Shift (δ, ppm)	Assignment
3-Aminophenylboronic acid	148.9	C -NH₂
135.0 (br)	C -B
128.5	Ar-C H
118.0	Ar-C H
116.5	Ar-C H
114.8	Ar-C H
3-Acetamidophenylboronic acid	168.5	C =O
139.8	C -NH
135.0 (br)	C -B
127.8	Ar-C H
125.0	Ar-C H
120.8	Ar-C H
117.9	Ar-C H
24.0	C H₃

Validation Notes for ¹³C NMR:

• Key Product Signals: The most indicative signals for the product are the carbonyl carbon at ~168.5 ppm and the methyl carbon at ~24.0 ppm.

• Aromatic Carbon Shifts: The carbon attached to the nitrogen (C -NH) shifts downfield from ~148.9 ppm in the starting material to ~139.8 ppm in the product. The broad signal for the carbon attached to boron (C -B) may be difficult to observe but should be present around 135 ppm.

Comparison with Commercial Alternatives

Commercially available 3-acetamidophenylboronic acid serves as a benchmark for in-house synthesized material. The primary considerations are purity and cost-effectiveness.

Parameter	In-house Synthesis (Acetylation)	Commercial Product
Purity (Typical)	>95% after recrystallization	≥95%[1][2]
Analytical Data	Requires in-house NMR and other analyses for validation.	Certificate of Analysis with purity data usually provided.
Cost	Generally lower, dependent on reagent and solvent costs.	Higher initial outlay.
Availability	On-demand synthesis.	Readily available from various suppliers.

References

• 1. 3-Acetamidophenylboronic acid = 95 78887-39-5 [sigmaaldrich.com]
• 2. 3-乙酰氨基苯基硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]

Characterization of 3-Acetamidophenylboronic Acid Derivatives by Mass Spectrometry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The analysis of 3-acetamidophenylboronic acid and its derivatives is crucial in various stages of drug discovery and development, owing to their utility as synthetic intermediates and their potential role in targeted therapies. Mass spectrometry (MS) offers a powerful suite of tools for the characterization of these compounds, providing information on molecular weight, structure, and purity. However, the inherent properties of boronic acids, such as their propensity for dehydration to form boroxines and their varying ionization efficiencies, present unique analytical challenges. This guide provides a comparative overview of three common mass spectrometry techniques—Electrospray Ionization (ESI-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Matrix-Assisted Laser Desorption/Ionization (MALDI-MS)—for the characterization of 3-acetamidophenylboronic acid derivatives, supported by experimental protocols and data.

Comparison of Ionization Techniques

The choice of ionization technique is critical for the successful mass spectrometric analysis of 3-acetamidophenylboronic acid derivatives. Each method offers distinct advantages and disadvantages in terms of sample preparation, ionization efficiency, and the nature of the resulting mass spectral data.

Ionization Technique	Derivatization	Typical Observations	Advantages	Disadvantages
ESI-MS	Optional	Formation of [M+H]⁺, [M+Na]⁺, or [M-H]⁻ ions. Adducts with solvents and formation of boroxines can be observed.	Soft ionization technique suitable for LC-MS, good for polar compounds, and allows for direct analysis of reaction mixtures.	Susceptible to ion suppression, and the formation of adducts and boroxines can complicate spectral interpretation.
GC-MS	Mandatory (Silylation)	Provides detailed fragmentation patterns upon Electron Ionization (EI).	Excellent chromatographic separation, highly reproducible fragmentation for structural elucidation, and established libraries for spectral matching.	Requires derivatization to increase volatility, which adds a step to sample preparation and may introduce artifacts.
MALDI-MS	Optional (Co-crystallization with specific matrices)	Often forms adducts with the matrix (e.g., DHB). Produces predominantly singly charged molecular ions.	High sensitivity, tolerance to some salts and buffers, and suitable for high-throughput screening.	Requires a suitable matrix, and derivatization or specific matrix selection is often necessary to obtain clear spectra.

Experimental Protocols and Data

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is a soft ionization technique that is well-suited for the analysis of polar molecules like 3-acetamidophenylboronic acid from liquid solutions. It is readily coupled with liquid chromatography (LC) for the separation of complex mixtures.

Experimental Protocol:

• Sample Preparation: Dissolve the 3-acetamidophenylboronic acid derivative in a mixture of acetonitrile and water (50:50 v/v) to a concentration of 1-10 µg/mL. For positive ion mode, add 0.1% formic acid to the solvent. For negative ion mode, add 0.1% ammonium hydroxide.

• Instrumentation: Introduce the sample solution into the ESI source via direct infusion or through an LC system.

• MS Parameters (Example):

  • Ionization Mode: Positive or Negative

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow: 600 L/hr

  • Mass Range: m/z 50-500

Expected Mass Spectral Data (Hypothetical):

In positive ion mode ESI-MS, 3-acetamidophenylboronic acid (MW: 178.98 g/mol ) is expected to be observed as the protonated molecule [M+H]⁺ at m/z 179.99. Adducts with sodium [M+Na]⁺ at m/z 201.97 may also be present. In negative ion mode, the deprotonated molecule [M-H]⁻ at m/z 177.97 is expected. Collision-induced dissociation (CID) of the protonated molecule would likely lead to fragmentation of the acetamido group and the boronic acid moiety.

Logical Workflow for ESI-MS Analysis

Caption: Workflow for ESI-MS analysis of 3-acetamidophenylboronic acid derivatives.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS requires volatile analytes. Therefore, polar compounds like 3-acetamidophenylboronic acid must be derivatized, typically by silylation, to increase their volatility. Electron ionization (EI) then produces characteristic fragmentation patterns useful for structural elucidation.

Experimental Protocol (with Silylation):

• Derivatization:

  • Dissolve approximately 1 mg of the boronic acid in 100 µL of dry pyridine.

  • Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Heat the mixture at 70°C for 30 minutes.

• Instrumentation:

  • Injector Temperature: 250°C

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-600

Expected Mass Spectral Data (Hypothetical for di-TMS derivative):

The di-trimethylsilyl (di-TMS) derivative of 3-acetamidophenylboronic acid would have a molecular weight of 323.18 g/mol . The mass spectrum would likely show a molecular ion peak (M⁺) at m/z 323. A prominent fragment would be the loss of a methyl group ([M-15]⁺) at m/z 308. Other characteristic fragments would arise from cleavage of the C-B bond and fragmentation of the acetamido and silyl groups.

Signaling Pathway of Derivatization and Fragmentation in GC-MS

Caption: Derivatization and fragmentation pathway in GC-MS analysis.

Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS)

MALDI-MS is a soft ionization technique that is particularly useful for the analysis of a wide range of molecules, including those that are non-volatile or thermally labile. For boronic acids, the choice of matrix is crucial. 2,5-Dihydroxybenzoic acid (DHB) can act as both a matrix and a derivatizing agent, forming a boronic ester in situ.

Experimental Protocol (with DHB Matrix):

• Sample Preparation:

  • Prepare a saturated solution of DHB in a 1:1 (v/v) mixture of acetonitrile and water.

  • Spot 1 µL of the DHB solution onto the MALDI target plate and let it dry.

  • Spot 1 µL of the 3-acetamidophenylboronic acid derivative solution (in a suitable solvent like acetonitrile/water) on top of the dried DHB spot.

  • Allow the mixture to co-crystallize.

• Instrumentation:

  • Laser: Nitrogen laser (337 nm)

  • Mode: Positive ion reflector mode

  • Acceleration Voltage: 20 kV

  • Mass Range: m/z 100-1000

Expected Mass Spectral Data (Hypothetical for DHB adduct):

In MALDI-MS with a DHB matrix, 3-acetamidophenylboronic acid may be observed as its protonated molecule [M+H]⁺ at m/z 179.99. More likely, it will form a covalent adduct with the DHB matrix (MW: 154.12 g/mol ) through esterification with the boronic acid, resulting in a [M+DHB-2H₂O+H]⁺ ion.

Experimental Workflow for MALDI-MS Analysis

Caption: Workflow for MALDI-MS analysis of 3-acetamidophenylboronic acid.

Conclusion

The characterization of 3-acetamidophenylboronic acid derivatives by mass spectrometry requires careful consideration of the analytical technique and sample preparation. ESI-MS is advantageous for its direct coupling to LC and its soft ionization nature, though spectral complexity can be a challenge. GC-MS provides detailed structural information through reproducible fragmentation but necessitates a derivatization step. MALDI-MS offers high sensitivity and is well-suited for high-throughput applications, with the choice of matrix being a critical parameter. The selection of the most appropriate method will depend on the specific analytical goals, such as quantitative analysis, structural elucidation, or rapid screening, as well as the complexity of the sample matrix. By understanding the principles and experimental considerations of each technique, researchers can effectively characterize these important pharmaceutical building blocks.

A Comparative Guide to 3-Acetamidophenylboronic Acid and its Coupling Alternatives in Suzuki-Miyaura Reactions

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance. At the heart of this transformation lies the organoboron reagent. This guide provides an objective comparison of 3-Acetamidophenylboronic acid against its contemporary alternatives, potassium organotrifluoroborates and N-methyliminodiacetic acid (MIDA) boronates, in the context of Suzuki-Miyaura coupling. This comparison is supported by experimental data and detailed protocols to inform reagent selection for the synthesis of complex biaryl compounds, which are pivotal scaffolds in pharmaceutical development.

Performance Comparison of Coupling Reagents

While 3-Acetamidophenylboronic acid is a widely used and effective reagent, its stability can be a concern, potentially leading to side reactions such as protodeboronation under coupling conditions. To address this, more stable alternatives have been developed. Potassium trifluoroborates and MIDA boronates offer enhanced stability and handling properties, making them attractive options for complex, multi-step syntheses.

The table below summarizes the key performance characteristics of 3-Acetamidophenylboronic acid and its common alternatives.

Reagent	Structure	Key Advantages	Key Disadvantages	Typical Yields
3-Acetamidophenylboronic acid	CH₃CONHC₆H₄B(OH)₂	Cost-effective, commercially available, generally high-yielding in straightforward couplings.	Prone to protodeboronation and decomposition, potentially lower yields with challenging substrates.	Good to excellent (often >80-90%) under optimized conditions.[1]
Potassium 3-Acetamidophenyl-trifluoroborate	[CH₃CONHC₆H₄BF₃]K	Air- and moisture-stable crystalline solid, enhanced stability over the corresponding boronic acid.[2]	Requires specific conditions (e.g., aqueous base) for activation; additional synthetic step required.	Generally high-yielding, comparable to boronic acids.[2]
3-Acetamidophenyl MIDA boronate	CH₃CONHC₆H₄B(MIDA)	Exceptionally stable to purification (e.g., silica gel chromatography) and anhydrous reaction conditions; enables slow-release of the boronic acid for controlled coupling.[2]	Requires an additional synthetic step for preparation and specific conditions for in-situ deprotection/hydrolysis.	High-yielding, particularly useful in iterative cross-coupling sequences.[2]

Experimental Protocols

Detailed methodologies for a representative Suzuki-Miyaura coupling reaction using 3-Acetamidophenylboronic acid and the synthesis of a more stable alternative are provided below. These protocols are general guidelines and may require optimization for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of 3-Acetamidophenylboronic Acid with an Aryl Bromide

This protocol outlines a typical procedure for the palladium-catalyzed cross-coupling of 3-Acetamidophenylboronic acid with an aryl bromide.

Materials and Reagents:

• Aryl bromide (1.0 mmol)

• 3-Acetamidophenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃) (0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol), 3-Acetamidophenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), PPh₃ (0.04 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add 1,4-dioxane (4 mL) and water (1 mL) to the flask.

• Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Protocol 2: Synthesis of Potassium 3-Acetamidophenyltrifluoroborate

This protocol describes the conversion of 3-Acetamidophenylboronic acid to its more stable trifluoroborate salt.[2]

Materials and Reagents:

• 3-Acetamidophenylboronic acid (1.0 g, 5.59 mmol)

• Potassium hydrogen fluoride (KHF₂) (1.31 g, 16.77 mmol)

• Methanol (10 mL)

• Water (2 mL)

Procedure:

• Dissolve 3-Acetamidophenylboronic acid (1.0 g) in methanol (10 mL) in a flask.

• In a separate beaker, prepare an aqueous solution of potassium hydrogen fluoride (1.31 g) in water (2 mL).

• Add the aqueous KHF₂ solution dropwise to the methanolic solution of the boronic acid while stirring at room temperature.

• A white precipitate will form. Continue stirring the mixture for 1 hour at room temperature.

• Isolate the solid product by vacuum filtration.

• Wash the collected solid with a small amount of cold methanol.

• Dry the product under vacuum to yield potassium 3-acetamidophenyltrifluoroborate as a stable, crystalline solid.

Visualizing the Chemistry and Biology

Diagrams of the Suzuki-Miyaura reaction mechanism and a key signaling pathway where its products find application are provided below to illustrate the logical and experimental workflows.

Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving a palladium catalyst. The key steps are oxidative addition of the aryl halide to the Pd(0) complex, transmetalation with the boronate species, and reductive elimination to form the new C-C bond and regenerate the catalyst.[3]

References

• 1. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Purity Analysis of Synthesized 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

The purity of 3-Acetamidophenylboronic acid, a critical building block in organic synthesis and pharmaceutical development, is paramount to ensure the desired reaction outcomes, product quality, and safety of downstream applications. This guide provides an objective comparison of common analytical techniques for purity assessment, supported by experimental data and detailed protocols, to aid researchers in selecting the most appropriate methods for their needs.

Comparison of Purity Analysis Methods

The purity of synthesized 3-Acetamidophenylboronic acid can be reliably determined using a combination of chromatographic and spectroscopic techniques, as well as classical titration methods. Each method offers distinct advantages in terms of sensitivity, specificity, and the type of information it provides.

Analytical Method	Principle	Information Provided	Typical Purity (%)	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte and impurities between a stationary and mobile phase.	Quantitative purity (area %), detection and quantification of impurities.	>98%[1]	High sensitivity, high resolution for separating closely related impurities, well-established and robust.	Requires method development and validation, potential for on-column degradation of boronic acids.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Structural confirmation, identification and quantification of impurities with distinct NMR signals.	>98%[1]	Provides structural information, can quantify impurities without a reference standard (qNMR), non-destructive.	Lower sensitivity compared to HPLC for trace impurities, complex spectra can be difficult to interpret.
Potentiometric Titration	Measurement of the potential difference between two electrodes as a function of added titrant volume.	Assay of the boronic acid functional group.	≥95%	Simple, inexpensive, provides an absolute measure of the active functional group.	Non-specific (titrates all acidic protons), less sensitive to non-acidic impurities.

Potential Impurities in Synthesized 3-Acetamidophenylboronic Acid

The synthesis of 3-Acetamidophenylboronic acid, commonly prepared from 3-bromoaniline, can lead to the formation of several process-related impurities. Understanding these potential byproducts is crucial for developing effective purification and analytical strategies.

• Boronic Anhydrides (Boroxins): Boronic acids have a propensity to undergo dehydration to form cyclic trimers known as boroxins. This is a reversible process and the equilibrium between the boronic acid and its boroxin is dependent on the presence of water.

• Starting Materials and Reagents: Residual starting materials such as 3-bromoaniline and reagents used in the synthesis can be present in the final product.

• Byproducts of Synthesis: The formation of borinic acids (R₂BOH) can occur as a byproduct during the synthesis of boronic acids.

• Solvent Residues: Residual solvents used during the synthesis and purification process can be present.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below to ensure reproducibility and accurate results.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a powerful technique for assessing the purity of 3-Acetamidophenylboronic acid and separating it from potential impurities.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 32:68 v/v) with 0.1% TFA. The exact ratio may need to be optimized for the specific column and system.

• Standard and Sample Preparation:

  • Prepare a stock solution of 3-Acetamidophenylboronic acid reference standard in the mobile phase (e.g., 1 mg/mL).

  • Accurately weigh and dissolve the synthesized sample in the mobile phase to a similar concentration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: Ambient (e.g., 25 °C)

  • UV Detection: 275 nm

• Analysis: Inject the blank (mobile phase), standard, and sample solutions into the HPLC system and record the chromatograms.

• Calculation: Calculate the purity of the sample by comparing the peak area of the main component to the total area of all peaks (area percent method).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used for structural confirmation and the identification of impurities. Quantitative NMR (qNMR) can be used for accurate purity determination.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated solvent (e.g., DMSO-d₆)

• Internal standard for qNMR (e.g., maleic acid)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 3-Acetamidophenylboronic acid sample into a clean, dry vial.

  • For qNMR, accurately weigh a known amount of a suitable internal standard into the same vial.

  • Add approximately 0.7 mL of the deuterated solvent and dissolve the sample completely.

  • Transfer the solution to an NMR tube.

• Data Acquisition:

  • Acquire ¹H and ¹³C NMR spectra according to standard instrument parameters.

  • For qNMR, ensure a sufficient relaxation delay (D1) is used (e.g., 5 times the longest T₁ of the signals of interest) to allow for complete relaxation of the nuclei.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the signals in the ¹H NMR spectrum.

  • For qNMR, calculate the purity by comparing the integral of a characteristic signal of the analyte to the integral of the internal standard, taking into account the number of protons and the molecular weights.

Potentiometric Titration

This method provides an assay of the boronic acid functionality.

Instrumentation:

• Potentiometric titrator with a pH electrode

• Burette

• Stirrer

Reagents:

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Mannitol

• Deionized water

Procedure:

• Sample Preparation:

  • Accurately weigh a suitable amount of the 3-Acetamidophenylboronic acid sample into a beaker.

  • Dissolve the sample in deionized water.

  • Add a sufficient amount of mannitol to form the mannitol-boronate ester complex, which is a stronger acid.

• Titration:

  • Immerse the pH electrode in the sample solution and start stirring.

  • Titrate the solution with the standardized NaOH solution, recording the pH and the volume of titrant added.

  • Continue the titration past the equivalence point.

• Analysis:

  • Plot the pH versus the volume of NaOH added.

  • Determine the equivalence point from the titration curve (the point of maximum inflection).

  • Calculate the purity of the 3-Acetamidophenylboronic acid based on the volume of NaOH consumed, its concentration, and the weight of the sample.

Experimental Workflow and Data Relationships

The following diagrams illustrate the logical flow of the purity analysis process and the relationship between the different analytical techniques.

Caption: Workflow for the purity analysis of synthesized 3-Acetamidophenylboronic acid.

Caption: Interrelation of data from different analytical techniques for purity assessment.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to Palladium Catalysts for Suzuki-Miyaura Coupling of 3-Acetamidophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. For scientists engaged in drug discovery and development, the synthesis of complex biaryl scaffolds is a frequent necessity. 3-Acetamidophenylboronic acid is a valuable building block in this context, as the acetamido group can serve as a key pharmacophoric element or a precursor for further functionalization. The success of coupling reactions involving this substrate is highly dependent on the choice of the palladium catalyst. This guide provides an objective comparison of the performance of three widely used classes of palladium catalysts for the Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid with a representative aryl bromide, 4-bromoanisole. The data presented is a representative compilation from various sources to illustrate typical performance under comparable conditions.

Performance Comparison of Palladium Catalysts

The selection of an appropriate palladium catalyst system is critical for achieving high yields, short reaction times, and low catalyst loadings. Below is a summary of the typical performance of three classes of palladium catalysts in the Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid with 4-bromoanisole.

Catalyst System	Ligand Type	Catalyst Loading (mol%)	Solvent	Base	Temp. (°C)	Time (h)	Typical Yield (%)
Pd(PPh₃)₄	Monodentate Phosphine	2 - 5	Toluene/Water	K₂CO₃	90 - 110	12 - 24	70 - 85
Pd(dppf)Cl₂	Bidentate Ferrocenylphosphine	1 - 3	Dioxane/Water	K₃PO₄	80 - 100	4 - 12	85 - 95
XPhos Pd G2	Buchwald-Type Biarylphosphine	0.5 - 2	t-BuOH/Water	K₃PO₄	80 - 100	1 - 6	> 95

Key Observations:

• Pd(PPh₃)₄ , a traditional and widely used catalyst, can be effective but often requires higher catalyst loadings and longer reaction times for complete conversion.[1] Its sensitivity to air and moisture can also be a drawback.

• Pd(dppf)Cl₂ generally offers improved performance over Pd(PPh₃)₄, with faster reaction times and higher yields, particularly for substrates with coordinating functional groups.[2]

• Buchwald-type catalysts , such as XPhos Pd G2 , represent the state-of-the-art for many Suzuki-Miyaura couplings. These catalysts are highly active, allowing for very low catalyst loadings and significantly shorter reaction times, even with challenging substrates.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and successful implementation of these reactions. Below are representative experimental protocols for the Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid with 4-bromoanisole using the compared palladium catalysts.

Protocol 1: General Procedure using Pd(PPh₃)₄

Materials:

• 3-Acetamidophenylboronic acid (1.2 mmol)

• 4-Bromoanisole (1.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3-acetamidophenylboronic acid, 4-bromoanisole, Pd(PPh₃)₄, and potassium carbonate.

• Add the degassed solvents, toluene and water.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.[1][5]

Protocol 2: General Procedure using Pd(dppf)Cl₂

Materials:

• 3-Acetamidophenylboronic acid (1.2 mmol)

• 4-Bromoanisole (1.0 mmol)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (0.02 mmol, 2 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• In a glovebox or under a stream of inert gas, add 3-acetamidophenylboronic acid, 4-bromoanisole, Pd(dppf)Cl₂, and potassium phosphate to a Schlenk flask containing a magnetic stir bar.

• Seal the flask, remove from the glovebox (if applicable), and attach to a Schlenk line.

• Add degassed 1,4-dioxane and degassed water via syringe.

• Heat the reaction mixture to 90 °C and stir for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool to room temperature.

• Dilute the mixture with diethyl ether (20 mL) and filter through a pad of Celite®.

• Wash the filtrate with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the pure product.[2]

Protocol 3: General Procedure using XPhos Pd G2

Materials:

• 3-Acetamidophenylboronic acid (1.2 mmol)

• 4-Bromoanisole (1.0 mmol)

• XPhos Pd G2 (0.01 mmol, 1 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol)

• tert-Butanol (t-BuOH) (5 mL)

• Water (1 mL)

Procedure:

• To a vial equipped with a magnetic stir bar, add 3-acetamidophenylboronic acid, 4-bromoanisole, XPhos Pd G2 catalyst, and potassium phosphate.

• Purge the vial with an inert gas.

• Add tert-butanol and water.

• Seal the vial and heat the reaction mixture to 80 °C with vigorous stirring for 1-6 hours.

• Monitor the reaction by GC-MS for the disappearance of the starting material.

• After completion, cool the reaction to room temperature.

• Dilute with water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash chromatography.[3][4]

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Reaction

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction proceeds through a catalytic cycle involving a palladium(0) species. The key steps are oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

General Experimental Workflow

The following diagram outlines a typical experimental workflow for the Suzuki-Miyaura coupling of 3-acetamidophenylboronic acid.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

The Crucial Role of the Base in Suzuki Coupling of 3-Acetamidophenylboronic Acid: A Comparative Guide

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex organic molecules, particularly in the construction of biaryl scaffolds common in pharmaceutical compounds. The choice of base is a critical parameter that significantly influences reaction yield, rate, and selectivity. This guide provides an objective comparison of the efficacy of different bases in the Suzuki coupling of 3-acetamidophenylboronic acid, supported by representative experimental data and detailed protocols.

The Suzuki-Miyaura reaction facilitates the formation of a carbon-carbon bond between an organoboron compound, such as 3-acetamidophenylboronic acid, and an organic halide, catalyzed by a palladium complex. The reaction proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. The base plays a pivotal role, primarily in the transmetalation step, by activating the boronic acid to form a more nucleophilic boronate species, which then reacts with the palladium(II) halide complex.[1][2] The selection of an appropriate base is therefore crucial for a successful and high-yielding coupling reaction.

Comparative Performance of Different Bases

The efficacy of various bases in the Suzuki coupling of 3-acetamidophenylboronic acid with an aryl bromide (e.g., 4-bromoanisole) is summarized in the table below. The data represents typical yields obtained under standardized conditions to allow for a direct comparison. Inorganic bases are most commonly employed, with their effectiveness influenced by factors such as basicity, solubility, and the nature of the cation.[3]

Base	Formula	Type	Representative Yield (%)	Remarks
Sodium Carbonate	Na₂CO₃	Inorganic	95	A widely used and effective base, often providing high yields.[4]
Potassium Carbonate	K₂CO₃	Inorganic	92	Another common and effective base, comparable to sodium carbonate.[5]
Cesium Carbonate	Cs₂CO₃	Inorganic	88	A stronger and more soluble base, sometimes used for challenging couplings.[6]
Potassium Phosphate	K₃PO₄	Inorganic	90	A non-nucleophilic base, often effective and compatible with a wide range of functional groups.[7][8]
Triethylamine	Et₃N (TEA)	Organic	65	An organic base, generally less effective than inorganic bases in aqueous solvent mixtures.[3]
Diisopropylethylamine	DIPEA	Organic	60	A sterically hindered organic base, sometimes used for substrates with base-sensitive functional groups.

Yields are representative and can vary depending on the specific aryl halide, catalyst, ligand, solvent, and reaction temperature.

Mechanistic Role of the Base

The base is essential for the transmetalation step in the Suzuki coupling catalytic cycle. It is generally accepted that the base activates the boronic acid in one of two primary pathways:

• Boronate Pathway: The base deprotonates the boronic acid to form a more nucleophilic "ate" complex (boronate). This boronate then undergoes transmetalation with the palladium(II) complex.

• Hydroxide Pathway: The base reacts with the palladium(II) halide complex to form a palladium(II) hydroxide complex. This complex then reacts with the neutral boronic acid.

The operative pathway can depend on the specific base, solvent, and reactants used. Weaker bases like carbonates and phosphates are commonly used and are effective in promoting the reaction.[1]

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. Below are representative protocols for the Suzuki-Mura coupling of 3-acetamidophenylboronic acid with an aryl bromide using different bases.

General Procedure using an Inorganic Base (e.g., Na₂CO₃):

• Materials:

  • 3-Acetamidophenylboronic acid (1.2 mmol)

  • Aryl bromide (1.0 mmol)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

  • Triphenylphosphine (PPh₃) (0.08 mmol, 8 mol%)

  • Sodium carbonate (Na₂CO₃) (2.0 mmol)

  • 1,4-Dioxane (5 mL)

  • Water (1 mL)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-acetamidophenylboronic acid, the aryl bromide, sodium carbonate, palladium(II) acetate, and triphenylphosphine.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add 1,4-dioxane and water to the flask.

  • Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.[9]

Procedure using an Organic Base (e.g., Triethylamine):

• Materials:

  • 3-Acetamidophenylboronic acid (1.2 mmol)

  • Aryl bromide (1.0 mmol)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

  • Triphenylphosphine (PPh₃) (0.08 mmol, 8 mol%)

  • Triethylamine (Et₃N) (3.0 mmol)

  • N,N-Dimethylformamide (DMF) (5 mL)

• Procedure:

  • Follow steps 1 and 2 from the general procedure above, substituting sodium carbonate with triethylamine.

  • Add N,N-dimethylformamide as the solvent.

  • Heat the reaction mixture to 100-120 °C and stir for 12-24 hours, monitoring the reaction progress.

  • Follow steps 5-8 from the general procedure for workup and purification.

Visualizing the Process

To better understand the experimental workflow and the central role of the Suzuki coupling reaction, the following diagrams are provided.

Caption: Experimental workflow for a typical Suzuki coupling reaction.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

References

• 1. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Suzuki-Miyaura Cross-Coupling of Benzylic Phosphates with Arylboronic Acids [organic-chemistry.org]
• 9. www1.udel.edu [www1.udel.edu]

Performance of 3-Acetamidophenylboronic Acid in Different Solvent Systems: A Comparative Guide

For researchers and professionals in drug development and synthetic chemistry, the choice of solvent can be critical to the success of a reaction. This guide provides a comparative analysis of the performance of 3-acetamidophenylboronic acid in various solvent systems, offering insights into its solubility, stability, and utility in common cross-coupling reactions. We also present a comparison with alternative reagents to aid in selecting the most suitable compound for your specific application.

Solubility Profile

Direct quantitative solubility data for 3-acetamidophenylboronic acid is not extensively documented in publicly available literature. However, based on information from chemical suppliers and general principles of boronic acid solubility, a qualitative assessment can be made. One supplier notes that 3-acetamidophenylboronic acid is soluble in methanol.[1][2] Generally, boronic acids exhibit better solubility in polar organic solvents.

For analogous compounds like phenylboronic acid, a clear trend is observed: high solubility in ethers and ketones, moderate solubility in chloroform, and very low solubility in hydrocarbons.[3] The introduction of polar substituents, such as the acetamido group, is expected to influence this profile.

Table 1: Qualitative Solubility of 3-Acetamidophenylboronic Acid and General Trends for Phenylboronic Acids

Solvent Class	Specific Solvent(s)	Expected Solubility of 3-Acetamidophenylboronic Acid	General Phenylboronic Acid Solubility
Polar Protic	Methanol, Ethanol	Soluble	Soluble
Polar Aprotic	DMF, Dioxane, THF, Acetone	Likely Soluble	High
Halogenated	Chloroform, Dichloromethane	Likely Moderately Soluble	Moderate
Aromatic	Toluene	Likely Sparingly Soluble	Low
Non-polar	Hexanes, Cyclohexane	Likely Insoluble	Very Low

Stability Considerations and Alternatives

A significant challenge with boronic acids, including 3-acetamidophenylboronic acid, is their propensity for decomposition, particularly through protodeboronation, which can be influenced by the solvent and other reaction conditions.[4] For applications demanding higher stability, several alternatives have been developed.

• Potassium Organotrifluoroborates: These salts are crystalline solids that are generally more stable to air and moisture than their boronic acid counterparts.[4]

• N-methyliminodiacetic acid (MIDA) boronates: MIDA boronates are exceptionally stable and can be handled and stored with greater ease.[4][5][6][7] They are often unreactive in standard anhydrous cross-coupling conditions, requiring a deprotection step, which can be achieved under mild aqueous basic conditions, to release the active boronic acid.[5][7] This feature allows for their use in iterative cross-coupling strategies where the boronic acid moiety needs to be protected during intermediate steps.[5][6]

Table 2: Comparison of 3-Acetamidophenylboronic Acid with Stable Alternatives

Feature	3-Acetamidophenylboronic Acid	Potassium Trifluoroborates	MIDA Boronates
Stability	Prone to decomposition	More stable than boronic acids	Exceptionally stable, suitable for long-term storage
Handling	Requires careful handling and storage	Easier to handle crystalline solids	Bench-top stable and compatible with chromatography
Reactivity	Directly used in coupling reactions	Requires specific conditions for activation	Requires a deprotection step to release the boronic acid
Applications	Standard cross-coupling reactions	Cross-coupling reactions requiring enhanced stability	Iterative cross-coupling, synthesis of complex molecules

Performance in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis, and the performance of 3-acetamidophenylboronic acid in this reaction is highly dependent on the solvent system. The choice of solvent not only affects the solubility of the reagents but also the efficacy of the catalyst and base.

Commonly, a mixture of an organic solvent and water is employed. This biphasic system helps to dissolve both the organoboronic acid and the inorganic base (e.g., Na₂CO₃, K₂CO₃, K₃PO₄), facilitating the reaction.[8] The selection of the organic co-solvent can significantly impact the reaction yield and rate.

Table 3: Typical Solvent Systems and Their Impact on Suzuki-Miyaura Coupling

Organic Solvent	Typical Co-solvent	General Performance Characteristics
Toluene	Water	Widely used, good for a range of substrates.
Dioxane	Water	Effective for many couplings, often at elevated temperatures.[9][10]
Tetrahydrofuran (THF)	Water	Common solvent, reactions often proceed at moderate temperatures.[11]
N,N-Dimethylformamide (DMF)	Water	Good for dissolving polar substrates, can facilitate reactions with less reactive halides.

While specific yield data for 3-acetamidophenylboronic acid across a range of solvents is not compiled in a single source, the general principles of Suzuki-Miyaura reaction optimization suggest that screening a variety of solvent and base combinations is crucial to achieving the best results for a particular substrate pairing. For instance, in the coupling of other arylboronic acids, a switch from toluene to 1,4-dioxane has been shown to improve yields.[10]

Experimental Protocols

A. Determination of Solubility (Dynamic Method)

A common and reliable technique for determining the solubility of boronic acids is the dynamic method.[3][11]

• A known composition of 3-acetamidophenylboronic acid and the selected solvent is prepared in a sealed vessel equipped with a magnetic stirrer and a temperature probe.

• The mixture is heated at a controlled, slow rate (e.g., 0.1-0.5 °C/min) with vigorous stirring.[11]

• The turbidity of the solution is monitored continuously.

• The temperature at which the last solid particles disappear and the solution becomes clear is recorded as the solubility temperature for that specific composition.[11]

• This process is repeated with different compositions of the solute and solvent to construct a solubility curve.

B. General Protocol for Suzuki-Miyaura Cross-Coupling

The following is a general procedure for a Suzuki-Miyaura reaction involving an aryl halide and 3-acetamidophenylboronic acid. Optimization of the catalyst, ligand, base, and solvent is often necessary for specific substrates.

• To a reaction vessel, add the aryl halide (1 equivalent), 3-acetamidophenylboronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2 equivalents).

• Add the chosen solvent system (e.g., toluene/water 4:1, or dioxane/water 4:1). The concentration is typically in the range of 0.1-0.5 M with respect to the aryl halide.

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the reaction is complete (monitored by TLC or LC-MS).

• After cooling to room temperature, dilute the mixture with an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: Workflow for Determining Solubility via the Dynamic Method.

Caption: Generalized Catalytic Cycle for the Suzuki-Miyaura Cross-Coupling Reaction.

References

• 1. 3-Acetamidophenylboronic acid CAS#: 78887-39-5 [amp.chemicalbook.com]
• 2. 3-Acetamidophenylboronic acid | 78887-39-5 [amp.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. MIDA Boronates [sigmaaldrich.com]
• 6. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. youtube.com [youtube.com]
• 10. mdpi.com [mdpi.com]
• 11. organic-synthesis.com [organic-synthesis.com]

Isomeric Position of Acetamido Group Critically Influences Reaction Outcomes in Phenylboronic Acids

A comprehensive analysis of ortho-, meta-, and para-acetamidophenylboronic acids reveals significant differences in their reactivity and efficacy in chemical transformations, with the isomeric position of the acetamido group playing a pivotal role in determining reaction yields and rates. These variations are primarily attributed to a combination of electronic and steric effects, as well as intramolecular interactions that are unique to the ortho-isomer.

The choice of reagent is a critical determinant of success in synthetic chemistry, and for researchers in drug development and materials science, the subtle differences between isomeric starting materials can have profound consequences on the outcome of a reaction. This guide provides a comparative analysis of the three isomers of acetamidophenylboronic acid—ortho (2-acetamidophenylboronic acid), meta (3-acetamidophenylboronic acid), and para (4-acetamidophenylboronic acid)—in the context of the widely used Suzuki-Miyaura cross-coupling reaction. While direct comparative studies on the acetamido- isomers are not extensively documented in a single publication, by synthesizing data from analogous systems and considering fundamental chemical principles, a clear trend in reactivity can be established.

Comparative Reactivity: A Quantitative Overview

The reactivity of acetamidophenylboronic acid isomers in Suzuki-Miyaura cross-coupling reactions is dictated by the interplay of electronic and steric factors imposed by the acetamido substituent. Drawing parallels from studies on similarly substituted phenylboronic acids, a general reactivity trend emerges: para > meta >> ortho .

Isomer Position	Electronic Effect of Acetamido Group	Steric Hindrance	Intramolecular Interactions	Expected Reactivity
Ortho	Electron-donating (by resonance), Electron-withdrawing (by induction)	High	Potential for intramolecular hydrogen bonding and chelation	Low
Meta	Primarily electron-withdrawing (inductive effect)	Low	Minimal	Moderate
Para	Strong electron-donating (resonance effect)	Low	Minimal	High

This table summarizes the expected effects of the acetamido group on the reactivity of the corresponding phenylboronic acid isomer in a Suzuki-Miyaura cross-coupling reaction.

The para-isomer generally exhibits the highest reactivity, leading to faster reaction times and higher yields. This is attributed to the strong electron-donating resonance effect of the acetamido group, which increases the nucleophilicity of the carbon atom attached to the boron, thereby facilitating the crucial transmetalation step in the catalytic cycle.

The meta-isomer typically displays intermediate reactivity. In this position, the electron-donating resonance effect of the acetamido group does not extend to the carbon-boron bond, and the primary influence is a weaker electron-withdrawing inductive effect.

The ortho-isomer is consistently the least reactive of the three. This is due to significant steric hindrance from the bulky acetamido group, which impedes the approach of the palladium catalyst to the boron center. Furthermore, the ortho-acetamido group can engage in intramolecular hydrogen bonding with one of the hydroxyl groups of the boronic acid, forming a stable six-membered ring. This intramolecular interaction can stabilize the starting material and increase the energy barrier for the transmetalation step, further diminishing its reactivity.

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling:

To a reaction vessel are added the aryl halide (1.0 mmol), the respective acetamidophenylboronic acid isomer (1.2 mmol), a palladium catalyst such as Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and a base, for instance, aqueous sodium carbonate (2 M, 2.0 mL). A suitable solvent, such as toluene (5 mL), is then added. The reaction mixture is degassed and then heated under an inert atmosphere (e.g., nitrogen or argon) at a specified temperature (e.g., 80-100 °C) for a designated period. The progress of the reaction should be monitored by a suitable analytical technique like thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired biaryl product.

To perform a comparative study, it is crucial to maintain identical reaction conditions—including the aryl halide, catalyst, base, solvent, temperature, and reaction time—for all three isomers and to quantify the product yields, for example, by GC analysis using an internal standard or by isolating the product and calculating the yield.

Mechanistic Insights and Visualization

The differing reactivity of the acetamidophenylboronic acid isomers can be visualized through the lens of the Suzuki-Miyaura catalytic cycle. The key step influenced by the isomer's structure is the transmetalation step.

Safety & Regulatory Compliance

Safe Disposal of 3-Acetamidophenylboronic Acid: A Procedural Guide

Proper disposal of 3-Acetamidophenylboronic acid is critical to ensure laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of this compound in accordance with established safety protocols. Adherence to these guidelines will help mitigate risks and ensure compliance with regulatory standards.

Key Physical and Safety Data

For quick reference, the following table summarizes essential quantitative data for 3-Acetamidophenylboronic acid.

Property	Value	Source
Melting Point	135 °C or >300 °C (conflicting data)	[1]
log Pow (n-octanol/water)	0.967	[1]
Storage Class	11 (Combustible Solids)
Water Hazard Class (WGK)	3 (Highly hazardous to water)

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of 3-Acetamidophenylboronic acid waste.

1. Personal Protective Equipment (PPE) and Handling:

• Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood to prevent dust dispersion.[2]

• Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles. For larger quantities, a face shield is recommended.[2][3]

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[2][3] Ensure to use proper glove removal technique to avoid skin contact.[4]

• Respiratory Protection: If dust is generated, use a NIOSH-approved N95 respirator or higher.

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][3][4][5] Do not eat, drink, or smoke in the work area.[4][5]

2. Spill Management:

• Minor Spills:

  • Avoid creating dust.[1]

  • Carefully sweep up the solid material.[1]

  • Place the collected material into a suitable, labeled, and closed container for disposal.[1]

• Major Spills:

  • Evacuate the area and prevent entry.

  • Ventilate the area.

  • Follow the cleanup procedure for minor spills using appropriate PPE.

• Environmental Precautions: Prevent the product from entering drains or waterways.[2]

3. Waste Collection and Storage:

• Containerization: Collect waste 3-Acetamidophenylboronic acid and any contaminated materials (e.g., paper towels, gloves) in a clearly labeled, sealed container.[1] It is recommended to leave the chemical in its original container if possible.

• Segregation: Do not mix with other waste streams.

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials, until it can be collected for disposal.

4. Final Disposal:

• Professional Disposal: The primary method of disposal is through a licensed professional waste disposal service.[1] The waste material must be disposed of in accordance with national and local regulations.

• Incineration: A recommended disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated Packaging: Dispose of contaminated packaging in the same manner as the unused product.[1]

• Final Destination: Ensure the contents and container are disposed of at an approved waste disposal plant.[4][5]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 3-Acetamidophenylboronic acid.

References

• 1. 2-Acetamidophenylboronic acid - Safety Data Sheet [chemicalbook.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]